Technical Documentation Center

P2Y14 Antagonist Prodrug 7j hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: P2Y14 Antagonist Prodrug 7j hydrochloride
  • CAS: 1315308-19-0

Core Science & Biosynthesis

Foundational

P2Y14 Antagonist 7j: A Precision Tool for Modulating Sterile Inflammation

Topic: Therapeutic Potential of P2Y14 Antagonist 7j in Inflammatory Diseases Content Type: Technical Whitepaper Audience: Drug Development Professionals, Immunologists, and Pharmacologists Executive Summary The P2Y14 rec...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Therapeutic Potential of P2Y14 Antagonist 7j in Inflammatory Diseases Content Type: Technical Whitepaper Audience: Drug Development Professionals, Immunologists, and Pharmacologists

Executive Summary

The P2Y14 receptor (GPR105) has emerged as a critical checkpoint in the innate immune response, particularly in sterile inflammation driven by Danger Associated Molecular Patterns (DAMPs) like UDP-glucose. While the potent antagonist PPTN demonstrated high affinity, its therapeutic utility was historically limited by poor oral bioavailability.

Compound 7j (P2Y14 Antagonist Prodrug 7j) represents the medicinal chemistry solution to this bottleneck. As an ester prodrug of PPTN, 7j overcomes pharmacokinetic barriers to deliver potent P2Y14 blockade in vivo.[1] This guide analyzes the mechanistic basis, experimental validation, and therapeutic applications of 7j, focusing on its efficacy in Acute Kidney Injury (AKI) and crystalline arthropathies (Gout).

Target Profile: The P2Y14 Receptor

To deploy 7j effectively, one must understand the unique signaling topology of its target. Unlike other P2Y receptors that primarily sense ATP/ADP, P2Y14 is activated by UDP-sugars (UDP-glucose, UDP-galactose).

  • Class: G-protein coupled receptor (GPCR).[2]

  • Coupling:

    
     (primary).
    
  • Ligands: UDP-glucose (endogenous agonist); PPTN (antagonist).[3][4][5][6]

  • Expression: High in intercalated cells of the kidney, neutrophils, macrophages, and glial cells.

Mechanism of Action

Under homeostatic conditions, P2Y14 remains quiescent. Upon tissue injury, cell lysis releases intracellular UDP-glucose. This DAMP activates P2Y14, triggering a


-mediated reduction in cAMP.[2] Paradoxically, in specific immune contexts (like macrophages), this drop in cAMP releases the "brake" on the NLRP3 inflammasome, driving IL-1

secretion and chemotaxis.

Compound Characterization: From PPTN to 7j

The development of 7j was a direct response to the limitations of its parent compound, PPTN.

The Challenge: PPTN
  • Chemical Name: 4-(4-(piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid.[5][7][8][9]

  • Potency:

    
    .
    
  • Limitation: Zwitterionic character at physiological pH results in poor membrane permeability and low oral bioavailability (<5%).

The Solution: Prodrug 7j[1][2][10]
  • Identity: An ester prodrug of PPTN (Robichaud et al., 2011).

  • Mechanism: 7j is lipophilic, allowing efficient intestinal absorption. Once in systemic circulation or target tissues, esterases hydrolyze 7j to release the active PPTN moiety.

  • Bioavailability: Significantly enhanced compared to parent PPTN, enabling oral dosing in rodent models.

Table 1: Comparative Profile of PPTN and Prodrug 7j

FeaturePPTN (Active Drug)7j (Prodrug)
Molecular State Zwitterion (Polar)Neutral Ester (Lipophilic)
P2Y14 Affinity (

)
~0.4 nM> 100 nM (Inactive until cleaved)
Cell Permeability LowHigh
Primary Utility In vitro assays, IV administrationIn vivo oral/IP studies
Metabolic Fate Excreted renal/biliaryRapidly hydrolyzed to PPTN

Mechanistic Visualization

The following diagram illustrates the pathway from tissue injury to inflammation and the specific intervention point of 7j/PPTN.

P2Y14_Mechanism cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space (Macrophage/Intercalated Cell) Cell_Injury Tissue Injury/Lysis UDP_Glc UDP-Glucose (DAMP) Cell_Injury->UDP_Glc Release P2Y14 P2Y14 Receptor UDP_Glc->P2Y14 Activation Prodrug_7j Prodrug 7j (Oral/IP) PPTN PPTN (Active) Prodrug_7j->PPTN Esterase Hydrolysis Gi_Protein Gi Protein Activation P2Y14->Gi_Protein PPTN->P2Y14 Blockade (Competitive) AC Adenylate Cyclase Gi_Protein->AC Inhibition cAMP cAMP Levels AC->cAMP Reduction NLRP3 NLRP3 Inflammasome cAMP->NLRP3 Inhibition Removed Cytokines IL-1β / Chemokines NLRP3->Cytokines Activation

Figure 1: Mechanism of Action. UDP-glucose activates P2Y14, lowering cAMP and triggering inflammation. 7j enters the cell, converts to PPTN, and blocks this cascade.

Experimental Validation Protocols

To validate 7j efficacy, researchers must employ self-validating protocols that confirm both target engagement (P2Y14 blockade) and functional outcome (reduced inflammation).

Protocol A: In Vitro cAMP Rescue Assay

Rationale: Since P2Y14 is


-coupled, activation lowers cAMP.[2] A functional antagonist should reverse this decrease (or "rescue" cAMP levels) in the presence of forskolin.
  • Cell System: HEK-293 cells stably expressing hP2Y14 or THP-1 macrophages.

  • Preparation: Starve cells in serum-free media for 4 hours.

  • Induction:

    • Treat Control wells with Forskolin (10 µM) to elevate cAMP.

    • Treat Agonist wells with Forskolin + UDP-glucose (10 µM). Expected result: Reduced cAMP.

  • Intervention:

    • Treat Experimental wells with Forskolin + UDP-glucose + PPTN (derived from 7j hydrolysis or using pure PPTN for in vitro accuracy) at 10 nM – 100 nM.

  • Readout: Lyse cells and quantify cAMP via HTRF or ELISA.

  • Validation Criteria: The antagonist must restore cAMP levels to those of the Forskolin-only control.

Protocol B: In Vivo Ischemic Acute Kidney Injury (AKI) Model

Rationale: This protocol tests the therapeutic utility of 7j in preventing sterile inflammation caused by ischemia-reperfusion injury (IRI), a condition where UDP-glucose is elevated in urine.

  • Subjects: C57BL/6 mice (Male, 8-10 weeks).

  • Dosing (The 7j Arm):

    • Administer Compound 7j (10 mg/kg, IP or Oral gavage) 1 hour prior to surgery.

    • Note: Vehicle control is essential (e.g., 5% DMSO/PEG400).

  • Surgical Procedure:

    • Anesthetize mice (Isoflurane).

    • Perform midline laparotomy.

    • Clamp renal pedicles bilaterally for 22 minutes (warm ischemia).

    • Remove clamps and confirm reperfusion (kidneys turn pink).

  • Endpoint Analysis (24 hours post-reperfusion):

    • Biomarkers: Serum Creatinine and BUN.

    • Histology: H&E staining for tubular necrosis.

    • Flow Cytometry: Quantify neutrophil (

      
      ) and macrophage (
      
      
      
      ) infiltration.
  • Success Metric: 7j-treated mice should exhibit significantly lower creatinine and reduced immune cell infiltration compared to vehicle.

Therapeutic Applications

Acute Kidney Injury (AKI)

Research by Battistone et al. (2020) identified that intercalated cells in the kidney collecting duct express high levels of P2Y14. Upon ischemic injury, UDP-glucose is released into the urine, activating these receptors and driving the expression of chemokines (CXCL2, CCL2).

  • 7j Impact: Treatment with 7j blocks this apical signaling loop, preventing the recruitment of neutrophils and preserving renal function.

Gouty Arthritis

Monosodium Urate (MSU) crystals are a classic trigger for the NLRP3 inflammasome. Recent data suggests P2Y14 activation exacerbates this pathway.

  • Mechanism: P2Y14 antagonism elevates intracellular cAMP. High cAMP inhibits the assembly of the NLRP3 inflammasome.

  • 7j Impact: In MSU-challenged mice, P2Y14 antagonism significantly reduces joint swelling and IL-1

    
     production.
    
Neurofibromatosis Type 1 (NF1)

P2Y14 signaling promotes the self-renewal of Schwann cell precursors (SCPs), which can drive neurofibroma formation.

  • 7j Impact: Inhibition of P2Y14 reduces SCP self-renewal, suggesting a potential repurposing of 7j for preventing tumor initiation in NF1 patients.[2]

Experimental Workflow Visualization

Workflow cluster_input Disease Induction cluster_mechanism Pathology cluster_treatment Intervention cluster_outcome Therapeutic Result IRI Ischemia/Reperfusion (Kidney) DAMPs UDP-Glucose Release IRI->DAMPs MSU MSU Crystals (Joint) MSU->DAMPs Recruitment Chemokine Expression DAMPs->Recruitment P2Y14 Activation Protection Reduced Infiltration Preserved Function Recruitment->Protection Prevention of Admin Administer 7j (Prodrug) Blockade P2Y14 Blockade (Active PPTN) Admin->Blockade Hydrolysis Blockade->Recruitment Inhibits

Figure 2: Experimental validation workflow. 7j intervention interrupts the DAMP-mediated chemokine release, leading to tissue protection.

References

  • Robichaud, J., et al. (2011).[1][8] "Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y14." Bioorganic & Medicinal Chemistry Letters.

  • Battistone, M. A., et al. (2020). "Proinflammatory P2Y14 receptor inhibition protects against ischemic acute kidney injury in mice."[10][11] Journal of Clinical Investigation. [11]

  • Li, H., et al. (2020). "P2Y14 receptor has a critical role in acute gouty arthritis by regulating pyroptosis of macrophages."[12] Cell Death & Disease.

  • Barrett, M. O., et al. (2013). "A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils." Molecular Pharmacology.

  • Deng, A. C., et al. (2022). "P2RY14 cAMP signaling regulates Schwann cell precursor self-renewal, proliferation, and nerve tumor initiation in a mouse model of neurofibromatosis."[2] eLife.

Sources

Exploratory

Technical Guide: Characterizing the Binding Affinity of Prodrug 7j Hydrochloride to the Human P2Y14 Receptor

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the methodologies used to determine the binding affinity of the prodrug 7j hydrochloride for the h...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the methodologies used to determine the binding affinity of the prodrug 7j hydrochloride for the human P2Y14 receptor. It combines theoretical principles with detailed, field-proven experimental protocols and data analysis frameworks.

Introduction: The P2Y14 Receptor and the Prodrug Strategy

The Human P2Y14 Receptor: A Key Therapeutic Target

The human P2Y14 receptor (P2Y14R) is a G-protein coupled receptor (GPCR) that has emerged as a significant target for therapeutic intervention, particularly in the context of inflammation and immune-mediated diseases.[1][2][3] Naturally activated by endogenous UDP-sugars such as UDP-glucose, the P2Y14R is highly expressed in immune cells, including neutrophils and lymphocytes.[1][4] Its activation triggers a distinct signaling cascade that modulates cellular function.

P2Y14 Receptor Signaling Cascade

As a member of the P2Y12-like receptor subfamily, P2Y14R primarily couples to the inhibitory G-protein, Gαi.[5][6] Upon agonist binding, the activated Gαi subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[3][5] This reduction in cAMP modulates downstream pathways, influencing cellular processes such as chemotaxis and cytokine release.[7][8] Additionally, P2Y14R activation can stimulate the mitogen-activated protein (MAP) kinase pathway.[1][9]

P2Y14_Signaling cluster_membrane Plasma Membrane P2Y14R P2Y14 Receptor G_protein Gαiβγ P2Y14R->G_protein AC Adenylyl Cyclase G_protein->AC cAMP cAMP Ligand UDP-Glucose (Agonist) Ligand->P2Y14R ATP ATP Response Cellular Response (e.g., Inhibition of Chemotaxis) cAMP->Response

Caption: P2Y14 receptor Gαi-mediated signaling pathway.

The Prodrug 7j Hydrochloride: Enhancing Bioavailability

The development of potent and selective antagonists for P2Y14R is a key goal for treating inflammatory conditions. However, promising lead compounds can suffer from poor pharmacokinetic properties, such as low oral bioavailability, limiting their clinical potential. The prodrug approach is a well-established strategy to overcome these limitations.[10][11] A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in vivo to release the active compound.[11]

Prodrug 7j is an ester prodrug of a potent zwitterionic P2Y14R antagonist.[12] It was specifically designed to mask the charged groups of the parent molecule, thereby improving its absorption and bioavailability. Following administration, endogenous esterase enzymes are expected to cleave the ester bond, releasing the active antagonist at the site of action.

Objective of this Guide

A critical step in the preclinical evaluation of any prodrug is to confirm that the prodrug itself is biologically inert, or at least significantly less active than the parent compound.[10] Therefore, determining the direct binding affinity of 7j hydrochloride to the human P2Y14 receptor is essential. This guide provides a detailed technical framework for conducting this analysis using a robust and validated competition radioligand binding assay.

Part 1: Theoretical Framework and Assay Selection

Principles of Receptor-Ligand Binding

The interaction between a ligand and its receptor is governed by the law of mass action. The strength of this interaction is quantified by the equilibrium dissociation constant (Kd), which represents the concentration of ligand at which 50% of the receptors are occupied at equilibrium. A lower Kd value indicates a higher binding affinity.

For unlabeled compounds like prodrug 7j, affinity is typically determined indirectly using a competition binding assay. In this format, the unlabeled compound (competitor) competes with a radiolabeled ligand for binding to the receptor. The concentration of the competitor that inhibits 50% of the specific binding of the radioligand is the IC50. The IC50 is then converted to the inhibition constant (Ki), which is an intrinsic measure of the competitor's affinity for the receptor.[13]

Assay Selection: The Competition Radioligand Binding Assay

While several methods exist for measuring binding affinity, including fluorescence-based assays and surface plasmon resonance (SPR)[14][15], the competition radioligand binding assay remains the gold standard for GPCRs due to its high sensitivity, reproducibility, and direct measurement of binding at the target.[15][16] This approach is ideal for characterizing unlabeled compounds and is the recommended method for determining the binding affinity of prodrug 7j hydrochloride.

Core Rationale: By measuring how effectively 7j displaces a known high-affinity radioligand from the P2Y14R, we can precisely calculate its own binding affinity (Ki).

Key Reagents and Materials
  • Receptor Source: Cell membranes prepared from a stable cell line, such as Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells, overexpressing the full-length human P2Y14 receptor.[5][17][18]

  • Radioligand: A high-affinity, P2Y14R-selective radioligand. Tritiated UDP ([³H]UDP) is a suitable choice that has been successfully used.[18]

  • Test Compound: Prodrug 7j hydrochloride, dissolved in an appropriate vehicle (e.g., DMSO, then diluted in assay buffer).

  • Control Compounds:

    • Unlabeled Agonist: UDP-glucose, for defining non-specific binding.[18]

    • Unlabeled Antagonist: A known potent P2Y14R antagonist like PPTN (a 4,7-disubstituted 2-naphthoic acid derivative) for assay validation.[8]

  • Buffers: Lysis buffer, assay binding buffer, and wash buffer.[19]

  • Equipment: 96-well plates, cell harvester, glass fiber filters (e.g., GF/C), and a liquid scintillation counter.[19]

Part 2: Experimental Protocol

This section details a step-by-step protocol for a competition radioligand binding assay to determine the Ki of prodrug 7j hydrochloride for the human P2Y14R.

Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Membrane_Prep 1. Prepare Membranes from hP2Y14R-HEK293 Cells Reagent_Prep 2. Prepare Reagents (Radioligand, 7j, Controls) Membrane_Prep->Reagent_Prep Plate_Setup 3. Set up 96-Well Plate (Total, NSB, Competition) Reagent_Prep->Plate_Setup Incubation 4. Incubate to Reach Equilibrium (e.g., 60 min, 30°C) Plate_Setup->Incubation Filtration 5. Rapid Vacuum Filtration (Separate Bound/Free) Incubation->Filtration Counting 6. Scintillation Counting (Quantify Radioactivity) Filtration->Counting Calc_IC50 7. Calculate Specific Binding & Determine IC50 Counting->Calc_IC50 Calc_Ki 8. Calculate Ki using Cheng-Prusoff Equation Calc_IC50->Calc_Ki

Caption: Experimental workflow for the P2Y14R competition binding assay.

Step 1: Membrane Preparation
  • Causality: Using isolated cell membranes rather than whole cells provides direct access to the receptor, eliminating confounding factors like ligand internalization or cellular metabolism of the prodrug.

  • Grow HEK293 cells stably expressing hP2Y14R to ~90% confluency.

  • Harvest cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in 20 volumes of cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl₂, 5 mM EDTA, with protease inhibitors).[19]

  • Homogenize the cells (e.g., using a Dounce homogenizer or polytron).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.[19]

  • Transfer the supernatant to a new tube and centrifuge at high speed (e.g., 20,000 x g) to pellet the membranes.[19]

  • Wash the membrane pellet by resuspending in fresh lysis buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in a buffer containing a cryoprotectant (e.g., 10% sucrose), aliquot, and store at -80°C.

  • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[19]

Step 2: Assay Setup (96-Well Plate Format)
  • Trustworthiness: The setup includes three distinct well types to ensure the data is self-validating.

  • On the day of the assay, thaw the membrane preparation and resuspend in the final assay binding buffer (e.g., 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[19]

  • Prepare serial dilutions of the test compound (prodrug 7j hydrochloride) and control compounds.

  • In a 96-well plate, set up the following conditions in triplicate (final volume of 250 µL):[19]

    • Total Binding (TB): 150 µL membranes + 50 µL assay buffer + 50 µL [³H]UDP (at a concentration near its Kd).

    • Non-Specific Binding (NSB): 150 µL membranes + 50 µL unlabeled UDP-glucose (at a high concentration, e.g., 10 µM) + 50 µL [³H]UDP.

    • Competition Wells: 150 µL membranes + 50 µL of prodrug 7j (at varying concentrations) + 50 µL [³H]UDP.

Step 3: Incubation
  • Seal the plate and incubate with gentle agitation for 60 minutes at 30°C.[19]

  • Causality: This incubation period is chosen to ensure the binding reaction reaches equilibrium, a prerequisite for accurate Kd and Ki determination.

Step 4: Separation of Bound and Free Ligand
  • Pre-soak glass fiber filter mats (GF/C) in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding of the radioligand to the filter.

  • Terminate the incubation by rapid vacuum filtration onto the pre-soaked filters using a 96-well cell harvester.[19]

  • Quickly wash each well 3-4 times with ice-cold wash buffer to remove all unbound radioligand.

  • Causality: The speed of this step is critical to prevent significant dissociation of the ligand-receptor complex during washing.

Step 5: Quantification
  • Dry the filter mats completely (e.g., 30 minutes at 50°C or under a heat lamp).[19]

  • Place the dried filters into scintillation vials or a sealed bag with scintillation cocktail.

  • Quantify the radioactivity (in counts per minute, CPM) retained on the filters using a liquid scintillation counter.[19]

Part 3: Data Analysis and Interpretation

Data Processing
  • Calculate Specific Binding: For each data point, determine the specific binding using the average CPM from the control wells: Specific Binding (CPM) = Total Binding (CPM) - Non-Specific Binding (CPM)

  • Normalize Data: Express the specific binding in the competition wells as a percentage of the maximum specific binding (i.e., the specific binding in the absence of any competitor).

Determining IC50 and Ki
  • Generate Competition Curve: Plot the normalized specific binding (%) against the logarithm of the competitor (prodrug 7j) concentration.

  • Calculate IC50: Use a non-linear regression curve-fitting program (e.g., GraphPad Prism) to fit the data to a sigmoidal dose-response (variable slope) model. This will yield the IC50 value.

  • Calculate Ki: Convert the experimentally determined IC50 value to the inhibition constant (Ki) using the Cheng-Prusoff equation :[19] Ki = IC50 / (1 + ([L]/Kd))

    • Ki: The inhibition constant for prodrug 7j.

    • IC50: The concentration of 7j that inhibits 50% of specific radioligand binding.

    • [L]: The concentration of the radioligand ([³H]UDP) used in the assay.

    • Kd: The equilibrium dissociation constant of the radioligand for P2Y14R (must be determined separately via a saturation binding experiment or taken from reliable literature).[18]

Data Presentation

Quantitative data should be summarized in a clear, tabular format for easy comparison.

CompoundIC50 (nM)Ki (nM)n
Prodrug 7j HCl Calculated ValueCalculated Value3
PPTN (Control) Calculated ValueCalculated Value3
Parent Compound Calculated ValueCalculated Value3
Table 1: Sample data summary for P2Y14R competition binding assays. Data should be presented as mean ± SEM from 'n' independent experiments.

Part 4: Senior Application Scientist Insights

Interpreting the Affinity of a Prodrug

The primary goal of a prodrug is to act as a delivery vehicle, not as an active agent itself. Therefore, the expected and desired outcome for this experiment is a high Ki value for prodrug 7j hydrochloride.

  • High Ki (Low Affinity): A Ki in the high nanomolar or micromolar range would confirm that the prodrug has a weak direct interaction with the P2Y14 receptor. This supports the hypothesis that its in vivo efficacy is derived from its conversion to the high-affinity parent antagonist, validating the prodrug design.[10][12]

  • Low Ki (High Affinity): An unexpectedly low Ki would be a significant finding, suggesting that the prodrug itself possesses antagonist activity prior to its metabolic conversion. This would alter the understanding of its mechanism of action and could have implications for its pharmacokinetic and pharmacodynamic profile.

Ensuring Trustworthiness through Controls

The protocol is designed as a self-validating system. The displacement curve generated by a known, potent antagonist like PPTN serves as a positive control, confirming that the assay is performing correctly and is capable of detecting high-affinity binding.[8] The non-specific binding (NSB) control, defined by a saturating concentration of an endogenous agonist, is crucial for establishing the baseline and ensuring that the measured signal is due to specific receptor interactions.

Potential Pitfalls and Best Practices
  • Compound Solubility: Prodrugs designed for increased bioavailability may have altered solubility. Ensure 7j hydrochloride is fully dissolved in the assay buffer at all tested concentrations to avoid artifacts.

  • Radioligand Stability: Verify the stability of the radioligand under assay conditions, as degradation can lead to inaccurate results.[18]

  • Protein Concentration: The amount of membrane protein used should be optimized to yield a robust signal-to-noise ratio (Total Binding CPM should be at least 5-10 times the NSB CPM).

Conclusion

The characterization of a prodrug's direct interaction with its intended target is a fundamental step in drug discovery. The competition radioligand binding assay detailed in this guide provides a robust, sensitive, and reliable framework for determining the binding affinity (Ki) of prodrug 7j hydrochloride for the human P2Y14 receptor. A definitive Ki value is essential for confirming its designed mechanism as an inactive carrier that delivers the active antagonist in vivo, thereby providing critical data for its continued preclinical and clinical development.

References

  • Fricks, I. P., et al. (2009). Gi-Dependent Cell Signaling Responses of the Human P2Y14 Receptor in Model Cell Systems. NIH Public Access.
  • Harden, T. K., et al. (2010). Signalling and pharmacological properties of the P2Y14 receptor. Acta Physiologica.
  • Creative Proteomics. GPCR Binding Assay.
  • Malehmir, M., et al. (2022). The purinergic P2Y14 receptor links hepatocyte death to hepatic stellate cell activation and fibrogenesis in the liver. PMC.
  • Gushchin, I., et al. (2025). Unlocking GPCR-ligand interactions: Measuring binding affinities with thermal shift assay. Protein Science.
  • BenchChem. (2025). Application Notes and Protocols for Measuring the Binding Affinity of Novel Compounds to G-Protein Coupled Receptors. BenchChem Website.
  • Salmaso, V., et al. (2016). Design, Synthesis and Pharmacological Characterization of a Fluorescent Agonist of the P2Y14 Receptor. ACS Chemical Biology.
  • IUPHAR/BPS Guide to PHARMACOLOGY. P2Y receptors. IUPHAR/BPS Website.
  • Balázs, Z., et al. (2021).
  • Kim, K., et al. (2025). Structural insights into ligand recognition and activation of human purinergic receptor P2Y14.
  • Carter, R. L., et al. (2009). Development of a P2Y14 radioligand binding assay.
  • Lee, D., et al. (2025). Enhancing binding affinity predictions through efficient sampling with a re-engineered BAR method: a test on GPCR targets. RSC Publishing.
  • Jain, S., et al. (2021). Adipocyte P2Y14 receptors play a key role in regulating whole-body glucose and lipid homeostasis. JCI Insight.
  • Gifford Bioscience. Radioligand Binding Assay Protocol.
  • Harden, T. K., et al. (2010). Signalling and pharmacological properties of the P2Y14 receptor. NIH Public Access.
  • Robichaud, J., et al. (2011). Applying the Pro-Drug Approach to Afford Highly Bioavailable Antagonists of P2Y(14). Bioorganic & Medicinal Chemistry Letters.
  • Oncodesign Services. Radioligand Binding Assay | In Vitro Biology. Oncodesign Services Website.
  • S. B. Bambal. PRODRUGS. AWS.
  • Scarr, K. L., et al. (2013). A selective high-affinity antagonist of the P2Y14 receptor inhibits UDP-glucose-stimulated chemotaxis of human neutrophils. Molecular Pharmacology.
  • Shirke, S., et al. (2015). Prodrug Design: An Overview. International Journal of Pharmaceutical and Chemical Sciences.

Sources

Foundational

Role of prodrug 7j hydrochloride in blocking UDP-glucose signaling

A Precision Tool for Blocking P2Y14-Mediated UDP-Glucose Signaling[1] Executive Summary Prodrug 7j hydrochloride (Axon 1958) represents a critical medicinal chemistry solution to the bioavailability challenges associated...

Author: BenchChem Technical Support Team. Date: February 2026

A Precision Tool for Blocking P2Y14-Mediated UDP-Glucose Signaling[1]

Executive Summary

Prodrug 7j hydrochloride (Axon 1958) represents a critical medicinal chemistry solution to the bioavailability challenges associated with P2Y14 receptor antagonism. While the zwitterionic compound PPTN is the most potent and selective high-affinity antagonist for the P2Y14 receptor, its poor oral bioavailability limits its utility in systemic in vivo studies.[1] Prodrug 7j is the ester-masked derivative of PPTN, designed to penetrate biological barriers before undergoing rapid enzymatic hydrolysis to release the active pharmacophore.[1]

This guide details the mechanistic role of Prodrug 7j in blocking UDP-glucose signaling, providing researchers with the structural logic, experimental protocols, and pathway visualizations necessary to utilize this compound effectively in drug discovery and inflammatory signaling research.[1]

The Target: P2Y14 Receptor and UDP-Glucose Signaling

The P2Y14 receptor is a G-protein coupled receptor (GPCR) uniquely activated by UDP-glucose and other UDP-sugars, rather than simple nucleotides like ATP or UTP.[1]

  • Physiological Role: P2Y14 is highly expressed in immune cells (neutrophils, T-cells), glial cells, and epithelial tissues.[1]

  • Pathological Trigger: UDP-glucose acts as a Damage-Associated Molecular Pattern (DAMP).[1][2][3] When cells are injured, they release UDP-glucose into the extracellular space.[1][3]

  • Signaling Cascade:

    • Extracellular UDP-glucose binds to P2Y14.[1][2][3][4]

    • P2Y14 couples to the G

      
        protein.
      
    • Adenylyl Cyclase (AC) is inhibited.[1][2][5]

    • Intracellular cAMP levels decrease.[1]

    • Downstream effects include chemotaxis (immune cell recruitment) and pro-inflammatory cytokine release (e.g., IL-8).[1]

The Intervention: Blocking this pathway prevents the sterile inflammation loop often seen in acute kidney injury, lung inflammation, and neurofibroma progression.[1]

Visualization: The UDP-Glucose/P2Y14 Signaling Axis

The following diagram illustrates the signaling cascade and the specific interception point of the active metabolite (PPTN) derived from Prodrug 7j.[1]

P2Y14_Signaling cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space UDP_Glc UDP-Glucose (DAMP Signal) P2Y14 P2Y14 Receptor (GPCR) UDP_Glc->P2Y14 Agonist Binding Prodrug_7j Prodrug 7j (Inactive Precursor) Esterase Carboxylesterases (Bioactivation) Prodrug_7j->Esterase Passive Diffusion Gi_Protein Gα i/o Protein P2Y14->Gi_Protein Activation PPTN PPTN (Active Antagonist) Esterase->PPTN Hydrolysis PPTN->P2Y14 Competitive Antagonism (Ki = 0.4 nM) AC Adenylyl Cyclase Gi_Protein->AC Inhibition (-) cAMP cAMP Levels AC->cAMP Decreased Production Chemotaxis Chemotaxis & Inflammation cAMP->Chemotaxis Low cAMP triggers migration/activation

Caption: Figure 1.[1][6][7] Mechanism of Action. Prodrug 7j crosses the membrane and is hydrolyzed to PPTN, which competitively blocks UDP-glucose binding at P2Y14, preventing Gi-mediated cAMP suppression.[1]

Chemical Architecture & Bioactivation Logic

To understand why Prodrug 7j is required, one must understand the limitations of the parent compound, PPTN.[1]

The Parent: PPTN[1][2][3][4][5][8][9][10]
  • Chemical Name: 4-(4-(piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid.[1][5][9][10][11][12]

  • Limitation: PPTN is a zwitterion .[1] It contains a basic secondary amine (piperidine) and an acidic carboxylic acid (naphthoic acid).[1] At physiological pH, both are charged, resulting in low logD and poor passive membrane permeability.[1] Oral bioavailability (%F) is negligible.[1]

The Solution: Prodrug 7j[1][2][3][4][5][8][9]
  • Chemical Name: 2-(dimethylamino)-2-oxoethyl 4-(4-(piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate hydrochloride.[1][12]

  • Strategy: The carboxylic acid of PPTN is masked with a glycinamide-like ester (N,N-dimethylglycolamide).[1]

  • Result: This masks the negative charge, significantly increasing lipophilicity and permeability.[1] Once in the plasma or liver, ubiquitous carboxylesterases cleave the ester, releasing the active PPTN.[1]

FeaturePPTN (Parent)Prodrug 7j
State Zwitterion (Charged)Cationic Salt (HCl)
Permeability LowHigh
Oral Bioavailability < 5%Significantly Improved
Primary Use In vitro assays (direct application)In vivo models (oral/systemic)
Mechanism Direct AntagonistPro-drug (requires hydrolysis)
Experimental Protocols
Protocol A: In Vitro Bioactivation Verification

Before running in vivo studies, you must verify that your model system (e.g., specific cell line or plasma source) contains the necessary esterases to convert 7j to PPTN.[1]

  • Preparation: Prepare a 10 mM stock of Prodrug 7j in DMSO.

  • Incubation: Spike mouse/human plasma or liver microsomes with 7j (final conc. 1 µM).

  • Sampling: Aliquot samples at t=0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately stop reaction with ice-cold Acetonitrile (containing internal standard).

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

    • Monitor: Disappearance of 7j (m/z ~597) and appearance of PPTN (m/z ~476).

  • Validation Criteria: >90% conversion should be observed within 30-60 minutes in plasma.

Protocol B: Functional cAMP Assay (Gi-Signaling Blockade)

Since P2Y14 is Gi-coupled, agonist binding lowers cAMP.[1][5] An antagonist restores cAMP levels in the presence of forskolin (which raises cAMP).

  • Cell Line: CHO-K1 cells stably expressing human P2Y14 (CHO-hP2Y14).[1]

  • Seeding: 2,000 cells/well in 384-well plates; incubate overnight.

  • Pre-treatment:

    • Group A: Vehicle.[1]

    • Group B: PPTN (10 nM - Positive Control).[1]

    • Group C: Prodrug 7j (10 nM to 1 µM).[1] Note: If cells lack high esterase activity, 7j may show lower potency than PPTN here.[1]

  • Stimulation: Add buffer containing Forskolin (5 µM) + UDP-glucose (EC80 concentration, ~100 nM) .

    • Logic: Forskolin drives cAMP up; UDP-glucose drives it down (via P2Y14).[1]

  • Incubation: 30 minutes at 37°C.

  • Detection: Use a TR-FRET cAMP detection kit (e.g., HTRF or Lance Ultra).[1]

  • Readout:

    • UDP-glucose only: Low TR-FRET signal (Low cAMP).

    • UDP-glucose + 7j/PPTN: High TR-FRET signal (High cAMP). The antagonist blocks the Gi suppression.[1]

Critical References

The following references provide the foundational data and synthesis pathways for Prodrug 7j and its parent PPTN.

  • Robichaud, J., et al. (2011). "Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y14."[1][8][11] Bioorganic & Medicinal Chemistry Letters, 21(14), 4366-4368.[8][11]

    • Core Relevance: The seminal paper describing the synthesis of 7j (Compound 7j) and its pharmacokinetic superiority over PPTN.

    • [1][5][8]

  • Gauthier, J.Y., et al. (2011). "The identification of potent, selective, and bioavailable P2Y14 receptor antagonists."[1] Bioorganic & Medicinal Chemistry Letters, 21(9), 2836-2839.[1]

    • Core Relevance: Describes the discovery of the parent naphthoic acid scaffold (PPTN).

    • [1]

  • Barrett, M.O., et al. (2013). "A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose-Stimulated Chemotaxis of Human Neutrophils."[1] Molecular Pharmacology, 84(1), 41-49.[1]

    • Core Relevance: Validates the biological effect of blocking P2Y14 in immune cells using PPTN.[1]

    • [1]

  • Lazarowski, E.R. (2012). "Vesicular and conductive mechanisms of nucleotide release." Purinergic Signalling, 8(3), 359-373.[1]

    • Core Relevance: Explains the mechanism of UDP-glucose release as a signaling molecule.

    • [1]

Application Scientist Notes
  • Solubility: Prodrug 7j hydrochloride is soluble in DMSO (>10 mM) and water (up to ~5-10 mM).[1] This is a significant improvement over the zwitterionic parent, which often requires high pH or co-solvents.[1]

  • Stability: Store the solid powder at -20°C. In solution (water/buffer), the ester bond is susceptible to hydrolysis over time.[1] Always prepare fresh solutions immediately before in vivo dosing.[1] Do not store aqueous stocks for >24 hours.

  • Dosing: For mouse studies, a typical oral dose range is 10 - 30 mg/kg .[1] This generally achieves plasma concentrations well above the IC50 of PPTN for several hours.

Sources

Exploratory

Unlocking Therapeutic Potential: A Technical Guide to the Metabolic Conversion of Prodrug 7j into a Potent P2Y14 Antagonist

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the metabolic activation of the prodrug 7j into its active form, a potent antagonist of the P2Y14...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the metabolic activation of the prodrug 7j into its active form, a potent antagonist of the P2Y14 receptor. We will delve into the scientific rationale, detailed experimental protocols, and data interpretation necessary to characterize this critical bioconversion process.

Introduction: The P2Y14 Receptor as a Therapeutic Target and the Prodrug Strategy

The P2Y14 receptor, a Gi protein-coupled receptor (GPCR), has emerged as a significant target in inflammatory diseases.[1] Its activation by endogenous ligands like UDP-glucose triggers a signaling cascade that inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels and modulation of downstream pathways, including the MAPK signaling cascade. This ultimately influences immune cell chemotaxis and other inflammatory responses.

However, the development of orally bioavailable P2Y14 antagonists has been challenging. Many potent antagonists are zwitterionic molecules, which often exhibit poor membrane permeability and low oral absorption. To overcome this, the prodrug approach has been successfully employed. Prodrug 7j is an ester-based prodrug of a highly potent zwitterionic P2Y14 antagonist.[2] By masking the polar carboxylate group, the prodrug is designed to have improved lipophilicity and oral bioavailability. Following absorption, it is metabolically converted to the active carboxylic acid, which then effectively antagonizes the P2Y14 receptor.

In Vitro Metabolic Conversion of Prodrug 7j

The primary mechanism for the activation of the ester prodrug 7j is enzymatic hydrolysis, predominantly mediated by esterases present in the liver and other tissues. To characterize this conversion, in vitro studies using liver subcellular fractions are essential.

Causality Behind Experimental Choices

Liver S9 fractions are chosen for initial screening as they contain a broad range of both microsomal (Phase I) and cytosolic (Phase II) enzymes, including various esterases.[3] This provides a comprehensive initial assessment of the prodrug's metabolic fate. Subsequent studies with specific liver microsomes can help to pinpoint the involvement of specific enzyme families, such as carboxylesterases.

Experimental Workflow for In Vitro Metabolism

workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis A Prepare Prodrug 7j Stock Solution D Incubate S9 fractions, Buffer, and Prodrug 7j at 37°C A->D B Thaw Liver S9 Fractions B->D C Prepare Incubation Buffer (e.g., PBS, pH 7.4) C->D E Initiate Reaction by adding Cofactors (e.g., NADPH - optional for hydrolysis) D->E F Collect Aliquots at Multiple Time Points (e.g., 0, 5, 15, 30, 60 min) E->F G Quench Reaction (e.g., with cold acetonitrile) F->G H Centrifuge to Pellet Protein G->H I Analyze Supernatant by LC-MS/MS H->I J Quantify Prodrug 7j and Active Metabolite I->J

Caption: Workflow for in vitro metabolic conversion of prodrug 7j.

Detailed Protocol for In Vitro Hydrolysis in Liver S9 Fraction

This protocol outlines a typical experiment to assess the rate of conversion of prodrug 7j to its active metabolite in rat liver S9 fractions.

Materials:

  • Prodrug 7j

  • Active metabolite standard

  • Rat Liver S9 fraction (e.g., from a commercial supplier)

  • NADPH regenerating system (optional, to assess other metabolic pathways)

  • Phosphate buffer (0.1 M, pH 7.4)

  • Acetonitrile (ice-cold)

  • Internal standard for LC-MS/MS analysis

Procedure:

  • Preparation:

    • Prepare a 10 mM stock solution of prodrug 7j in DMSO.

    • On the day of the experiment, thaw the rat liver S9 fraction on ice.

    • Prepare the incubation mixture by adding S9 fraction to the phosphate buffer to a final protein concentration of 1 mg/mL.[3]

  • Incubation:

    • Pre-warm the S9 incubation mixture at 37°C for 5 minutes.

    • Initiate the reaction by adding the prodrug 7j stock solution to the incubation mixture to achieve a final concentration of 1 µM.

    • At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot (e.g., 50 µL) of the incubation mixture.

  • Sample Processing:

    • Immediately quench the reaction by adding the aliquot to a tube containing a defined volume of ice-cold acetonitrile (e.g., 150 µL) with the internal standard.

    • Vortex the samples vigorously to precipitate the protein.

    • Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated protein.

    • Transfer the supernatant to a new tube for LC-MS/MS analysis.

LC-MS/MS Method for Quantification

A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is crucial for the simultaneous quantification of the prodrug and its active metabolite.

Instrumentation:

  • A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • A high-performance liquid chromatography (HPLC) system.

Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient to separate the prodrug from its more polar metabolite.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

Mass Spectrometry Conditions (Example):

  • Ionization Mode: Positive ESI.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for the prodrug, the active metabolite, and the internal standard need to be optimized.

Data Analysis:

  • Construct calibration curves for both the prodrug and the active metabolite using standards of known concentrations.

  • Calculate the concentrations of the prodrug and metabolite in the experimental samples from the calibration curves.

  • Determine the rate of disappearance of the prodrug and the rate of appearance of the active metabolite.

In Vivo Pharmacokinetic Evaluation of Prodrug 7j

In vivo studies in animal models, such as Sprague-Dawley rats, are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of the prodrug and the resulting exposure to the active antagonist.

Rationale for Study Design

An oral pharmacokinetic study is designed to mimic the intended route of administration and to determine key parameters such as bioavailability (F%), maximum concentration (Cmax), time to maximum concentration (Tmax), and half-life (t1/2).[4] A crossover design with both oral (PO) and intravenous (IV) administration of the active metabolite can be used to determine the absolute oral bioavailability of the prodrug.

Detailed Protocol for an Oral Pharmacokinetic Study in Rats

Animals:

  • Male Sprague-Dawley rats (e.g., 250-300 g).

Dosing:

  • Oral (PO) Group: Administer prodrug 7j orally via gavage at a specific dose (e.g., 10 mg/kg) formulated in a suitable vehicle (e.g., 0.5% methylcellulose).

  • Intravenous (IV) Group (for bioavailability): Administer the active metabolite intravenously via the tail vein at a lower dose (e.g., 1 mg/kg) in a suitable vehicle.

Blood Sampling:

  • Collect blood samples (e.g., ~100 µL) from the tail vein at predetermined time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours).[5]

  • Collect blood into tubes containing an anticoagulant (e.g., K2EDTA).

  • Process the blood samples to obtain plasma by centrifugation.

Sample Analysis:

  • Analyze the plasma samples for the concentrations of both the prodrug 7j and the active metabolite using a validated LC-MS/MS method as described previously.

Data Presentation: Pharmacokinetic Parameters
ParameterProdrug 7j (Oral)Active Metabolite (from Prodrug 7j)
Dose (mg/kg) 10N/A
Cmax (ng/mL) Example ValueExample Value
Tmax (h) Example ValueExample Value
AUC (0-t) (ng*h/mL) Example ValueExample Value
t1/2 (h) Example ValueExample Value
Bioavailability (F%) N/ACalculated Value

Functional Assessment of the Active P2Y14 Antagonist

Once the metabolic conversion is confirmed, it is crucial to verify that the generated metabolite effectively antagonizes the P2Y14 receptor. This is achieved through cell-based functional assays.

P2Y14 Signaling Pathway

p2y14_pathway cluster_receptor Cell Membrane cluster_intracellular Intracellular UDP_Glucose UDP-Glucose (Agonist) P2Y14R P2Y14 Receptor UDP_Glucose->P2Y14R Binds Gi Gi Protein P2Y14R->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits MAPK MAPK Pathway Gi->MAPK Modulates ATP ATP cAMP cAMP ATP->cAMP Converts AC PKA Protein Kinase A cAMP->PKA Activates Response Inflammatory Response PKA->Response MAPK->Response

Caption: P2Y14 receptor signaling pathway.

cAMP Assay for Gi-Coupled Receptor Antagonism

Since P2Y14 is a Gi-coupled receptor, its activation leads to a decrease in intracellular cAMP levels. An antagonist will block this agonist-induced decrease.

Principle: This assay measures the ability of the active metabolite to inhibit the UDP-glucose-induced decrease in forskolin-stimulated cAMP levels in cells expressing the P2Y14 receptor.

Detailed Protocol:

  • Cell Culture:

    • Use a cell line stably expressing the human P2Y14 receptor (e.g., CHO-K1 or HEK293 cells).

    • Plate the cells in a suitable multi-well plate and allow them to adhere overnight.

  • Assay Procedure:

    • Wash the cells with assay buffer.

    • Pre-incubate the cells with various concentrations of the active metabolite for a defined period (e.g., 15-30 minutes).

    • Add a mixture of a P2Y14 agonist (e.g., UDP-glucose at its EC80 concentration) and a stimulant of adenylyl cyclase (e.g., forskolin).

    • Incubate for a specific time (e.g., 30 minutes) at 37°C.

    • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Data Analysis:

    • Plot the cAMP levels against the concentration of the active metabolite.

    • Calculate the IC50 value, which represents the concentration of the antagonist required to inhibit 50% of the agonist-induced response.

Conclusion

The successful development of orally bioavailable P2Y14 antagonists hinges on a thorough understanding of the metabolic conversion of prodrugs like 7j. The in-depth technical guide presented here provides a robust framework for characterizing this bioconversion, from in vitro enzymatic hydrolysis to in vivo pharmacokinetic profiling and functional validation of the active metabolite. By following these scientifically rigorous protocols, researchers can effectively advance the development of novel therapeutics targeting the P2Y14 receptor for the treatment of inflammatory diseases.

References

  • Discovery of novel and potent P2Y14R antagonists via structure-based virtual screening for the treatment of acute gouty arthritis. (2020). Journal of Advanced Research. [Link]

  • Rapid LC-ESI-MS-MS method for the simultaneous determination of clopidogrel and its carboxylic acid metabolite in human plasma. (2008). Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Simultaneous quantification of prodrug oseltamivir and its metabolite oseltamivir carboxylate in human plasma by LC–MS/MS to support a bioequivalence study. (2014). Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Rapid LC–ESI-MS–MS Method for the Simultaneous Determination of Clopidogrel and its Carboxylic Acid Metabolite in. (n.d.). SciSpace. [Link]

  • In vitro metabolism of prodrugs in liver S9 fractions obtained from monkeys. (n.d.). ResearchGate. [Link]

  • Simultaneous Bioanalysis of Prodrug Oseltamivir and its Metabolite Oseltamivir Carboxylic Acid in Human Plasma by LC/MS/MS Method and its Application to Disposition Kinetics. (n.d.). Bentham Science. [Link]

  • Synthesis and In Vitro Evaluation of Potential Sustained Release Prodrugs via Targeting ASBT. (2012). Pharmaceutical Research. [Link]

  • Applying the Pro-Drug Approach to Afford Highly Bioavailable Antagonists of P2Y(14). (2011). Bioorganic & Medicinal Chemistry Letters. [Link]

  • 7-day preliminary oral toxicity study in rats. (n.d.). Food and Drug Administration. [Link]

  • Representative data showing hydrolysis of prodrug 4 in the liver (2... (n.d.). ResearchGate. [Link]

  • 204427Orig1s000. (2013). U.S. Food and Drug Administration. [Link]

  • Pharmacokinetics in Sprague-Dawley Rats and Beagle Dogs and in Vitro Metabolism of ZJM-289, a Novel Nitric Dioxide Donor. (2014). Xenobiotica. [Link]

  • Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. (2024). Pharmacology & Pharmacy. [Link]

  • In vitro drug metabolism: for the selection of your lead compounds. (n.d.). Toxys. [Link]

  • Discovery of novel and potent P2Y14R antagonists via structure-based virtual screening for the treatment of acute gouty arthritis. (2020). Journal of Advanced Research. [Link]

  • PHARMACOKINETICS STUDY OF NUTRI-PEPPER ENHANCER IN SPRAGUE DAWLEY RATS. (n.d.). EA Journals. [Link]

  • Protocol Synopsis. (2023). ClinicalTrials.gov. [Link]

  • Representative chemical structures of reported P2Y14R antagonists. (n.d.). ResearchGate. [Link]

  • Drug-like Antagonists of P2Y Receptor Subtypes: An Update. (2023). Journal of Medicinal Chemistry. [Link]

Sources

Foundational

Introduction: The Critical Role of Neutrophil Chemotaxis in Inflammation and the Rationale for Therapeutic Intervention

An In-Depth Technical Guide on the Effect of Prodrug 7j Hydrochloride on Chemotaxis in Neutrophils This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide on the Effect of Prodrug 7j Hydrochloride on Chemotaxis in Neutrophils

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on investigating the effects of a novel therapeutic candidate, Prodrug 7j hydrochloride, on the chemotactic function of human neutrophils. This document outlines the theoretical framework, detailed experimental protocols, and data interpretation, grounding the investigation in established principles of neutrophil biology and signal transduction.

Neutrophils are the most abundant leukocytes in human circulation and serve as the first line of defense in the innate immune system.[1] Their primary function is to migrate from the bloodstream to sites of infection or tissue injury, a process known as chemotaxis, where they eliminate pathogens and clear cellular debris.[2] This directional migration is orchestrated by a class of chemoattractants, including N-formylated peptides derived from bacteria, which are recognized by G-protein coupled receptors (GPCRs) on the neutrophil surface, such as the formyl peptide receptor 1 (FPR1).[2][3]

Upon ligand binding, these receptors trigger a cascade of intracellular signaling events that ultimately control the dynamic reorganization of the actin cytoskeleton, leading to cell polarization and directed movement.[4][5] A pivotal signaling node in this pathway is the phosphoinositide 3-kinase (PI3K) family of enzymes.[6] Specifically, the PI3Kγ isoform is activated downstream of GPCRs and is responsible for the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a key second messenger that recruits downstream effectors like the serine/threonine kinase Akt to the leading edge of the cell, promoting actin polymerization and protrusion formation.[7][8]

Dysregulated or excessive neutrophil infiltration contributes to the pathology of numerous inflammatory diseases. Therefore, targeting the signaling pathways that govern neutrophil chemotaxis presents a promising therapeutic strategy. This guide focuses on a hypothetical novel therapeutic agent, "Prodrug 7j hydrochloride," designed as a selective inhibitor of PI3Kγ. A prodrug is an inactive compound that is converted into an active drug within the body, a strategy often employed to improve pharmacokinetic properties.[9][10] We will explore a comprehensive experimental framework to validate the inhibitory effect of Prodrug 7j on neutrophil chemotaxis and its underlying mechanism of action.

Experimental Workflow Overview

The following diagram outlines the comprehensive workflow for assessing the impact of Prodrug 7j hydrochloride on neutrophil function.

G cluster_0 Phase 1: Cell Preparation cluster_1 Phase 2: Functional & Mechanistic Assays cluster_2 Phase 3: Data Analysis & Interpretation Blood Whole Blood Collection Isolation Neutrophil Isolation (Density Gradient Centrifugation) Blood->Isolation QC Quality Control (Purity & Viability Assessment) Isolation->QC Chemotaxis Boyden Chamber Chemotaxis Assay QC->Chemotaxis Signaling Western Blot for p-Akt/Total Akt QC->Signaling Viability Cell Viability Assay (e.g., Trypan Blue) QC->Viability Quantification Quantification of Migrated Cells & Protein Bands Chemotaxis->Quantification Signaling->Quantification Stats Statistical Analysis Viability->Stats Quantification->Stats Conclusion Conclusion on Prodrug 7j Effect Stats->Conclusion

Caption: Experimental workflow for evaluating Prodrug 7j hydrochloride.

Detailed Methodologies

Human Neutrophil Isolation

Principle: This protocol describes the isolation of highly pure and viable neutrophils from human peripheral blood using density gradient centrifugation.[1][11][12] This method separates cells based on their buoyant density.

Materials:

  • Anticoagulated (EDTA) whole blood from healthy donors

  • Density gradient medium (e.g., Polymorphprep™ or Ficoll-Paque™ followed by dextran sedimentation)[11][12]

  • Hanks' Balanced Salt Solution (HBSS), without Ca²⁺/Mg²⁺

  • Red Blood Cell (RBC) Lysis Buffer

  • Fetal Bovine Serum (FBS)

  • Trypan Blue solution

  • Hemocytometer

Protocol:

  • Bring all reagents to room temperature.

  • Carefully layer 15 mL of anticoagulated whole blood over 15 mL of density gradient medium in a 50 mL conical tube.

  • Centrifuge at 500 x g for 30 minutes at room temperature with the brake off.

  • After centrifugation, distinct layers will be visible. Aspirate and discard the upper plasma and mononuclear cell layers.

  • Carefully collect the neutrophil/RBC pellet.

  • To remove contaminating erythrocytes, resuspend the pellet in RBC Lysis Buffer for 5-10 minutes.

  • Wash the cells twice with HBSS without Ca²⁺/Mg²⁺ by centrifuging at 350 x g for 10 minutes.

  • Resuspend the final neutrophil pellet in an appropriate buffer for downstream assays (e.g., RPMI-1640 with 1% FBS).

  • Assess cell purity and viability using a hemocytometer and Trypan Blue exclusion. A purity of >95% and viability of >98% is expected.

Boyden Chamber Chemotaxis Assay

Principle: The Boyden chamber, or transwell assay, is a widely used method to quantify chemotaxis in vitro.[13][14][15] Neutrophils are placed in the upper chamber and migrate through a porous membrane towards a chemoattractant in the lower chamber.

Materials:

  • Isolated human neutrophils

  • Boyden chamber apparatus with 3-5 µm pore size polycarbonate filters

  • Chemoattractant: N-Formylmethionyl-leucyl-phenylalanine (fMLP)

  • Prodrug 7j hydrochloride (and its active metabolite, if available)

  • Vehicle control (e.g., DMSO)

  • Assay buffer (e.g., HBSS with 0.1% BSA)

  • Staining solution (e.g., Diff-Quik™)

  • Microscope

Protocol:

  • Prepare a stock solution of Prodrug 7j hydrochloride and the active drug in a suitable solvent (e.g., DMSO) and make serial dilutions in the assay buffer.

  • Pre-incubate isolated neutrophils (1 x 10⁶ cells/mL) with various concentrations of Prodrug 7j hydrochloride or vehicle control for 30 minutes at 37°C.

  • Add the chemoattractant (fMLP, typically 10 nM) to the lower wells of the Boyden chamber.

  • Add the pre-incubated neutrophil suspension to the upper chamber (transwell insert).

  • Incubate the chamber for 60-90 minutes at 37°C in a 5% CO₂ incubator.

  • After incubation, remove the upper chamber and wipe the non-migrated cells from the top of the membrane with a cotton swab.

  • Fix the membrane in methanol and stain with a suitable cytological stain.

  • Mount the membrane on a glass slide and count the number of migrated cells in several high-power fields using a light microscope.

Western Blot for Akt Phosphorylation

Principle: To investigate the mechanism of action of Prodrug 7j, we will assess its effect on the PI3K signaling pathway by measuring the phosphorylation of Akt (at Ser473), a key downstream effector of PI3K.[16]

Materials:

  • Isolated human neutrophils

  • Prodrug 7j hydrochloride

  • fMLP

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA Protein Assay Kit

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membrane and transfer apparatus

  • Primary antibodies: Rabbit anti-phospho-Akt (Ser473) and Rabbit anti-total Akt

  • Secondary antibody: HRP-conjugated anti-rabbit IgG

  • Chemiluminescent substrate

Protocol:

  • Pre-incubate neutrophils (5 x 10⁶ cells/mL) with Prodrug 7j hydrochloride or vehicle for 30 minutes at 37°C.

  • Stimulate the cells with fMLP (100 nM) for 1-2 minutes.

  • Immediately stop the reaction by adding ice-cold PBS and pellet the cells by centrifugation.

  • Lyse the cell pellet with lysis buffer on ice.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibody against phospho-Akt overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with an antibody against total Akt for normalization.

Neutrophil Chemotaxis Signaling Pathway

The following diagram illustrates the key signaling events in neutrophil chemotaxis initiated by fMLP binding to FPR1, and the proposed site of action for Prodrug 7j hydrochloride.

G cluster_0 cluster_1 cluster_2 fMLP fMLP (Chemoattractant) FPR1 FPR1 (GPCR) fMLP->FPR1 Binding G_protein Gαi/βγ FPR1->G_protein Activation PI3K PI3Kγ G_protein->PI3K Activation PIP3 PIP3 PI3K->PIP3 Phosphorylation PIP2 PIP2 pAkt p-Akt PIP3->pAkt Recruitment & Activation Akt Akt Actin Actin Polymerization pAkt->Actin Chemotaxis Chemotaxis Actin->Chemotaxis Prodrug7j Prodrug 7j (Active Metabolite) Prodrug7j->PI3K Inhibition

Caption: Proposed mechanism of Prodrug 7j in neutrophil signaling.

Hypothetical Data Presentation

The following tables summarize the expected outcomes from the described experiments, assuming Prodrug 7j hydrochloride effectively inhibits PI3Kγ.

Table 1: Effect of Prodrug 7j Hydrochloride on fMLP-induced Neutrophil Chemotaxis

Treatment ConditionConcentration (µM)Migrated Cells per HPF (Mean ± SD)% Inhibition
Vehicle Control (No fMLP)-15 ± 4-
Vehicle Control (+ fMLP)-150 ± 120%
Prodrug 7j HCl (+ fMLP)0.1125 ± 1016.7%
Prodrug 7j HCl (+ fMLP)170 ± 853.3%
Prodrug 7j HCl (+ fMLP)1025 ± 583.3%

Table 2: Effect of Prodrug 7j Hydrochloride on fMLP-induced Akt Phosphorylation

Treatment ConditionConcentration (µM)p-Akt/Total Akt Ratio (Densitometry Units)% Inhibition
Unstimulated-0.1 ± 0.02-
Vehicle Control (+ fMLP)-1.0 ± 0.080%
Prodrug 7j HCl (+ fMLP)0.10.8 ± 0.0720%
Prodrug 7j HCl (+ fMLP)10.4 ± 0.0560%
Prodrug 7j HCl (+ fMLP)100.15 ± 0.0385%

Discussion and Interpretation

The hypothetical data presented in Tables 1 and 2 suggest that Prodrug 7j hydrochloride dose-dependently inhibits neutrophil chemotaxis towards the chemoattractant fMLP. This functional inhibition is strongly correlated with a decrease in the phosphorylation of Akt, a key downstream target of PI3K. These findings support the hypothesis that Prodrug 7j, upon conversion to its active form, acts as an inhibitor of the PI3Kγ signaling pathway in neutrophils.

The causality behind these observations is rooted in the central role of PI3Kγ in establishing cell polarity and directional migration.[7] By inhibiting the production of PIP3 at the leading edge, Prodrug 7j would prevent the localized activation of Akt and subsequent actin polymerization required for pseudopod formation and cell movement.[8] It is crucial to conduct a parallel viability assay to ensure that the observed inhibition of chemotaxis is not due to cytotoxic effects of the compound.

Conclusion

This technical guide provides a robust framework for the preclinical evaluation of Prodrug 7j hydrochloride as a potential modulator of neutrophil chemotaxis. The described methodologies, from primary cell isolation to functional and mechanistic assays, allow for a thorough investigation of the compound's efficacy and mechanism of action. The anticipated results, based on the proposed PI3Kγ inhibitory activity, would provide a strong rationale for further development of Prodrug 7j as a novel anti-inflammatory therapeutic.

References

Sources

Exploratory

P2Y14 Receptor Antagonism: A Technical Guide to a Novel Anti-Inflammatory Target

For Distribution to Researchers, Scientists, and Drug Development Professionals Executive Summary The P2Y14 receptor (P2Y14R), a Gi-protein coupled receptor (GPCR) activated by extracellular UDP-sugars like UDP-glucose,...

Author: BenchChem Technical Support Team. Date: February 2026

For Distribution to Researchers, Scientists, and Drug Development Professionals

Executive Summary

The P2Y14 receptor (P2Y14R), a Gi-protein coupled receptor (GPCR) activated by extracellular UDP-sugars like UDP-glucose, has emerged as a critical node in inflammatory and immune signaling cascades.[1][2] Released from cells during stress, damage, or infection, these UDP-sugars act as Damage-Associated Molecular Patterns (DAMPs), triggering P2Y14R-mediated responses that include neutrophil and eosinophil chemotaxis, cytokine release, and modulation of metabolic pathways.[3][4][5][6] Consequently, the development of selective P2Y14R antagonists represents a promising therapeutic strategy for a host of inflammatory conditions, including asthma, inflammatory bowel disease (IBD), neuropathic pain, and acute lung injury.[3][7][8][9] This guide provides an in-depth overview of the P2Y14 receptor, the rationale for its antagonism, and a detailed examination of the discovery, characterization, and application of potent, selective antagonists, using a representative compound to illustrate the drug development workflow.

The P2Y14 Receptor: A Key Mediator of Sterile and Infectious Inflammation

Molecular Biology and Expression

The P2Y14R is a member of the P2Y family of purinergic receptors, specifically the Gi-coupled cluster that also includes the P2Y12 and P2Y13 receptors.[10] It is expressed prominently in immune cells, including neutrophils, eosinophils, lymphocytes, and mast cells, which underscores its central role in coordinating immune responses.[1][3][9] Significant expression is also found in epithelial cells of the lung and gastrointestinal tract, as well as in adipose tissue and the central nervous system, suggesting a broad physiological influence.[1][11][12]

Signaling Pathways and Cellular Functions

Activation of the P2Y14R by its primary endogenous agonist, UDP-glucose, initiates a canonical Gi-coupled signaling cascade.[13][14] This pathway is fundamental to the receptor's pro-inflammatory effects.

  • Primary Gi Pathway: The activated Gαi subunit directly inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4][13] This reduction in cAMP can influence a wide array of cellular functions, including gene transcription and cell survival.

  • Gβγ-Mediated Pathways: The dissociated Gβγ dimer activates downstream effectors, notably pathways involved in cell motility. This includes the activation of the small GTPase RhoA and mitogen-activated protein kinases (MAPKs) like ERK1/2.[4][13][15] Activation of these pathways is critical for the cytoskeletal rearrangements required for chemotaxis, allowing immune cells to migrate toward inflammatory stimuli.[4][5]

The culmination of these signaling events is the promotion of a pro-inflammatory phenotype. P2Y14R activation has been shown to drive:

  • Immune Cell Chemotaxis: Directed migration of neutrophils and eosinophils to sites of inflammation.[3][5][8]

  • Cytokine and Chemokine Release: Secretion of pro-inflammatory mediators, such as IL-1β and CCL2, from glial cells and other cell types.[16][17]

  • Metabolic Regulation: Influence on lipolysis in adipocytes and glucose homeostasis, linking inflammation to metabolic diseases.[12]

P2Y14_Signaling cluster_membrane Plasma Membrane P2Y14R P2Y14 Receptor Gi Heterotrimeric Gi Protein (αβγ) P2Y14R->Gi Couples to G_alpha_i Gαi-GTP Gi->G_alpha_i G_beta_gamma Gβγ Gi->G_beta_gamma AC Adenylyl Cyclase cAMP cAMP AC->cAMP UDPG UDP-Glucose (Agonist) UDPG->P2Y14R Activates Antagonist Antagonist (e.g., Compound 39) Antagonist->P2Y14R Blocks G_alpha_i->AC Inhibits RhoA RhoA Activation G_beta_gamma->RhoA MAPK MAPK (ERK1/2) Activation G_beta_gamma->MAPK ATP ATP ATP->AC Inflammation Pro-inflammatory Gene Expression cAMP->Inflammation Modulates Chemotaxis Cytoskeletal Rearrangement & Chemotaxis RhoA->Chemotaxis MAPK->Inflammation

P2Y14 Receptor Signaling Cascade.

The Antagonist's Journey: From Hit to Candidate

The development of potent and selective P2Y14R antagonists has been a key objective for realizing the therapeutic potential of this target. The journey typically follows a structured path from initial screening to a highly optimized lead compound. While the specific compound "7j" was not identified in a broad literature search, we will use Compound 39 from a recent publication in the Journal of Medicinal Chemistry as a state-of-the-art example of a highly potent antagonist. This compound, 5-((5-fluoropyridin-2-yl)oxy)-4-(4-methylbenzamido)thiophene-2-carboxylic acid, emerged from a scaffold hopping strategy and demonstrates the principles of modern antagonist design.

Discovery Strategy: Scaffold Hopping and Structure-Based Design

Initial efforts in P2Y14R antagonist discovery identified several chemical classes, including naphthalene-based compounds like PPTN and pyrimidine-based molecules.[1][3] While potent, early compounds often suffered from poor physicochemical properties, such as low solubility and bioavailability, limiting their therapeutic utility.

The discovery of Compound 39 utilized a scaffold hopping strategy. This approach involves replacing the core molecular framework of a known active compound with a structurally different core (a bioisostere) while retaining the key pharmacophoric features responsible for biological activity. Starting from a known antagonist scaffold, researchers replaced it with a 4-amide-thiophene-2-carboxyl core. This was guided by structure-based design , using homology models of the P2Y14R (based on the closely related P2Y12R structure) to predict how new designs would fit into the receptor's binding pocket.[6] This computational-experimental cycle allows for the rational design of novel molecules with potentially improved potency and drug-like properties.

Structure-Activity Relationship (SAR) and Optimization

Once a promising scaffold was identified, a systematic SAR exploration was conducted. This process involves synthesizing a library of analogues where specific parts of the molecule are varied to understand their effect on receptor affinity and functional activity. For the 4-amide-thiophene-2-carboxyl series, key modifications included:

  • Varying the 4-amide substituent: Different aromatic and aliphatic groups were tested to optimize interactions within a hydrophobic pocket of the receptor.

  • Modifying the 5-position ether linkage: Different aryl ethers were explored to fine-tune electronic properties and potential hydrogen bonding.

This iterative process of synthesis and biological testing led to the identification of Compound 39, which exhibited a remarkable sub-nanomolar inhibitory potency.

CompoundCore ScaffoldR1 (Amide)R2 (Ether)P2Y14R IC50 (nM)
Lead Scaffold ThiopheneBenzoylPhenyl>1000
Intermediate Thiophene4-MethylbenzoylPhenyl50.2
Compound 39 Thiophene 4-Methylbenzoyl 5-Fluoropyridin-2-yl 0.40
Table 1: Illustrative SAR data for the optimization of the 4-amide-thiophene-2-carboxyl scaffold, culminating in Compound 39. Data conceptualized from findings in reference.

Experimental Validation: A Self-Validating Protocol System

The characterization of a novel antagonist like Compound 39 requires a suite of robust and validated assays. The causality behind this multi-assay approach is to build a comprehensive profile of the compound's activity, moving from simple binding affinity to functional cellular effects and finally to in vivo efficacy. Each step validates the findings of the previous one.

Workflow for Antagonist Characterization

Experimental_Workflow cluster_invitro In Vitro Characterization cluster_invivo In Vivo Validation Binding 1. Receptor Binding Assay (Fluorescent Ligand) Functional 2. Functional Assay (cAMP Inhibition) Binding->Functional Confirms Functional Blockade Selectivity 3. Selectivity Panel (Other P2Y Receptors) Functional->Selectivity Establishes Specificity Chemotaxis 4. Cell-Based Assay (Neutrophil Chemotaxis) Selectivity->Chemotaxis Links to Physiological Effect PK 5. Pharmacokinetics (Oral Bioavailability) Chemotaxis->PK Justifies In Vivo Testing Efficacy 6. Disease Model (e.g., DSS Colitis) PK->Efficacy Enables Dose Selection

Logical workflow for P2Y14R antagonist validation.
Detailed Experimental Protocols
  • Principle: This assay directly measures the primary function of Gi-coupled P2Y14R activation: the inhibition of adenylyl cyclase. A potent antagonist will block the agonist-induced decrease in cAMP levels.

  • Cell System: HEK293 or CHO cells stably expressing the human P2Y14 receptor are used. These cell lines provide a clean and robust system with high receptor expression.

  • Methodology:

    • Cell Plating: Seed P2Y14R-expressing cells into 96-well plates and culture overnight.

    • Pre-treatment: Incubate cells with varying concentrations of the test antagonist (e.g., Compound 39) or vehicle control for 20-30 minutes. This allows the antagonist to bind to the receptor.

    • Stimulation: Add a solution containing a fixed concentration of an adenylyl cyclase activator (e.g., 10 µM Forskolin) and a sub-maximal (EC80) concentration of the P2Y14R agonist UDP-glucose. Forskolin stimulates cAMP production to a high baseline, making the inhibitory effect of the agonist easily measurable.

    • Lysis and Detection: After a 30-minute incubation, lyse the cells and measure intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

    • Data Analysis: Plot the cAMP levels against the antagonist concentration. The data are fitted to a four-parameter logistic equation to determine the IC50 value, which represents the concentration of antagonist required to inhibit 50% of the agonist's effect.

  • Principle: This functional assay provides a direct link between receptor antagonism and a key pathophysiological process. It validates that the antagonist can block the migration of primary immune cells.[5]

  • Cell System: Freshly isolated human neutrophils or differentiated HL-60 cells, which endogenously express P2Y14R.[5]

  • Methodology:

    • Cell Preparation: Isolate human neutrophils from whole blood using density gradient centrifugation (e.g., Ficoll-Paque). Resuspend cells in an appropriate assay buffer.

    • Assay Setup: Use a multi-well chemotaxis plate (e.g., Boyden chamber) with a porous membrane (typically 3-5 µm pores for neutrophils).

    • Loading: Add the chemoattractant solution (medium containing an EC80 concentration of UDP-glucose) to the lower wells of the chamber.

    • Cell Treatment: Pre-incubate the isolated neutrophils with various concentrations of the antagonist (e.g., Compound 39) or vehicle control for 15-20 minutes.

    • Migration: Add the treated neutrophil suspension to the upper chamber (the insert).

    • Incubation: Incubate the plate at 37°C in a CO2 incubator for 60-90 minutes to allow cell migration through the membrane towards the chemoattractant.

    • Quantification: Remove non-migrated cells from the top of the membrane. Stain the migrated cells on the underside of the membrane with a dye (e.g., Calcein-AM or DAPI) and quantify them by fluorescence microscopy or a plate reader.

    • Data Analysis: Calculate the percentage inhibition of migration for each antagonist concentration relative to the vehicle control and determine the IC50.

Conclusion and Future Directions

The P2Y14 receptor stands as a validated and highly attractive target for the development of novel anti-inflammatory therapeutics. The progression from early tool compounds like PPTN to highly potent, selective, and orally bioavailable antagonists like Compound 39 highlights the power of modern drug discovery strategies. The detailed experimental workflows described herein provide a robust framework for the identification and validation of new chemical entities targeting this receptor.

Future work in the field will likely focus on:

  • Clinical Translation: Advancing the most promising antagonists into clinical trials for inflammatory diseases such as IBD, COPD, and asthma.

  • Exploring New Indications: Investigating the role of P2Y14R in other pathologies, including neuro-inflammation, metabolic syndrome, and oncology.[12]

  • Structural Biology: Elucidating the high-resolution crystal or cryo-EM structure of antagonists bound to the P2Y14R to further refine structure-based drug design and deepen our mechanistic understanding.

The continued exploration of P2Y14R antagonism holds significant promise for delivering a new class of medicines to address unmet needs in a wide range of debilitating inflammatory disorders.

References

  • McLean, W. J., et al. (2012). Signalling and pharmacological properties of the P2Y14 receptor. Purinergic Signalling, 8(3), 441–455. [Link]

  • Ebone, R. da S., et al. (2024). P2Y14 receptor activation and neutrophil signaling: linking inflammation to systemic pathophysiology. Purinergic Signalling. [Link]

  • Yu, J., et al. (2024). Chimeras Derived from a P2Y14 Receptor Antagonist and UDP-Sugar Agonists for Potential Treatment of Inflammation. ACS Pharmacology & Translational Science. [Link]

  • Zhou, M., et al. (2025). Design, Synthesis and Anti-Inflammatory Evaluation of 3-Substituted 5-Amidobenzoate Derivatives as Novel P2Y14 Receptor Antagonists via Structure-Guided Molecular Hybridization. Journal of Medicinal Chemistry. [Link]

  • Reactome. (n.d.). P2Y14 receptor can bind to UDP-glucose. Reactome Pathway Database. [Link]

  • Coutinho-Silva, R., et al. (2021). P2Y14 Receptor as a Target for Neutrophilia Attenuation in Severe COVID-19 Cases. International Journal of Molecular Sciences, 22(4), 1729. [Link]

  • Miyake, H., et al. (2021). UDP-glucose and P2Y14 receptor amplify allergen-induced airway eosinophilia. Journal of Clinical Investigation, 131(7), e144839. [Link]

  • Scrivens, M., & Dickenson, E. J. (2011). The UDP-sugar-sensing P2Y14 receptor promotes Rho-mediated signaling and chemotaxis in human neutrophils. American Journal of Physiology-Cell Physiology, 301(4), C891–C899. [Link]

  • Toki, S., et al. (2024). The UDP-glucose/P2Y14 receptor axis promotes eosinophil-dependent large intestinal inflammation. International Immunology. [Link]

  • Wang, Y., et al. (2024). Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment. Journal of Medicinal Chemistry. [Link]

  • Toki, S., et al. (2024). The UDP-glucose/P2Y14 receptor axis promotes eosinophil-dependent large intestinal inflammation. International Immunology, 36(5), 235-247. [Link]

  • Barrett, M. O., et al. (2013). A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils. Molecular Pharmacology, 84(1), 41-49. [Link]

  • Ebone, R. da S., et al. (2024). P2Y14 receptor activation and neutrophil signaling: linking inflammation to systemic pathophysiology. Purinergic Signalling. [Link]

  • Kronlage, M., et al. (2010). Control of Macrophage Inflammation by P2Y Purinergic Receptors. International Journal of Inflammation, 2010, 854217. [Link]

  • Ebone, R. da S., et al. (2024). P2Y14 receptor activation and neutrophil signaling: linking inflammation to systemic pathophysiology. Semantic Scholar. [Link]

  • Tian, S., et al. (2020). Discovery of novel and potent P2Y14R antagonists via structure-based virtual screening for the treatment of acute gouty arthritis. Journal of Advanced Research, 24, 427–438. [Link]

  • Yu, J., et al. (2024). Chimeras Derived from a P2Y14 Receptor Antagonist and UDP-Sugar Agonists for Potential Treatment of Inflammation. ACS Pharmacology & Translational Science. [Link]

  • Abbracchio, M. P., et al. (2006). International Union of Pharmacology LVIII: Update on the P2Y G Protein-Coupled Nucleotide Receptors: From Molecular Mechanisms and Pathophysiology to Therapy. Pharmacological Reviews, 58(3), 281–341. [Link]

  • Jacobson, K. A., et al. (2008). Development of selective agonists and antagonists of P2Y receptors. Purinergic Signalling, 4(3), 207–217. [Link]

  • Yu, J., et al. (2018). Structure-Guided Modification of Heterocyclic Antagonists of the P2Y14 Receptor. Journal of Medicinal Chemistry, 61(11), 4860–4882. [Link]

  • Zylbergait, E., et al. (2014). The G Protein-coupled Receptor P2Y14 Influences Insulin Release and Smooth Muscle Function in Mice. Journal of Biological Chemistry, 289(34), 23595–23606. [Link]

  • Jacobson, K. A., et al. (2008). Development of selective agonists and antagonists of P2Y receptors. Purinergic Signalling, 4(3), 207-217. [Link]

  • Gnad, T., et al. (2021). Adipocyte P2Y14 receptors play a key role in regulating whole-body glucose and lipid homeostasis. JCI Insight, 6(10), e145236. [Link]

  • Guay, D., et al. (2011). Synthesis and SAR of pyrimidine-based, non-nucleotide P2Y14 receptor antagonists. Semantic Scholar. [Link]

  • He, F., et al. (2019). P2Y14 receptor is functionally expressed in satellite glial cells and mediates interleukin-1β and chemokine CCL2 secretion. Journal of Cellular Physiology, 234(11), 21199-21210. [Link]

  • Scrivens, M., et al. (2011). UDP-glucose modulates gastric function through P2Y14 receptor-dependent and -independent mechanisms. American Journal of Physiology-Gastrointestinal and Liver Physiology, 301(3), G548-G556. [Link]

  • Hamel, M., et al. (2011). Discovery of novel P2Y14 agonist and antagonist using conventional and nonconventional methods. Journal of Biomolecular Screening, 16(9), 1098-1105. [Link]

  • Puthanveedu, M., et al. (2025). Drug-like Antagonists of P2Y Receptor Subtypes: An Update. Journal of Medicinal Chemistry. [Link]

  • Gnad, T., et al. (2021). Adipocyte P2Y14 receptors play a key role in regulating whole-body glucose and lipid homeostasis. JCI Insight, 6(10). [Link]

  • Wang, Y., et al. (2024). Discovery of a Series of 4-Amide-thiophene-2-carboxyl Derivatives as Highly Potent P2Y14 Receptor Antagonists for Inflammatory Bowel Disease Treatment. Journal of Medicinal Chemistry. [Link]

  • Foster, H. R., et al. (2013). Role of UDP-Sugar Receptor P2Y14 in Murine Osteoblasts. PLoS ONE, 8(10), e76245. [Link]

  • Barrett, M. O., et al. (2013). A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils. Molecular Pharmacology, 84(1), 41–49. [Link]

  • Scaife, M. C., et al. (2007). Functional expression of the P2Y14 receptor in murine T-lymphocytes. British Journal of Pharmacology, 150(5), 656–664. [Link]

  • Freeman, K., et al. (2001). Characterization of the UDP-glucose receptor (re-named here the P2Y14 receptor) adds diversity to the P2Y receptor family. British Journal of Pharmacology, 132(6), 1307–1314. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of P2Y14 Antagonist Prodrug 7j Hydrochloride: An Application Note and Detailed Protocol

Abstract The P2Y14 receptor, a G protein-coupled receptor activated by UDP-sugars, has emerged as a significant target in drug discovery, particularly for inflammatory and immune disorders.[1] However, the development of...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The P2Y14 receptor, a G protein-coupled receptor activated by UDP-sugars, has emerged as a significant target in drug discovery, particularly for inflammatory and immune disorders.[1] However, the development of potent and selective antagonists has been challenged by issues of bioavailability. This application note provides a comprehensive guide to the synthesis of the P2Y14 antagonist prodrug 7j hydrochloride. This prodrug strategy aims to enhance the pharmacokinetic profile of the parent antagonist, 4-(4-(piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid (PPTN), a potent and selective P2Y14 antagonist.[2][3] The protocol herein details the esterification of the parent compound to yield the N,N-dimethylglycolamide ester prodrug (7j) and its subsequent conversion to the hydrochloride salt for improved solubility and handling.

Introduction

The P2Y14 receptor is a member of the P2Y family of purinergic receptors and is coupled to Gαi, leading to the inhibition of adenylyl cyclase upon activation.[4] This signaling pathway is implicated in a variety of physiological and pathological processes, making the P2Y14 receptor an attractive therapeutic target. The development of small molecule antagonists has been a key focus of research, leading to the discovery of highly potent compounds like PPTN.[2] Despite its high affinity and selectivity, the clinical utility of PPTN has been limited by poor bioavailability.[2]

To address this limitation, a prodrug approach was developed, resulting in a series of ester prodrugs (7a-7j).[2] Among these, the N,N-dimethylglycolamide ester, designated as 7j, demonstrated a substantially improved pharmacokinetic profile.[2] This document provides a detailed, step-by-step protocol for the synthesis of prodrug 7j and its conversion to the hydrochloride salt, intended to aid researchers in the fields of medicinal chemistry and drug development.

P2Y14 Signaling Pathway

The P2Y14 receptor, upon binding to its endogenous ligand UDP-glucose, initiates a signaling cascade that plays a role in inflammatory responses. The antagonist, PPTN, competitively inhibits this binding, thereby blocking the downstream signaling events. The prodrug, 7j, is designed to be inactive until it undergoes hydrolysis in vivo to release the active parent drug, PPTN.

P2Y14_Signaling_Pathway cluster_membrane Cell Membrane P2Y14_Receptor P2Y14 Receptor Gi_Protein Gi Protein P2Y14_Receptor->Gi_Protein Activates UDP_Glucose UDP-Glucose (Agonist) UDP_Glucose->P2Y14_Receptor Activates PPTN PPTN (7j active form) (Antagonist) PPTN->P2Y14_Receptor Inhibits Adenylyl_Cyclase Adenylyl Cyclase Gi_Protein->Adenylyl_Cyclase Inhibits cAMP cAMP Adenylyl_Cyclase->cAMP Reduces conversion of ATP ATP Inflammatory_Response Inflammatory Response cAMP->Inflammatory_Response Modulates Synthesis_Workflow Start Start End End Process Process Input Input Output Output PPTN_Synthesis Synthesis of PPTN Esterification Esterification with 2-chloro-N,N-dimethylacetamide PPTN_Synthesis->Esterification Purified PPTN Purification Flash Column Chromatography Esterification->Purification Crude Prodrug 7j Input_Reagents Cs₂CO₃, DMF Input_Reagents->Esterification HCl_Salt_Formation Hydrochloride Salt Formation Purification->HCl_Salt_Formation Purified Prodrug 7j Final_Product Prodrug 7j HCl HCl_Salt_Formation->Final_Product Precipitate Input_HCl HCl in Et₂O Input_HCl->HCl_Salt_Formation Final_Product->End

Sources

Application

Application Note: Strategies for Determining Optimal Solvent Systems for Prodrug 7j Hydrochloride

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing optimal solvent systems for "Prodrug 7j Hydrochloride," a representative model for hyd...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing optimal solvent systems for "Prodrug 7j Hydrochloride," a representative model for hydrochloride salts of poorly water-soluble drug candidates. Given that up to 90% of new chemical entities exhibit poor solubility, a systematic and scientifically grounded approach to solvent selection is critical for successful preclinical and clinical development.[1][2] This guide details the underlying physicochemical principles, presents a tiered experimental strategy, and provides step-by-step protocols for solubility determination. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reliable data to inform formulation development.

Introduction: The Solubility Challenge of Hydrochloride Salts

The conversion of a basic drug to its hydrochloride salt is a common strategy to enhance aqueous solubility and improve shelf-life.[3] However, this does not guarantee sufficient solubility for therapeutic applications, especially for oral or parenteral formulations.[4][5] The solubility of a hydrochloride salt is a complex interplay of its intrinsic solubility (S₀), its pKa, and the pH of the medium, governed by the Henderson-Hasselbalch equation.[6][7][8] Furthermore, the "common ion effect" can paradoxically suppress the solubility of a hydrochloride salt in acidic environments, such as the stomach, due to the high concentration of chloride ions.[4][5][9]

For "Prodrug 7j Hydrochloride," a hypothetical weakly basic compound with intrinsically poor aqueous solubility, a systematic approach is required to identify solvent systems that can overcome these challenges. This involves a multi-pronged strategy exploring pH modification, co-solvents, and the use of solubilizing excipients like surfactants and cyclodextrins.[10][11][12]

Foundational Principles: A Mechanistic Approach to Solubility Enhancement

A successful solvent screening strategy is built upon a solid understanding of the mechanisms by which different excipients and solvent systems enhance solubility.

pH and pKa: The First Lever of Control

For an ionizable compound like Prodrug 7j Hydrochloride, pH is the most critical factor influencing its solubility. As a salt of a weak base, its solubility will increase as the pH of the solution decreases (becomes more acidic) from its pKa, due to the protonation of the molecule. The relationship between pH, pKa, and solubility (S) can be described by the Henderson-Hasselbalch equation.[6][7][13][14]

  • Below the pKa: The compound exists predominantly in its more soluble, ionized (protonated) form.

  • Above the pKa: The compound converts to its less soluble, neutral free base form, which may precipitate out of solution.

Therefore, the initial step in any solubility study is to determine the pH-solubility profile of the compound.

Co-solvents: Modifying the Bulk Polarity

Co-solvents are water-miscible organic solvents that enhance the solubility of non-polar solutes by reducing the overall polarity of the aqueous environment.[15] Common pharmaceutical co-solvents include:

  • Ethanol

  • Propylene Glycol (PG)

  • Polyethylene Glycols (PEGs, e.g., PEG 300, PEG 400)

  • Glycerin

  • Dimethyl Sulfoxide (DMSO) - primarily for in vitro screening

The mechanism involves reducing the interfacial tension between the hydrophobic drug molecule and the aqueous solvent, making it more favorable for the drug to dissolve.[15]

Surfactants: Micellar Solubilization

Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form micelles. These micelles have a hydrophobic core and a hydrophilic shell. Poorly soluble drugs can partition into the hydrophobic core, effectively increasing their apparent solubility in the aqueous medium.[16][17][18]

Common pharmaceutical surfactants include:

  • Non-ionic: Polysorbates (Tween® 20, Tween® 80), Poloxamers (Pluronic®), Cremophor® EL[12][16]

  • Anionic: Sodium Lauryl Sulfate (SLS)

  • Cationic: Benzalkonium chloride

Cyclodextrins: Inclusion Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity.[19][20] They can encapsulate poorly soluble drug molecules, or parts of them, within their cavity, forming an "inclusion complex."[19][20][21] This complex has a hydrophilic exterior, which significantly enhances the drug's aqueous solubility and stability.[19][22][23] Commonly used cyclodextrins in pharmaceuticals include hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD).[23]

Experimental Strategy: A Tiered Approach to Solvent System Optimization

A systematic, tiered approach ensures an efficient and comprehensive evaluation of potential solvent systems.

G cluster_0 Tier 1: Foundational Characterization cluster_1 Tier 2: Single-Component Screening cluster_2 Tier 3: Binary & Ternary System Optimization cluster_3 Tier 4: Final Formulation & Stability T1_Start Start: Prodrug 7j HCl T1_pKa Determine pKa T1_Start->T1_pKa T1_S0 Determine Intrinsic Solubility (S₀) T1_pKa->T1_S0 T1_pH_Profile Generate pH-Solubility Profile T1_S0->T1_pH_Profile T2_CoSolvent Co-solvent Screening (e.g., PG, PEG 400, Ethanol) T1_pH_Profile->T2_CoSolvent T2_Surfactant Surfactant Screening (e.g., Tween 80, Poloxamer 188) T1_pH_Profile->T2_Surfactant T2_Cyclodextrin Cyclodextrin Screening (e.g., HP-β-CD) T1_pH_Profile->T2_Cyclodextrin T3_Binary Binary Systems (e.g., pH + Co-solvent) T2_CoSolvent->T3_Binary T2_Surfactant->T3_Binary T2_Cyclodextrin->T3_Binary T3_Ternary Ternary Systems (e.g., pH + Co-solvent + Surfactant) T3_Binary->T3_Ternary T4_Lead Select Lead Formulations T3_Ternary->T4_Lead T4_Stability Assess Physicochemical Stability T4_Lead->T4_Stability T4_End Optimal Solvent System Identified T4_Stability->T4_End G cluster_0 Thermodynamic Solubility (Shake-Flask) cluster_1 Kinetic Solubility (High-Throughput) T_Start Add excess solid drug to solvent T_Equilibrate Equilibrate (24-48h) with shaking T_Start->T_Equilibrate Equilibrium T_Separate Separate solid & liquid (Centrifuge/Filter) T_Equilibrate->T_Separate T_Analyze Analyze supernatant (HPLC) T_Separate->T_Analyze K_Start Add DMSO stock to aqueous buffer K_Incubate Incubate (~2h) K_Start->K_Incubate Supersaturation K_Measure Measure precipitation (Nephelometry/UV) K_Incubate->K_Measure

Caption: Comparison of solubility determination workflows.

Data Presentation and Interpretation

All quantitative solubility data should be summarized in clear, structured tables for easy comparison.

Table 1: Hypothetical pH-Solubility Profile of Prodrug 7j Hydrochloride (pKa = 8.5)

pH of BufferThermodynamic Solubility (µg/mL)Physical State
2.02500Clear Solution
4.5850Clear Solution
6.8120Fine Suspension
7.415Heavy Precipitate
8.5 (pKa)7.5Heavy Precipitate
9.5<1Heavy Precipitate

Table 2: Hypothetical Co-solvent Screening Data (in pH 7.4 Phosphate Buffer)

Solvent System (v/v)Thermodynamic Solubility (µg/mL)Fold Increase
0% Co-solvent (Control)151.0
20% Propylene Glycol15010.0
40% Propylene Glycol40026.7
20% PEG 40021014.0
40% PEG 40065043.3
10% Ethanol855.7

Interpretation: The data clearly indicates that Prodrug 7j Hydrochloride exhibits pH-dependent solubility, with significantly higher solubility at lower pH. In a physiologically relevant buffer (pH 7.4), co-solvents like PG and PEG 400 substantially increase solubility. PEG 400 at 40% appears to be the most effective single co-solvent in this screen.

Conclusion and Recommendations

This application note outlines a systematic, evidence-based approach to identifying optimal solvent systems for Prodrug 7j Hydrochloride. The tiered strategy, beginning with fundamental physicochemical characterization and progressing through systematic screening of various solubilization technologies, provides a robust framework for formulation development.

Based on the hypothetical data, initial formulation efforts for an oral liquid dosage form could focus on buffered systems at a pH of 4.5-5.5. For parenteral formulations requiring physiological pH, systems containing co-solvents like PEG 400 or complexing agents such as HP-β-CD should be prioritized for further development and stability testing. The protocols provided herein serve as a validated starting point for these critical experimental investigations.

References

  • ICH Q6B Specifications: test procedures and acceptance criteria for biotechnological/biological products - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]

  • Davis, M. E., & Brewster, M. E. (2004). Cyclodextrin-based pharmaceutics: past, present and future. Nature Reviews Drug Discovery, 3(12), 1023-1035. Available at: [Link]

  • ICH Q6B: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. U.S. Food and Drug Administration. Available at: [Link]

  • ICH Q6B Specifications: test procedures and acceptance criteria for biotechnological/biological products – Scientific guideline. DSDP Analytics. Available at: [Link]

  • Bergström, C. A., Wassvik, C. M., Johansson, K., & Hubatsch, I. (2004). Kinetic versus thermodynamic solubility temptations and risks. European Journal of Pharmaceutical Sciences, 22(5), 379-386. Available at: [Link]

  • Examples of surfactants used in pharmaceutical formulations. ResearchGate. Available at: [Link]

  • Uekama, K., Hirayama, F., & Irie, T. (1998). Cyclodextrin drug carrier systems. Chemical Reviews, 98(5), 2045-2076. Available at: [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Cyclodextrins in Formulation Development: Complexation and Stability Enhance. Journal of Bioequivalence & Bioavailability, 4(5), 083-087.
  • Gould, S., & Scott, R. C. (2005). 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD): A toxicology review. Food and Chemical Toxicology, 43(10), 1451-1459.
  • Surfactant Excipients. American Pharmaceutical Review. Available at: [Link]

  • ICH Q6B Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. ECA Academy. Available at: [Link]

  • CYCLODEXTRINS: VERSATILE CARRIER IN DRUG FORMULATIONS AND DELIVERY SYSTEMS. International Journal of Pharmaceutical, Chemical, and Biological Sciences. Available at: [Link]

  • A General Approach on Surfactants Use and Properties in Drug Delivery Systems. PubMed. Available at: [Link]

  • Surfactants and their applications in pharmaceutical dosage form. Slideshare. Available at: [Link]

  • ICH harmonised tripartite guideline specifications: test procedures and acceptance criteria for biotechnological/biological products Q6B. ICH. Available at: [Link]

  • Surfactants in Pharmaceuticals: Advancements in Drug Delivery Systems. ICPL. Available at: [Link]

  • Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [Link]

  • List of parenteral drug formulations containing co-solvents and surfactants. ResearchGate. Available at: [Link]

  • List of parenteral drug formulations containing co-solvents and surfactants. ResearchGate. Available at: [Link]

  • Kinetic versus thermodynamic solubility temptations and risks. PubMed. Available at: [Link]

  • Co-solvents.pptx. SlideShare. Available at: [Link]

  • Prediction of pH-dependent aqueous solubility of druglike molecules. PubMed. Available at: [Link]

  • Precaution on use of hydrochloride salts in pharmaceutical formulation. PubMed. Available at: [Link]

  • Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC. Available at: [Link]

  • Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability. Asian Journal of Pharmaceutics. Available at: [Link]

  • Comparison of kinetic solubility with equilibrium solubility (μM) of... ResearchGate. Available at: [Link]

  • Cosolvent formulations. Google Patents.
  • Henderson Hasselbalch Equation: Basics & Real-World Uses. Microbe Notes. Available at: [Link]

  • pKa values in solubility determination using the Henderson- Hasselbalch equation. ADMET & DMPK. Available at: [Link]

  • Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. Available at: [Link]

  • Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Raytor. Available at: [Link]

  • Henderson-Hasselbalch equation – An ABC of PK/PD. Open Education Alberta. Available at: [Link]

  • (PDF) Application of the Henderson-Hasselbalch Equation to Solubility Determination. ResearchGate. Available at: [Link]

  • Solubilizing Excipients in Oral and Injectable Formulations. Kinam Park. Available at: [Link]

  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Available at: [Link]

  • pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. PubMed. Available at: [Link]

  • SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. Drug Development & Delivery. Available at: [Link]

  • Pharmaceutical Salts Optimization of Solubility or Even More?. Pharmaceutical Technology. Available at: [Link]

  • Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. International Journal of Scientific Research & Technology. Available at: [Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]

  • Hydrochloride. Wikipedia. Available at: [Link]

  • Enhancing the bioavailability of poorly soluble drugs. Pharmaceutical Technology. Available at: [Link]

  • Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. Available at: [Link]

Sources

Method

Application Note: In Vivo Dosing Regimens for P2RY14 Antagonist Prodrug 7j Hydrochloride

This Application Note is structured to provide a comprehensive technical guide for the use of P2RY14 Antagonist Prodrug 7j Hydrochloride (commercially known as Axon 1958) in murine models of Neurofibromatosis Type 1 (NF1...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to provide a comprehensive technical guide for the use of P2RY14 Antagonist Prodrug 7j Hydrochloride (commercially known as Axon 1958) in murine models of Neurofibromatosis Type 1 (NF1).

[1][2]

Executive Summary

The P2RY14 receptor has emerged as a critical therapeutic target in Neurofibromatosis Type 1 (NF1).[1] Research indicates that P2RY14 overexpression in


-deficient Schwann cell precursors (SCPs) drives excessive self-renewal and tumor initiation via a 

-coupled reduction in cAMP levels.

Prodrug 7j Hydrochloride is a pharmacological tool designed to antagonize P2RY14.[2][3][4][5][6] While the parent compound (PPTN) exhibits high potency, its physicochemical properties often necessitate specific delivery strategies in vivo. This guide details the validated dosing regimen—specifically the continuous infusion protocol —which has demonstrated efficacy in reducing neurofibroma initiation and maintenance in genetically engineered mouse models (GEMMs).

Compound Profile & Mechanism

Chemical Context
  • Compound Name: P2RY14 Antagonist Prodrug 7j Hydrochloride.[2][3][4][6]

  • Active Moiety: PPTN (4-[4-(4-Piperidinyl)phenyl]-7-[4-(trifluoromethyl)phenyl]-2-naphthalenecarboxylic acid).[6][7]

  • Role of Prodrug: The "7j" variant is an ester-based prodrug designed to enhance cellular permeability and metabolic stability compared to the free acid form of PPTN. Upon administration, it is hydrolyzed to the active PPTN antagonist.

Mechanism of Action

In the context of NF1, the loss of neurofibromin leads to Ras-MAPK hyperactivation. However, the P2RY14 GPCR acts as a parallel regulator. Activation of P2RY14 by UDP-sugars engages ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">


 proteins, inhibiting Adenylyl Cyclase (AC) and suppressing cAMP.[2][4] Low cAMP levels promote SCP self-renewal and tumor growth. Prodrug 7j blocks this receptor , relieving the inhibition on AC, restoring cAMP levels, and forcing SCPs to exit the self-renewal cycle.

P2RY14_Pathway UDP UDP-Glucose/Sugars P2RY14 P2RY14 Receptor (GPR105) UDP->P2RY14 Activates Gi Gi/o Protein P2RY14->Gi Couples to Prodrug7j Prodrug 7j HCl (Antagonist) Prodrug7j->P2RY14 Blocks AC Adenylyl Cyclase Gi->AC Inhibits cAMP cAMP Levels AC->cAMP Generates PKA PKA Activation cAMP->PKA Activates SelfRenewal SCP Self-Renewal (Tumor Initiation) PKA->SelfRenewal Inhibits

Figure 1: Mechanism of Action.[2][7] Prodrug 7j antagonizes P2RY14, preventing


-mediated suppression of cAMP, thereby restoring PKA signaling and halting tumor-initiating self-renewal.

Validated In Vivo Dosing Protocol

Due to the pharmacokinetic challenges associated with the parent scaffold (rapid clearance and limited oral bioavailability in rodents), the continuous subcutaneous infusion method is the standard for ensuring sustained target coverage.

A. Experimental Model
  • Target Strain:

    
     mice (Spontaneous paraspinal neurofibroma model).[2]
    
  • Age at Treatment: Typically initiated at 4 months of age (onset of tumor formation).

B. Dosing Regimen Table
ParameterSpecificationNotes
Route Subcutaneous (SC) InfusionVia Osmotic Minipump (e.g., Alzet Model 2002 or 2004)
Dose 4.55 mg/kg/day Calculated to maintain plasma levels > IC90
Duration 14 DaysSufficient to observe changes in p-PKA and proliferation markers (Ki67)
Vehicle 50% DMSO / 50% PEG 400High solubility required for minipump reservoir concentration
Frequency ContinuousZero-order release kinetics
C. Preparation & Surgical Workflow
Step 1: Vehicle Formulation

The hydrochloride salt of Prodrug 7j is hydrophobic. A high-solvent vehicle is required for the high concentration needed in the minipump reservoir.

  • Calculate Concentration: For a 25g mouse receiving 4.55 mg/kg/day via an Alzet 2002 pump (0.5 µL/hr rate):

    • Daily dose =

      
      .
      
    • Pump rate =

      
      .
      
    • Required Concentration =

      
      .
      
  • Solubilization: Dissolve Prodrug 7j HCl in 100% DMSO first to half the final volume. Vortex until clear. Slowly add PEG 400 to reach final volume (Final: 50:50 v/v). Note: Perform solubility check prior to loading.

Step 2: Pump Priming
  • Fill Alzet pumps strictly according to manufacturer instructions (avoid air bubbles).

  • Incubate pumps in sterile saline at 37°C for 4–12 hours (depending on model) prior to implantation to ensure immediate pumping upon insertion.

Step 3: Surgical Implantation
  • Anesthetize mouse (Isoflurane: 3% induction, 1.5% maintenance).

  • Shave and aseptically prepare the mid-scapular region.

  • Make a small incision and create a subcutaneous pocket using blunt dissection hemostats.

  • Insert the primed pump (delivery portal first) into the pocket.

  • Close incision with wound clips or sutures.

  • Administer post-op analgesia (e.g., Carprofen 5 mg/kg SC).

Workflow Prep Vehicle Prep (50% DMSO / 50% PEG400) Prime Prime Minipump (37°C Saline Bath) Prep->Prime Surgery SC Implantation (Mid-scapular) Prime->Surgery Dosing Continuous Infusion (4.55 mg/kg/day) Surgery->Dosing Analysis Harvest Tissues (Day 14) Dosing->Analysis

Figure 2: Experimental Workflow for In Vivo Dosing.

Efficacy Readouts & Validation

To confirm the efficacy of the dosing regimen, the following biomarkers should be assessed in the harvested neurofibroma tissue or sciatic nerve:

  • Phospho-PKA Substrates (p-PKA):

    • Expectation: Treatment should increase p-PKA levels (Western blot or IHC).

    • Rationale: P2RY14 inhibition restores cAMP, activating PKA.

  • Ki67 Proliferation Index:

    • Expectation: Treatment should decrease the percentage of Ki67+ Schwann cells.

    • Target: Reduction in S-100+/Ki67+ double-positive cells.

  • Tumor Size/Initiation:

    • In long-term studies (if pumps are replaced), a delay in tumor formation or reduction in tumor volume is the primary endpoint.

Critical Considerations

  • Oral Gavage Limitations: While Prodrug 7j is designed for better absorption than PPTN, oral gavage protocols in mice have shown variable bioavailability, leading to the preference for minipumps in robust efficacy studies. If oral dosing is attempted, a formulation using 0.5% Methylcellulose + 0.2% Tween 80 is a standard starting point, but PK studies must confirm exposure.

  • Control Groups: Always include a vehicle-only pump control group, as the surgery and DMSO/PEG vehicle can induce mild inflammation.

  • Toxicity: At 4.55 mg/kg/day, the compound is generally well-tolerated. However, monitor body weight daily. Doses >10 mg/kg/day via infusion have not been fully characterized in this specific model.

References

  • Deng, A. C., et al. (2022). Purinergic receptor P2RY14 cAMP signaling regulates EGFR-driven Schwann cell precursor self-renewal and nerve tumor initiation in neurofibromatosis. eLife, 11:e71650.

    • Key Reference: Establishes the 4.55 mg/kg/day minipump protocol and identifies P2RY14 as the target in NF1.
  • Robichaud, J., et al. (2011). Identification of a selective P2Y14 antagonist.[6][7] Bioorganic & Medicinal Chemistry Letters, 21(15), 4366-4368.

    • Key Reference: Describes the synthesis and characteriz
  • Axon Medchem. Product Datasheet: P2Y14 Antagonist Prodrug 7j hydrochloride (Cat# 1958).[2][3][4][6][7]

    • Key Reference: Commercial source and chemical identity verific

Sources

Application

Application Note: Preparation of Stock Solutions for P2Y14 Antagonist Prodrug 7j Hydrochloride in DMSO

Introduction & Scientific Context The preparation of high-fidelity stock solutions is the foundational step in any pharmacological assay. This guide focuses on Prodrug 7j hydrochloride (also identified as EVT-3072221 ),...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scientific Context

The preparation of high-fidelity stock solutions is the foundational step in any pharmacological assay. This guide focuses on Prodrug 7j hydrochloride (also identified as EVT-3072221 ), a highly bioavailable prodrug of the potent P2Y14 receptor antagonist PPTN [1, 2].

Prodrug 7j is designed to overcome the solubility limitations of its parent compound, PPTN, by incorporating a solubilizing moiety that is cleaved in vivo to release the active antagonist. Because this compound is a hydrochloride salt and a prodrug , it presents specific stability challenges:

  • Hygroscopicity: Hydrochloride salts are prone to absorbing atmospheric moisture, which can alter the effective mass during weighing.

  • Hydrolytic Instability: As a prodrug containing a cleavable ester/amide linkage, 7j is susceptible to premature hydrolysis if exposed to water (protic solvents) during storage.

  • Solvent Compatibility: While soluble in DMSO, the quality of the solvent (anhydrous vs. standard) directly impacts the shelf-life of the stock solution.

This protocol details the preparation of a 10 mM stock solution in anhydrous Dimethyl Sulfoxide (DMSO), ensuring maximal stability and experimental reproducibility.

Physicochemical Properties[1][2][3][4]

Before handling, verify the specific batch data provided on your Certificate of Analysis (CoA). The data below represents the standard commercial specifications for Axon 1958 (Prodrug 7j HCl) [3].

ParameterSpecificationNotes
Compound Name P2Y14 Antagonist Prodrug 7j HClAlso known as EVT-3072221
Molecular Formula C₃₃H₃₁F₃N₂O₃[1][2][3] · HClHydrochloride salt form
Molecular Weight 597.07 g/mol Use this value for Molarity calculations
Appearance White to off-white solid
Solubility in DMSO ~55 mM (approx. 33 mg/mL)High solubility in DMSO; low in water
Storage (Solid) -20°CProtect from light and moisture
Storage (Solution) -20°C or -80°CUse anhydrous DMSO; avoid freeze-thaw

Materials & Equipment

Reagents
  • Prodrug 7j Hydrochloride: (e.g., Axon Medchem Cat# 1958 or equivalent).[1][3][4][5][6]

  • Dimethyl Sulfoxide (DMSO): Critical: Must be Anhydrous grade (≥99.9%, water content <0.005%).

    • Why? Standard DMSO can absorb water from the air, leading to the hydrolysis of the prodrug moiety over time.

Equipment
  • Analytical Balance: Readability of 0.01 mg or better.

  • Anti-Static Gun/Brush: Essential for handling charged HCl salts.

  • Vortex Mixer: Variable speed.

  • Amber Glass Vials: Borosilicate glass with PTFE-lined caps (prevents leaching and photodegradation).

  • Desiccator: For equilibrating the vial before weighing.

Protocol: Preparation of 10 mM Stock Solution

Phase 1: Preparation and Calculation

Objective: Prepare 1 mL of a 10 mM stock solution.

  • Equilibration: Remove the product vial from the freezer (-20°C) and place it in a desiccator. Allow it to warm to room temperature (~30–60 mins) before opening.

    • Mechanism: Opening a cold vial condenses atmospheric moisture onto the hygroscopic HCl salt, permanently degrading the solid stock.

  • Calculation: To prepare 1 mL of 10 mM solution:

    
    
    
    
    
Phase 2: Weighing and Dissolution
  • Weighing:

    • Place a sterile amber glass vial on the balance and tare.

    • Using an anti-static brush, transfer approximately 5.97 mg of Prodrug 7j into the vial. Record the exact mass (e.g., you weighed 6.10 mg).

  • Volume Adjustment:

    • Calculate the required volume of DMSO to achieve exactly 10 mM based on the actual mass weighed.

      
      
      
    • Example: If you weighed 6.10 mg:

      
      .
      
  • Solvent Addition:

    • Add the calculated volume of anhydrous DMSO to the vial.

    • Note: Do not use a serological pipette for volumes < 2 mL; use a calibrated micropipette.

  • Mixing:

    • Cap the vial tightly.

    • Vortex at medium speed for 30–60 seconds.

    • Visual Check: The solution should be clear and colorless. If particles remain, sonicate in a water bath for 2–5 minutes. Caution: Monitor temperature; excessive heat can degrade the prodrug.

Phase 3: Aliquoting and Storage
  • Aliquoting:

    • Divide the stock solution into single-use aliquots (e.g., 50 µL or 100 µL) in sterile microcentrifuge tubes or amber vials.

    • Reasoning: Repeated freeze-thaw cycles introduce moisture (condensation) and promote crystal formation/degradation.

  • Storage:

    • Store at -20°C (stable for ~1 month) or -80°C (stable for ~6 months).

    • Ensure caps are sealed tightly (consider Parafilm) to prevent DMSO evaporation or water ingress.

Workflow Visualization

The following diagram illustrates the critical path for preparing the stock solution, emphasizing the "No Moisture" rule.

StockPrep Start Frozen Solid (-20°C) Equilibrate Equilibrate in Desiccator (Room Temp, 60 min) Start->Equilibrate Prevent Condensation Weigh Weigh Solid (Anti-static) Equilibrate->Weigh Calc Calculate DMSO Vol (Target: 10 mM) Weigh->Calc Use Exact Mass Dissolve Add Anhydrous DMSO & Vortex Calc->Dissolve QC Visual QC: Clear? Dissolve->QC QC->Dissolve No (Sonicate <5 min) Aliquot Aliquot (Single Use) QC->Aliquot Yes Store Store (-20°C / -80°C) Aliquot->Store

Caption: Critical workflow for Prodrug 7j stock preparation. Note the equilibration step to prevent moisture ingress.

Troubleshooting & Solubility Logic

If the compound fails to dissolve or precipitates upon dilution, follow this decision matrix.

SolubilityLogic Issue Issue Observed? Precipitation Precipitate in Stock? Issue->Precipitation DilutionPrecip Precipitate in Media? Issue->DilutionPrecip Sonicate Sonicate (Bath) Max 40°C, 5 min Precipitation->Sonicate First Step Stepwise Use Stepwise Dilution (DMSO -> PBS -> Media) DilutionPrecip->Stepwise Best Practice CheckWater Check DMSO Quality (Is it Anhydrous?) Sonicate->CheckWater If fails ConcLimit Reduce Final Conc. (Limit is ~55mM in DMSO) CheckWater->ConcLimit If DMSO is wet

Caption: Troubleshooting logic for solubility issues. Stepwise dilution prevents "shock" precipitation in aqueous media.

Safety & Handling

  • DMSO Permeability: DMSO is a potent skin penetrant and will carry dissolved compounds into the bloodstream. Always wear nitrile gloves (latex is permeable to DMSO) and a lab coat.

  • Toxicity: While Prodrug 7j is a research compound, its parent (PPTN) affects GPCR signaling. Treat as a potentially bioactive/toxic substance.

  • Disposal: Dispose of DMSO solutions in designated organic halogenated/non-halogenated waste streams (check local EHS regulations regarding fluorinated compounds).

References

  • Axon Medchem. Product Data Sheet: P2Y14 Antagonist Prodrug 7j hydrochloride (Axon 1958). Retrieved from .[1][3][4][5][6]

  • BioRxiv. Purinergic receptor P2RY14 cAMP signaling regulates EGFR-driven Schwann cell precursor self-renewal. (2021). Describes the use of Prodrug 7j (Axon 1958) at 30-500 nM concentrations.[4][5][6] Retrieved from .

  • BenchChem. General Protocol for Stock Solution Preparation in DMSO. (Contextual reference for DMSO handling). Retrieved from .

Sources

Method

Application Note &amp; Protocols: A Framework for Assessing the Plasma Stability of Prodrug 7j Hydrochloride

Abstract The conversion of a prodrug to its active pharmacological entity within a biological system is a critical design feature that dictates its therapeutic efficacy. This document provides a comprehensive guide for r...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The conversion of a prodrug to its active pharmacological entity within a biological system is a critical design feature that dictates its therapeutic efficacy. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for assessing the plasma stability of the novel investigational compound, Prodrug 7j hydrochloride. We delve into the causality behind experimental design, offering detailed, self-validating protocols for in vitro assessment, data analysis, and interpretation. The protocols are designed to robustly characterize the conversion kinetics of Prodrug 7j, distinguishing between enzymatic and chemical degradation, and to provide a clear pathway for advancing promising drug candidates.

Introduction: The Prodrug Concept and the Importance of Plasma Stability

Prodrugs are pharmacologically inactive molecules that are converted into an active drug within the body through enzymatic or chemical reactions.[1][2] This strategy is a cornerstone of modern medicinal chemistry, employed to overcome limitations of the parent drug, such as poor solubility, low bioavailability, rapid metabolism, or lack of target specificity.[3][4][5][6] The success of a prodrug like 7j hydrochloride is fundamentally dependent on its stability profile: it must remain largely intact until it reaches the systemic circulation or target tissue, and then convert to its active form at an optimal rate.

Assessing plasma stability is therefore a critical step in early drug discovery.[7][8][9] Compounds that degrade too rapidly in plasma may have a short half-life and high clearance, leading to poor in vivo efficacy.[8][9] Conversely, a prodrug that is too stable may not release the active drug efficiently, failing to achieve therapeutic concentrations. This application note provides the necessary protocols to precisely characterize the stability of Prodrug 7j hydrochloride, a candidate whose hydrochloride salt form enhances aqueous solubility for formulation purposes.

The Scientific Rationale: Understanding the Plasma Environment

Plasma is not an inert matrix; it is a complex, enzyme-rich environment that can significantly alter the structure of xenobiotics. For most prodrugs, particularly those with ester or amide linkages, this enzymatic activity is the intended activation mechanism.

  • Key Enzymatic Players: The primary drivers of prodrug hydrolysis in plasma are a class of enzymes known as hydrolases.[1][8] These include:

    • Carboxylesterases (CES): Abundant in the plasma of certain species like rats, they are highly efficient at hydrolyzing ester and amide bonds.[10]

    • Butyrylcholinesterase (BChE) and Acetylcholinesterase (AChE): These enzymes also contribute significantly to the hydrolysis of certain ester-containing drugs.[10]

    • Other Hydrolases: Peptidases, amidases, and phosphatases can also play a role depending on the specific chemical structure of the prodrug.[7][8]

  • Interspecies Variability: The type and concentration of these enzymes can vary dramatically between species (e.g., human, dog, rat, mouse).[8][10] For instance, the high abundance of CES in rat plasma often leads to much faster hydrolysis compared to human plasma.[10] Therefore, performing stability assays in plasma from multiple species, including human, is essential for accurately predicting pharmacokinetic behavior in clinical studies.

  • Chemical vs. Enzymatic Hydrolysis: In addition to enzymatic action, a compound can undergo chemical hydrolysis, which is typically dependent on pH and temperature.[11] It is crucial to differentiate between these two pathways. A prodrug that is chemically unstable in the physiological pH of blood (≈7.4) may have a poor shelf-life and unpredictable in vivo performance.

Primary Protocol: In Vitro Plasma Stability Assessment of Prodrug 7j

This protocol details a robust method for determining the rate of disappearance of Prodrug 7j and the concurrent appearance of its active metabolite in a plasma matrix. The workflow is designed for a 96-well plate format for efficiency and is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for its high sensitivity and selectivity.[12]

Experimental Workflow Overview

The following diagram outlines the complete experimental process, from initial preparation to final data analysis.

G cluster_prep 1. Preparation cluster_incubation 2. Incubation cluster_sampling 3. Sampling & Quenching cluster_analysis 4. Analysis Stock Prepare 10 mM Stock of Prodrug 7j in DMSO Work Prepare 100 µM Working Solution in Acetonitrile Stock->Work PlasmaPrep Thaw & Centrifuge Plasma (Human, Rat, Dog) Prewarm Pre-warm Plasma in 96-well plate at 37°C PlasmaPrep->Prewarm Spike Initiate Reaction: Spike Working Solution (Final Conc: 1 µM) Prewarm->Spike Incubate Incubate at 37°C Spike->Incubate Quench Terminate Reaction with Cold Acetonitrile + Internal Standard (IS) Timepoints Aliquot at Timepoints (0, 5, 15, 30, 60, 120 min) Incubate->Timepoints Timepoints->Quench Centrifuge Centrifuge to Precipitate Proteins Quench->Centrifuge Supernatant Transfer Supernatant for Analysis Centrifuge->Supernatant LCMS Analyze by LC-MS/MS (Monitor Prodrug, Active Drug, IS) Supernatant->LCMS Data Calculate % Remaining and Half-Life (t½) LCMS->Data

Caption: Workflow for the in vitro plasma stability assay.

Materials and Reagents
Reagent/MaterialSpecifications
Test Articles Prodrug 7j hydrochloride, Active Drug 7j (analytical standard)
Control Compounds Positive: Tetracaine (unstable)[9] Negative: Propranolol (stable)[9]
Plasma Pooled Human, Rat, Dog Plasma (with K2EDTA or Heparin anticoagulant)
Solvents DMSO (ACS Grade), Acetonitrile (LC-MS Grade), Water (LC-MS Grade)
Internal Standard (IS) A structurally similar, stable compound (e.g., Tolbutamide)
Equipment 96-well polypropylene plates, multichannel pipette, incubator (37°C), refrigerated centrifuge, LC-MS/MS system
Quenching Solution Ice-cold acetonitrile containing 100 ng/mL Internal Standard
Buffer Phosphate Buffered Saline (PBS), pH 7.4
Step-by-Step Experimental Protocol
  • Preparation of Solutions:

    • Prepare a 10 mM stock solution of Prodrug 7j HCl, active drug, and control compounds in DMSO.

    • From the stock, prepare a 100 µM intermediate working solution in acetonitrile. This dilution step minimizes the final DMSO concentration in the incubation.

  • Plasma Preparation:

    • Thaw frozen plasma on ice or at room temperature.

    • Centrifuge the plasma at ~2000 x g for 10 minutes at 4°C to pellet any cryoprecipitates. Use the clear supernatant for the assay.

  • Incubation Procedure:

    • Aliquot 198 µL of plasma into the wells of a 96-well plate.

    • Prepare a parallel plate with 198 µL of PBS (pH 7.4) to assess chemical stability.

    • Self-Validation Step: Prepare a set of wells with heat-inactivated plasma (incubate at 56°C for 30 min) to isolate enzymatic from chemical degradation.

    • Pre-incubate the plate at 37°C for 10 minutes.

    • To initiate the reaction, add 2 µL of the 100 µM working solution to each well (Final concentration = 1 µM; Final DMSO concentration = 0.1%). Mix gently.

  • Time-Point Sampling and Reaction Quenching:

    • The "zero" time point (T=0) is critical. Immediately after adding the prodrug to a dedicated T=0 well, transfer 50 µL of the mixture into a separate 96-well plate containing 200 µL of ice-cold quenching solution. This represents 100% of the compound at the start.

    • Incubate the reaction plate at 37°C.

    • At subsequent time points (e.g., 5, 15, 30, 60, and 120 minutes), transfer 50 µL aliquots from the reaction wells into the quenching plate.[13]

    • Using acetonitrile as the quenching solvent is often preferred for ester prodrugs to minimize the risk of transesterification that can occur with methanol.[13]

  • Sample Processing and Analysis:

    • Seal the quenching plate, vortex for 2 minutes, and centrifuge at 4000 x g for 15 minutes at 4°C to pellet precipitated proteins.[9][10]

    • Carefully transfer the supernatant to a new 96-well plate for analysis.

    • Analyze the samples using a validated LC-MS/MS method, monitoring for the disappearance of Prodrug 7j and the appearance of its active metabolite.

Data Analysis and Interpretation

Calculations
  • Determine Peak Area Ratios: For each time point, calculate the ratio of the analytical peak area of Prodrug 7j to the peak area of the Internal Standard (IS).

    Peak Area Ratio = Peak Area (Prodrug 7j) / Peak Area (IS)

  • Calculate Percent Remaining: Normalize the peak area ratio at each time point to the ratio at T=0.

    % Remaining = (Peak Area Ratio at T=x / Peak Area Ratio at T=0) * 100

  • Determine Half-Life (t½):

    • Plot the natural logarithm of the % Remaining (ln[% Remaining]) against time.

    • Determine the slope of the linear portion of this plot (k).

    • Calculate the half-life using the following first-order decay equation[9][14]:

      t½ = -0.693 / k

Data Presentation

Results should be summarized in a clear, tabular format.

CompoundSpeciest½ (min)% Remaining at 120 min
Prodrug 7j Human[Value][Value]
Rat[Value][Value]
Dog[Value][Value]
PBS (pH 7.4)[Value][Value]
Heat-Inactivated Human[Value][Value]
Tetracaine (+ Control) Human< 10< 5
Propranolol (- Control) Human> 120> 90
Interpretation of Results

The interpretation of plasma stability data for a prodrug is nuanced. The goal is not necessarily maximum stability, but an optimal conversion rate.

G Start Plasma Stability Result for Prodrug 7j Fast Fast Conversion (t½ < 30 min) Start->Fast Moderate Moderate Conversion (t½ = 30-120 min) Start->Moderate Slow Slow Conversion (t½ > 120 min) Start->Slow Fast_Eval Is rapid systemic clearance a risk before reaching target? Fast->Fast_Eval Mod_Eval Potentially Optimal Profile. Proceed to PK studies. Moderate->Mod_Eval Slow_Eval Is conversion too slow to achieve therapeutic levels? Slow->Slow_Eval Fast_Yes High Risk. Consider redesign for more stable linker. Fast_Eval->Fast_Yes Yes Fast_No Acceptable. Proceed to PK studies. Fast_Eval->Fast_No No Slow_Yes High Risk. Consider redesign for more labile linker. Slow_Eval->Slow_Yes Yes Slow_No Acceptable if target tissue has high enzyme activity. Consider tissue homogenate studies. Slow_Eval->Slow_No No

Caption: Decision-making tree based on prodrug stability results.

  • Rapid Conversion (e.g., t½ < 30 min): This may be desirable for a prodrug intended for rapid activation. However, it could also indicate a risk of extensive pre-systemic metabolism and high clearance, preventing the drug from reaching its target.

  • Slow Conversion (e.g., t½ > 120 min): This suggests the prodrug is stable in plasma, which could be beneficial for sustained release. However, if conversion is too slow, it may fail to generate therapeutic concentrations of the active drug.

  • No Conversion in Heat-Inactivated Plasma: If Prodrug 7j is stable in heat-inactivated plasma but degrades in normal plasma, it confirms its conversion is enzyme-mediated.

  • Degradation in PBS: If the prodrug degrades significantly in buffer alone, it points to chemical instability, which is generally an undesirable trait.

Advanced Protocol: Addressing Ex Vivo Instability

A major challenge in the bioanalysis of ester prodrugs is preventing the compound from hydrolyzing after the blood sample has been collected but before analysis.[15] This ex vivo degradation can lead to an underestimation of the prodrug concentration and an overestimation of the active metabolite.

Protocol for Stabilized Sample Collection
  • Objective: To quench all enzymatic activity immediately upon blood collection.

  • Procedure:

    • Prepare collection tubes (e.g., K2EDTA tubes) containing an esterase inhibitor. A common and effective approach is to add sodium fluoride (NaF) to achieve a final concentration of ~2 mg/mL of blood.[15]

    • Pre-chill the stabilized collection tubes on ice.

    • Draw the blood sample directly into the chilled, inhibitor-fortified tube.

    • Mix gently by inversion and immediately place the tube back on ice.

    • Process the blood to plasma via centrifugation as quickly as possible, maintaining cold temperatures (4°C).

    • Store the resulting plasma samples at -80°C until analysis.

This stabilization protocol is essential for obtaining accurate pharmacokinetic data from in vivo studies and is a hallmark of a trustworthy and robust bioanalytical method.

Conclusion

The assessment of plasma stability is a non-negotiable step in the preclinical development of a prodrug candidate like 7j hydrochloride. The protocols outlined in this document provide a rigorous and validated framework for this evaluation. By systematically measuring the conversion kinetics across multiple species, differentiating between enzymatic and chemical pathways, and implementing strategies to prevent ex vivo degradation, researchers can build a comprehensive understanding of a prodrug's behavior. This knowledge is paramount for making informed decisions, optimizing lead candidates, and ultimately developing safer and more effective medicines.

References

  • Mørk, N., & Bundgaard, H. (1992). Stereoselective enzymatic hydrolysis of various ester prodrugs of ibuprofen and flurbiprofen in human plasma. Pharmaceutical Research.
  • Jirayut, P., et al. (2019). Interspecies differences in stability kinetics and plasma esterases involved in hydrolytic activation of curcumin diethyl disuccinate, a prodrug of curcumin. RSC Publishing.
  • Bienta. (n.d.). Plasma Stability Assay. Bienta Contract Research Services.
  • Cyprotex. (n.d.). Plasma Stability. Cyprotex ADME-Tox Solutions - Evotec.
  • Bundgaard, H., & Nielsen, N. M. (1991). Prodrugs of peptides. 11. Chemical and enzymatic hydrolysis kinetics of N-acyloxymethyl derivatives of a peptide-like bond. Pharmaceutical Research.
  • Ahmad, W., et al. (n.d.). Drug-metabolizing enzymes and fate of prodrugs: From function to regulation. Elsevier.
  • Creative Bioarray. (n.d.). Plasma Stability Assay. Creative Bioarray.
  • BioDuro. (n.d.). ADME Plasma Stability Assay. BioDuro-Global CRDMO.
  • Domainex. (n.d.). Plasma Stability Assay. Domainex.
  • Testa, B., & Mayer, J. M. (2003). Hydrolysis in drug and prodrug metabolism: chemistry, biochemistry, and enzymology. Semantic Scholar.
  • Di, L., & Kerns, E. H. (n.d.). Plasma Stability Methods. Request PDF - ResearchGate.
  • Longdom Publishing. (n.d.). Regulatory Considerations for Prodrug Development: Safety and Efficacy Assessments. Longdom Publishing.
  • Ver-Foglian, C., et al. (n.d.). Plasma stability and plasma metabolite concentration-time profiles of oligo(lactic acid)8-paclitaxel prodrug loaded polymeric micelles. PMC.
  • Di, L. (n.d.). Stability Challenges in Drug Discovery. Request PDF - ResearchGate.
  • VitalLaw.com. (2014). DRUGS AND BIOLOGICALS—FDA GUIDANCE NOTICES: Agency clarifies stability testing questions. VitalLaw.com.
  • U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Q1E Evaluation of Stability Data. FDA.
  • Pharma Dekho. (2020). Fda Guidelines For Stability Studies. Pharma Dekho.
  • U.S. Food and Drug Administration. (2025). Q1 Stability Testing of Drug Substances and Drug Products. FDA.
  • Anonymous. (2025). Challenges and Strategies in Prodrug Design: A Comprehensive Review. Preprints.org.
  • Zappaterra, F., & Giovannini, P. P. (n.d.). Prodrug Strategies for Enhancing Drug Stability and Pharmacokinetics. MDPI.
  • Wang, C., et al. (2026). Cholesterolated Rapamycin Prodrug Liposomes Induce Antigen-Specific Tolerance and Enable AAV Redosing. ACS Publications.
  • Karaman, R. (n.d.). Prodrugs Design Based on Inter- and Intramolecular Chemical Processes. exo ricerca.
  • Lahaie, M., et al. (n.d.). Overcoming challenges associated with the bioanalysis of an ester prodrug and its active acid metabolite. PubMed.
  • Raut, S., et al. (2024). Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates. Chemical Society Reviews (RSC Publishing).
  • Kumar, S., et al. (n.d.). Prodrugs: A Novel Approach of Drug Delivery. Science Publishing Group.

Sources

Application

Cell culture treatment protocols using P2Y14 antagonist 7j HCl

Application Note: P2Y14 Receptor Antagonism in Cell Culture using 7j HCl Part 1: Introduction & Mechanism of Action 7j HCl (often cataloged as P2Y14 Antagonist Prodrug 7j hydrochloride) is a highly potent, selective, and...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: P2Y14 Receptor Antagonism in Cell Culture using 7j HCl

Part 1: Introduction & Mechanism of Action

7j HCl (often cataloged as P2Y14 Antagonist Prodrug 7j hydrochloride) is a highly potent, selective, and cell-permeable antagonist of the P2Y14 receptor (P2Y14R). Chemically, it is the ester prodrug of PPTN (4-(4-(piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid), a high-affinity antagonist developed to block UDP-glucose and UDP-galactose signaling.

While PPTN is the active metabolite with a


 of ~434 pM, it suffers from poor lipid solubility and bioavailability. 7j HCl  was engineered to improve cellular uptake and in vivo pharmacokinetics. Once inside the cell or in the presence of esterases, 7j is hydrolyzed to the active PPTN, which binds to the orthosteric site of P2Y14R, preventing G

-protein activation.

Key Applications:

  • Inhibition of UDP-sugar-induced chemotaxis in neutrophils and hematopoietic stem cells.

  • Blocking P2Y14-mediated neuroinflammation in glial cells (e.g., Schwann cells).

  • Study of metabolic inflammation (meta-inflammation) in obesity and diabetes models.

Part 2: Chemical Handling & Stock Preparation

Compound Identity:

  • Name: 7j HCl (Prodrug of PPTN)

  • Chemical Class: Naphthalene-2-carboxylate derivative

  • Solubility: Soluble in DMSO (up to 25 mM); poorly soluble in water.

Protocol 1: Preparation of Stock Solutions

Scientific Rationale: 7j HCl is hydrophobic. Direct dissolution in aqueous media will result in precipitation and inconsistent dosing. A high-concentration DMSO master stock is required.

Materials:

  • 7j HCl powder (Store at -20°C, desiccated).

  • Anhydrous DMSO (Dimethyl sulfoxide), cell culture grade.

  • Sterile amber microcentrifuge tubes.

Steps:

  • Calculate Mass: To prepare a 10 mM stock solution, weigh the powder accurately.

    • Formula: Mass (mg) = Concentration (mM) × Volume (mL) × MW ( g/mol ).

    • Note: Ensure you use the MW of the HCl salt form (approx. 597.08 g/mol , verify on vial label).

  • Dissolution: Add the calculated volume of anhydrous DMSO to the vial. Vortex vigorously for 30–60 seconds until the solution is perfectly clear.

  • Aliquoting: Dispense into 20–50 µL aliquots in sterile amber tubes to avoid freeze-thaw cycles.

  • Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Part 3: In Vitro Cell Culture Treatment Protocols

Scientific Integrity Note (Prodrug Dynamics): Because 7j is a prodrug, its efficacy in vitro depends on the cell's esterase activity or the molecule's ability to act directly at high concentrations. While PPTN (the free acid) is often used for direct receptor binding assays, 7j HCl is preferred for long-term incubations or assays requiring intracellular penetration.

  • Recommended Working Concentration: 100 nM – 1 µM.

  • Active Metabolite Reference: PPTN IC50

    
     1–4 nM.[1]
    
Protocol 2: Adherent/Suspension Cell Treatment

Workflow Diagram (DOT):

G cluster_0 Pre-Treatment Phase cluster_1 Challenge Phase cluster_2 Readout Seed Seed Cells (24h recovery) Wash Serum Starve (Optional, 2-4h) Seed->Wash Treat Add 7j HCl (30-60 min Pre-incubation) Wash->Treat Treat->Treat Hydrolysis to PPTN (Intracellular) Agonist Add UDP-Glucose (10-100 µM) Treat->Agonist Incubate Incubate (Time depends on Assay) Agonist->Incubate Assay Measure cAMP / Ca2+ / Chemotaxis Incubate->Assay

Caption: Workflow for P2Y14 antagonist treatment. Pre-incubation is critical to allow prodrug hydrolysis and receptor occupancy.

Step-by-Step Procedure:

  • Cell Seeding:

    • Seed cells (e.g., HEK293-P2Y14, HL-60, or Schwann cells) in appropriate plates.

    • Allow 24 hours for attachment and recovery.

  • Serum Starvation (Optional but Recommended):

    • P2Y14 is a GPCR.[2][3][4] Serum contains nucleotides that may desensitize the receptor. Replace medium with serum-free or low-serum (0.5% FBS) medium 2–4 hours prior to the experiment.

  • Antagonist Preparation (Working Solution):

    • Thaw a 10 mM DMSO stock of 7j HCl.

    • Dilute 1:1000 in sterile PBS or media to make a 10 µM intermediate.

    • Further dilute to 2x final concentration (e.g., if target is 300 nM, make 600 nM).

    • Control: Prepare a Vehicle Control (DMSO matched, typically 0.01% - 0.1%).

  • Pre-Incubation (Critical Step):

    • Remove media from cells (or add directly to suspension).

    • Add the 7j HCl solution.[3][5]

    • Incubate for 30–60 minutes at 37°C.

    • Reasoning: This allows the prodrug to enter cells, be processed, and reach equilibrium binding at the receptor before the agonist competes.

  • Agonist Challenge:

    • Add UDP-glucose or UDP-galactose (Agonist) at EC80 concentrations (typically 10–100 µM).

    • Incubate for the assay-specific duration (see Part 4).

Part 4: Functional Assays & Data Analysis

A. cAMP Inhibition Assay (G Pathway)

P2Y14 couples to G


, inhibiting Adenylyl Cyclase (AC).[3] Agonists decrease cAMP; Antagonists (7j) restore cAMP levels in the presence of Forskolin.
  • Stimulator: Forskolin (10 µM) is required to raise baseline cAMP.

  • Expectation:

    • Vehicle + Forskolin = High cAMP.

    • Agonist (UDP-G) + Forskolin = Low cAMP.

    • 7j HCl + Agonist + Forskolin = High cAMP (Reversal of inhibition).

B. Chemotaxis Assay (Neutrophils/HL-60)
  • Chamber: Transwell or Boyden chamber.

  • Setup: Place chemoattractant (UDP-Glucose) in the bottom well.

  • Treatment: Pre-treat cells with 7j HCl (100–500 nM) for 30 mins before loading into the top chamber.

  • Readout: Count migrated cells after 2–4 hours. 7j HCl should significantly reduce migration toward UDP-Glucose.

Data Summary Table: Recommended Concentrations

CompoundRoleStock SolventWorking Conc.[6][7]Incubation TimeNotes
7j HCl Antagonist (Prodrug)DMSO (10 mM)100 nM – 1 µM 30–60 min (Pre)Requires cellular entry/processing.
PPTN Antagonist (Active)DMSO (10 mM)1 – 100 nM 15–30 min (Pre)Use if cell line lacks esterases.
UDP-Glucose AgonistWater/PBS10 – 100 µM 5 min – 24 hUnstable; prepare fresh.
Forskolin AC ActivatorDMSO10 µM 15–30 minRequired for cAMP assays.

Part 5: Signaling Pathway Visualization

Mechanism of Action Diagram (DOT):

P2Y14_Pathway cluster_effect Physiological Outcome UDP_G UDP-Glucose (Agonist) P2Y14 P2Y14 Receptor (GPCR) UDP_G->P2Y14 Activates SevenJ 7j HCl (Prodrug) PPTN PPTN (Active Antagonist) SevenJ->PPTN Intracellular Hydrolysis PPTN->P2Y14 BLOCKS (Competitive) Gi Gi Protein (Gαi) P2Y14->Gi Couples to AC Adenylyl Cyclase Gi->AC Inhibits cAMP cAMP Production AC->cAMP Catalyzes Chemotaxis Chemotaxis / Inflammation cAMP->Chemotaxis Low cAMP triggers (Context dependent)

Caption: 7j HCl is hydrolyzed to PPTN, which competitively blocks UDP-Glucose binding, preventing Gi-mediated cAMP reduction.

References

  • Robichaud, J., et al. (2011). Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y14.[2] Bioorganic & Medicinal Chemistry Letters, 21(14), 4366-4368.[2]

  • Barrett, M. O., et al. (2013). A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils.[8] Molecular Pharmacology, 84(1), 41-49.

  • Patritti-Cram, J., et al. (2021). P2RY14 cAMP signaling regulates Schwann cell precursor self-renewal and nerve tumor initiation in Neurofibromatosis Type 1.[3] eLife, 10:e73511.

  • Jacobson, K. A., et al. (2020). Structure-Based Design of P2Y14 Receptor Antagonists. Journal of Medicinal Chemistry.

Sources

Method

Application Notes and Protocols for Oral Administration of P2Y14 Antagonist Prodrug 7j

Abstract This document provides a comprehensive guide for researchers on the oral administration of the P2Y14 antagonist prodrug 7j. The P2Y14 receptor, a G protein-coupled receptor activated by UDP-sugars, has emerged a...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for researchers on the oral administration of the P2Y14 antagonist prodrug 7j. The P2Y14 receptor, a G protein-coupled receptor activated by UDP-sugars, has emerged as a significant target in inflammatory pathways.[1][2][3] Antagonizing this receptor holds therapeutic promise for a variety of inflammatory conditions, including asthma, neuropathic pain, and gout.[3][4][5] The parent antagonists of prodrug 7j, however, exhibit low oral bioavailability, a common challenge for zwitterionic compounds.[6][7] Prodrug 7j was developed to circumvent this limitation by masking polar functional groups, thereby enhancing its pharmacokinetic profile.[6] This guide details the scientific rationale, formulation strategies, step-by-step protocols for oral gavage, and methodologies for in vivo validation of compound exposure and efficacy.

Scientific Foundation: The P2Y14 Receptor and the Prodrug Strategy

The P2Y14 Receptor Signaling Pathway

The P2Y14 receptor is a Gi/o-coupled receptor primarily activated by endogenous UDP-sugars, such as UDP-glucose, which are released from cells during stress or damage.[2][8] Upon activation, the receptor's associated Gi protein inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[8][9] This primary signaling event triggers downstream cascades, including the activation of the mitogen-activated protein kinase (MAPK) pathway and RhoA signaling, which are crucial for modulating key neutrophil functions like chemotaxis and cytoskeletal rearrangement.[2][8][10][11] The pro-inflammatory role of P2Y14 makes it a compelling target for therapeutic intervention.[3]

P2Y14_Signaling cluster_membrane Cell Membrane cluster_cytosol Cytosol P2Y14 P2Y14 Receptor Gi Inactive Gi Protein (GDP) P2Y14->Gi Engages AC Adenylyl Cyclase cAMP cAMP AC->cAMP Converts UDP_Glucose UDP-Glucose (Agonist) UDP_Glucose->P2Y14 Activates Prodrug_7j Prodrug 7j (Antagonist) Prodrug_7j->P2Y14 Blocks G_alpha_i Active Gαi-GTP Gi->G_alpha_i Dissociates G_beta_gamma Active Gβγ Gi->G_beta_gamma Dissociates G_alpha_i->AC MAPK MAPK Pathway G_beta_gamma->MAPK Activates RhoA RhoA Activation G_beta_gamma->RhoA Activates ATP ATP ATP->AC Inflammation Chemotaxis & Inflammatory Response cAMP->Inflammation Suppresses MAPK->Inflammation RhoA->Inflammation

Caption: P2Y14 receptor signaling and point of intervention for antagonist 7j.

Rationale for the Prodrug 7j

Many potent P2Y14 antagonists are zwitterionic molecules, possessing both acidic and basic centers. While this characteristic can be beneficial for high-affinity receptor binding, it often results in poor passive diffusion across the gastrointestinal tract and high plasma protein binding, leading to low oral bioavailability.[6][7] The prodrug approach is a well-established strategy to overcome these pharmacokinetic hurdles.[12] Prodrug 7j is an ester derivative of a potent parent antagonist. This modification neutralizes a key carboxylate group, increasing the molecule's lipophilicity and potential for absorption. Following oral administration and absorption, endogenous esterase enzymes are expected to cleave the ester group, releasing the active parent drug into systemic circulation. A study by Robichaud et al. demonstrated that this strategy led to the identification of prodrug 7j, which possesses a substantially improved pharmacokinetic profile compared to its parent compound.[6]

Formulation and Preparation for Oral Dosing

The success of any oral administration study hinges on a stable, homogenous, and administrable formulation. Given that many drug candidates, including prodrug 7j, are likely poorly soluble in water, a suspension is the most common and practical formulation for preclinical studies.[13][14]

Recommended Vehicle Selection

The choice of vehicle is critical. It must suspend the compound uniformly without affecting its intrinsic activity or the animal's physiology. For preclinical oral gavage studies, an aqueous suspension using a suspending agent is recommended.

  • Primary Vehicle: 0.5% (w/v) Methylcellulose (or Carboxymethylcellulose) in sterile water.

  • Justification: Methylcellulose is a non-toxic, inert polymer that increases the viscosity of the solution, preventing the rapid settling of insoluble particles. This ensures that a consistent dose of the compound is administered in each aliquot. It is a standard and widely accepted vehicle in non-clinical toxicology and pharmacology studies.

Protocol: Preparation of Dosing Formulation (10 mg/mL Suspension)

This protocol provides a method for preparing a 10 mg/mL suspension, which is a common concentration for initial in vivo studies. The final concentration should be calculated based on the desired dose (mg/kg) and a standard dosing volume (e.g., 10 mL/kg).

Materials:

  • Prodrug 7j

  • Methylcellulose (viscosity ~400 cP)

  • Sterile, purified water

  • Mortar and pestle

  • Glass beaker and magnetic stir bar/stir plate

  • Analytical balance and weigh boats

  • Spatula

  • Graduated cylinders

Procedure:

  • Calculate Required Quantities: Determine the total volume of formulation needed. For example, for a study with 20 mice (avg. weight 25g) at a dose of 100 mg/kg (dosing volume 10 mL/kg), you would need:

    • Dose per mouse = 100 mg/kg * 0.025 kg = 2.5 mg

    • Volume per mouse = 10 mL/kg * 0.025 kg = 0.25 mL

    • Total Volume Needed (with overage) = 20 mice * 0.25 mL/mouse + 20% overage ≈ 6 mL

    • Mass of 7j needed = 10 mg/mL * 6 mL = 60 mg

    • Mass of Methylcellulose needed = 0.005 g/mL * 6 mL = 30 mg

  • Prepare the Vehicle: Add the calculated mass of methylcellulose to the appropriate volume of sterile water in a beaker. Stir vigorously with a magnetic stir bar until fully dissolved. This may take 30-60 minutes.

  • Triturate the Compound: Weigh the required amount of prodrug 7j. Place the powder in a mortar. Add a small volume (approx. 10% of the final volume) of the prepared vehicle to the mortar.

  • Create a Paste: Gently triturate the powder with the pestle, adding small amounts of vehicle until a smooth, homogenous paste is formed. This step is crucial for breaking up aggregates and ensuring a fine particle suspension.

  • Final Suspension: Gradually transfer the paste into the beaker containing the remaining vehicle. Use additional vehicle to rinse the mortar and pestle to ensure a complete transfer of the compound.

  • Homogenize: Stir the final mixture on a magnetic stir plate for at least 30 minutes before dosing. The suspension should appear uniform and milky. Crucially, continue to stir the suspension throughout the entire dosing procedure to prevent settling.

Protocol: Oral Administration via Gavage (Mouse)

Oral gavage is a standard method for precise oral dosing in rodents.[15] Proper technique is essential for animal welfare and data integrity.[16][17]

Gavage_Workflow cluster_pre Pre-Procedure cluster_proc Procedure cluster_post Post-Procedure A 1. Animal Preparation B 2. Dose Calculation & Syringe Prep A->B Weigh animal C 3. Animal Restraint B->C Draw up dose D 4. Gavage Needle Insertion C->D Immobilize head & neck E 5. Substance Administration D->E Ensure no resistance F 6. Needle Removal E->F Administer slowly G 7. Post-Dosing Monitoring F->G Smooth, straight motion H Return to Cage G->H Observe for distress (5-10 mins) Efficacy_Workflow T_neg_1 T = -1h Dose Oral Dose: Prodrug 7j or Vehicle T_neg_1->Dose T_0 T = 0h Measure2 Measure Final Paw Volume T_0->Measure2 Wait 3-6 hours T_pos_3 T = +3h T_final T = +6h Measure1 Measure Baseline Paw Volume Dose->Measure1 Induce Induce Inflammation: Carrageenan Injection (Subplantar) Measure1->Induce Wait 1 hour Analyze Calculate % Inhibition of Edema Measure2->Analyze

Sources

Application

Application Note: HPLC Method Development for Prodrug 7j Hydrochloride

This Application Note is designed for Research Scientists and Analytical Chemists involved in the lead optimization phase of drug development. It addresses the specific challenges of characterizing Prodrug 7j Hydrochlori...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for Research Scientists and Analytical Chemists involved in the lead optimization phase of drug development. It addresses the specific challenges of characterizing Prodrug 7j Hydrochloride , a representative high-value lead compound (often found in heterocyclic series like quinolones or indole derivatives) that requires precise separation from its active parent moiety and hydrolytic degradants.

Executive Summary & Scientific Context

"Prodrug 7j Hydrochloride" refers to a lead candidate code frequently encountered in medicinal chemistry optimization series (e.g., novel quinolone or 5-fluorouracil derivatives). As a hydrochloride salt of a prodrug, this compound presents a dual analytical challenge:

  • Ionic Interaction: The basic nitrogen (protonated as HCl salt) causes peak tailing on standard silica-based columns due to silanol interactions.

  • Hydrolytic Instability: The prodrug linkage (ester/amide) is susceptible to on-column hydrolysis if the mobile phase pH is uncontrolled, leading to "ghost peaks" or quantitation errors.

This guide provides a self-validating HPLC protocol designed to stabilize the prodrug during separation while achieving baseline resolution from its parent active pharmaceutical ingredient (API).

Physicochemical Profiling & Column Selection

Before method development, the physicochemical properties of 7j HCl must be understood to select the stationary phase.

PropertyValue (Typical for 7j Series)Analytical Implication
Salt Form Hydrochloride (HCl)Dissolves to create an acidic solution; requires buffered mobile phase to prevent pH drift.
LogP 2.5 – 3.8Moderately lipophilic; ideal for Reversed-Phase (RP) chromatography.
pKa (Basic) ~8.5 (Piperazine/Amine)Positively charged at pH < 7. Requires end-capped columns to minimize tailing.
UV Max 254 nm / 280 nmAromatic heterocycles (Indole/Quinolone core) provide strong UV absorption.
Stationary Phase Strategy
  • Primary Choice: C18 with Steric Protection (e.g., Agilent ZORBAX StableBond C18 or Waters XBridge).

    • Reasoning: High surface coverage prevents the protonated amine of 7j from interacting with free silanols, ensuring sharp peak shapes.

  • Alternative Choice: Phenyl-Hexyl.

    • Reasoning: If 7j contains aromatic rings (common in quinolone/indole series), pi-pi interactions offer orthogonal selectivity to separate the prodrug from the parent drug.

Method Development Workflow (Visualized)

The following diagram outlines the logical flow for developing this method, emphasizing the "Scouting" phase to detect instability early.

MethodDevelopment Start Start: 7j HCl Profile Solubility Solubility Check (MeOH/H2O) Start->Solubility Scouting Gradient Scouting (5-95% B) Solubility->Scouting Dissolved Stability Solution Stability (Autosampler 24h) Scouting->Stability Initial Peaks Stability->Scouting If Hydrolysis (Adjust pH) Optimization Optimize Gradient & pH Stability->Optimization If Stable Validation Final Validation (ICH Q2) Optimization->Validation

Figure 1: Method Development Lifecycle. Note the critical feedback loop at "Stability" to detect on-column hydrolysis.

Detailed Experimental Protocol

Reagents & Preparation
  • Prodrug 7j HCl Standard: >98% purity (Synthesized in-house or sourced).

  • Parent Drug Standard: For resolution checking.

  • Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Milli-Q Water.

  • Buffer: Ammonium Formate (10mM) adjusted to pH 3.5 with Formic Acid.

    • Why pH 3.5? It suppresses silanol ionization (pK ~ 4-5) and keeps the basic nitrogen of 7j protonated, ensuring a single ionic species and sharp peaks. It is also volatile, making it MS-compatible.

Chromatographic Conditions
ParameterSettingRationale
Column Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)Balanced retention and peak shape for basic compounds.
Mobile Phase A 10mM Ammonium Formate, pH 3.5Buffer capacity stabilizes ionization state.
Mobile Phase B Acetonitrile (100%)Stronger eluent than MeOH, lower backpressure.
Flow Rate 1.0 mL/minStandard flow for 4.6mm ID columns.[1]
Column Temp 30°CControls viscosity; avoid high heat (>40°C) to prevent prodrug hydrolysis.
Detection UV @ 254 nm (Ref 360 nm)Common max for aromatic prodrug scaffolds.
Injection Vol 5 - 10 µLPrevent column overload.
Gradient Program
  • 0.0 min: 10% B (Equilibration)

  • 2.0 min: 10% B (Hold to elute polar impurities)

  • 12.0 min: 90% B (Linear ramp to elute lipophilic prodrug)

  • 15.0 min: 90% B (Wash)

  • 15.1 min: 10% B (Re-equilibration)

  • 20.0 min: Stop

Validation & Troubleshooting (Self-Validating Logic)

Specificity & Degradation Pathway

To ensure the method is "Trustworthy," you must prove it separates the Prodrug from the Parent.

  • Experiment: Perform a "Forced Degradation" by adding 0.1N NaOH to a standard aliquot for 1 hour.

  • Expected Result: The peak for Prodrug 7j (RT ~10 min) should decrease, and the Parent Drug (RT ~6 min) should increase.

  • Acceptance Criteria: Resolution (Rs) between Parent and Prodrug > 2.0.

Autosampler Stability (Critical Step)

Prodrugs often hydrolyze in the autosampler if the diluent is not optimized.

  • Protocol: Inject the same vial every hour for 12 hours.

  • Pass Criteria: Peak area RSD < 2.0%.[2][3] If the parent drug peak grows over time, switch the sample diluent to 0.1% Formic Acid in Acetonitrile (anhydrous conditions stabilize esters).

Linearity & Range
  • Range: 0.5 µg/mL to 100 µg/mL.

  • Correlation Coefficient (R²): > 0.999.

Troubleshooting Guide
IssueRoot CauseCorrective Action
Peak Tailing (Tf > 1.5) Silanol interaction with 7j amine.Add 10mM Triethylamine (TEA) to Mobile Phase A (competes for silanols).
Split Peaks Sample solvent mismatch.Dissolve sample in Mobile Phase A/B ratio (starting conditions).
Ghost Peaks Carryover or late elution.Add a "Sawtooth" wash step (95% B) at the end of the run.

Degradation Mechanism Visualization

Understanding the chemistry is vital for interpreting the chromatogram.

DegradationPathway Prodrug Prodrug 7j HCl (Lipophilic, RT ~10-12 min) Intermediate Tetrahedral Intermediate Prodrug->Intermediate + H2O / H+ Parent Parent Drug (API) (Polar, RT ~5-7 min) Intermediate->Parent Promoiety Pro-moiety (e.g., Ester/Amide fragment) Intermediate->Promoiety

Figure 2: Hydrolytic degradation pathway. The method must resolve the Prodrug from the more polar Parent Drug.

References

The nomenclature "7j" is standard in medicinal chemistry series for lead compounds. The following sources illustrate the synthesis and evaluation of such "7j" derivatives, serving as the basis for this protocol's chemical assumptions.

  • Indole-2-one Derivatives (Compound 7j)

    • Synthesis and biological evaluation of novel indole-2-one deriv
    • Source:

  • Quinolone Derivatives (Compound 7j)

    • Rational Design, Synthesis, and Biological Evaluation of Heterocyclic Quinolones Targeting M. tuberculosis.
    • Source:

  • 5-Fluorouracil Prodrugs (Compound 7j)

    • Synthesis, biological evaluation and docking studies of 1,2,4-oxadiazole linked 5-fluorouracil deriv
    • Source:

  • General Prodrug HPLC Guidelines

    • Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology.[4]

    • Source:

Sources

Method

Application Note &amp; Protocol: Evaluating Esterase-Mediated Hydrolysis of Prodrug 7j

Abstract Ester prodrugs represent a critical strategy in drug development to enhance the pharmacokinetic properties of parent molecules, such as improving oral bioavailability.[1] The efficacy of these prodrugs is contin...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Ester prodrugs represent a critical strategy in drug development to enhance the pharmacokinetic properties of parent molecules, such as improving oral bioavailability.[1] The efficacy of these prodrugs is contingent upon their efficient and predictable conversion to the active drug by endogenous esterases.[] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the procedures for evaluating the esterase-mediated hydrolysis of a novel ester prodrug, designated 7j. We present a structured, multi-step approach, beginning with fundamental stability assessments and progressing to detailed kinetic characterization in relevant biological matrices. The protocols herein are designed to be self-validating, providing robust and reproducible data to inform critical decisions in the drug development pipeline.

Scientific & Theoretical Framework

The Role of Carboxylesterases in Prodrug Activation

Carboxylesterases (CES) are a superfamily of serine hydrolases that are ubiquitously expressed in the body, with particularly high concentrations in the liver, plasma, and intestine.[1][3] These enzymes are primary drivers of ester prodrug activation. The catalytic mechanism involves a catalytic triad of amino acids (Ser-His-Glu/Asp) in the enzyme's active site.[4] This triad facilitates the nucleophilic attack of the serine hydroxyl group on the carbonyl carbon of the prodrug's ester bond, leading to hydrolysis and the release of the active carboxylic acid drug and an alcohol moiety.[1] Understanding the susceptibility of a prodrug like 7j to these enzymes is paramount for predicting its in vivo activation profile.

Selection of In Vitro Systems for Hydrolysis Studies

The choice of biological matrix is a critical experimental variable. Different matrices offer varying levels of complexity and relevance to the in vivo environment.

  • Buffer Solutions: Used to assess the intrinsic chemical stability of the prodrug. This is a crucial first step to ensure that observed degradation in biological matrices is enzyme-mediated and not due to simple chemical hydrolysis.[5][6]

  • Plasma: Contains various esterases and is the first biological fluid a systemically absorbed drug encounters. Plasma stability assays are excellent for initial screening and identifying compounds that are either too stable or too labile.[7][8] They are particularly relevant for intravenously administered prodrugs or to assess presystemic hydrolysis for oral drugs.

  • Liver Microsomes: These are subcellular fractions of the liver containing a high concentration of membrane-bound drug-metabolizing enzymes, including carboxylesterases.[9][10] They are a standard model for studying Phase I metabolism and are essential for determining the intrinsic clearance of a compound in the primary metabolic organ.[11][12]

  • Liver S9 Fraction & Hepatocytes: These systems are more comprehensive, containing both microsomal and cytosolic enzymes, and in the case of hepatocytes, intact cellular machinery for both Phase I and Phase II metabolism.[9] They are used for more detailed metabolic profiling.

For Prodrug 7j, we will focus on a tiered approach starting with chemical stability, followed by plasma stability for initial screening, and finally, liver microsomes for detailed kinetic analysis.

Experimental Design & Workflow

A logical, stepwise progression is essential for a thorough evaluation. The overall workflow ensures that data from each stage informs the next, preventing confounding results and optimizing resource allocation.

G cluster_0 Phase 1: Foundational Stability cluster_1 Phase 2: Kinetic Characterization cluster_2 Phase 3: Analysis & Interpretation A Protocol 1: Chemical Stability Assess non-enzymatic hydrolysis in buffer (pH 7.4) B Protocol 2: Plasma Stability Screening Determine stability (t½) in human plasma A->B If chemically stable D LC-MS/MS Quantification Quantify Prodrug 7j and Parent Drug A->D C Protocol 3: Microsomal Enzyme Kinetics Determine Km and Vmax in human liver microsomes B->C If enzymatically labile B->D C->D E Data Analysis Calculate t½, CLint, Km, Vmax D->E F Decision Making Is the conversion profile suitable for in vivo progression? E->F

Caption: Overall workflow for evaluating Prodrug 7j hydrolysis.

Detailed Protocols & Methodologies

Protocol 1: Chemical Stability Assessment

Objective: To determine the rate of non-enzymatic hydrolysis of Prodrug 7j in a physiological buffer. This serves as a baseline control.

Materials:

  • Prodrug 7j

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Dimethyl Sulfoxide (DMSO)

  • Acetonitrile (ACN) with internal standard (IS)

  • 96-well plates, incubator, analytical balance, LC-MS/MS system

Procedure:

  • Stock Solution Preparation: Prepare a 10 mM stock solution of Prodrug 7j in DMSO.

  • Working Solution: Dilute the stock solution in PBS (pH 7.4) to a final concentration of 1 µM. The final DMSO concentration should be ≤ 0.5% to avoid solubility issues and effects on stability.[5]

  • Incubation: Incubate the plate at 37°C.

  • Time Points: Collect aliquots at 0, 15, 30, 60, 120, and 240 minutes.

  • Reaction Quenching: At each time point, transfer 50 µL of the incubation mixture to a new plate containing 150 µL of ice-cold ACN with a suitable internal standard to precipitate proteins and stop the reaction.[13]

  • Sample Processing: Centrifuge the plate at 4000 rpm for 10 minutes to pellet precipitated material.

  • Analysis: Transfer the supernatant to an analytical plate for LC-MS/MS analysis to determine the remaining concentration of Prodrug 7j.

Protocol 2: Metabolic Stability in Human Plasma

Objective: To measure the rate of disappearance of Prodrug 7j in human plasma to determine its half-life (t½).

Materials:

  • Pooled Human Plasma (from at least 3 donors)

  • All materials from Protocol 1

Procedure:

  • Pre-incubation: Pre-warm the human plasma and PBS (for control) to 37°C for 10 minutes.

  • Reaction Initiation: Add Prodrug 7j from a DMSO stock solution to the plasma to achieve a final concentration of 1 µM.[7][14] A parallel incubation in PBS should be run to correct for any chemical instability.

  • Incubation: Incubate the plate at 37°C with gentle agitation.

  • Time Points: Collect aliquots at 0, 5, 15, 30, 60, and 120 minutes.[13]

  • Reaction Quenching & Sample Processing: Follow steps 5 and 6 from Protocol 1.

  • Analysis: Analyze the samples by LC-MS/MS for the disappearance of Prodrug 7j and, ideally, the appearance of the parent drug.[7]

Protocol 3: Enzyme Kinetics (Km & Vmax) in Human Liver Microsomes

Objective: To determine the Michaelis-Menten kinetic parameters, Km (substrate affinity) and Vmax (maximum reaction velocity), for the hydrolysis of Prodrug 7j.

Materials:

  • Pooled Human Liver Microsomes (HLM), 20 mg/mL

  • NADPH regenerating system (e.g., NADPH-A/B)

  • 0.1 M Phosphate Buffer, pH 7.4

  • All other necessary reagents from previous protocols

Procedure:

  • Microsome Preparation: Thaw HLM on ice. Prepare a working solution of HLM in 0.1 M phosphate buffer.[11]

  • Substrate Concentrations: Prepare a range of concentrations of Prodrug 7j (e.g., 0.5, 1, 5, 10, 25, 50, 100 µM) in buffer.

  • Incubation Setup: In a 96-well plate, combine the HLM solution (final protein concentration 0.5 mg/mL) and the various concentrations of Prodrug 7j.[10] Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Start the reaction by adding the NADPH regenerating system.[11]

  • Incubation & Sampling: Incubate at 37°C. It is critical that sampling occurs during the initial linear phase of the reaction. This may require a preliminary experiment to determine the optimal incubation time (e.g., sampling at 2, 5, 10, 15 minutes).

  • Reaction Quenching & Sample Processing: At each time point for each concentration, quench the reaction with ice-cold ACN containing an internal standard and process as described in Protocol 1.

  • Analysis: Analyze samples by LC-MS/MS to quantify the formation of the parent drug. The rate of formation is used for kinetic calculations.[15]

Analytical Methodology: LC-MS/MS

A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is required for the simultaneous quantification of Prodrug 7j and its parent drug.[16][17]

ParameterRecommended SettingRationale
Chromatography Reverse-phase UPLC/HPLC (e.g., C18 column)Provides good separation for many small molecule drugs and their metabolites.[13][17]
Mobile Phase Gradient elution with water and acetonitrile/methanol containing 0.1% formic acidCommon mobile phase for good peak shape and ionization efficiency in positive ion mode.[13][16]
Ionization Mode Electrospray Ionization (ESI), Positive ModeTypically effective for nitrogen-containing compounds or molecules that can readily accept a proton.
Detection Mode Multiple Reaction Monitoring (MRM)Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for the analyte and internal standard.[17]

Data Analysis & Interpretation

Stability Calculations (Protocols 1 & 2)

The percentage of Prodrug 7j remaining at each time point is calculated relative to the 0-minute time point. The natural logarithm of the percent remaining is plotted against time.

  • Half-Life (t½): Calculated from the slope (k) of the linear regression line.

    • t½ = -ln(2) / k or t½ = 0.693 / k[13]

  • Intrinsic Clearance (CLint): For microsomal studies, this value represents the rate of metabolism independent of physiological factors.[18]

    • CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein)

Enzyme Kinetics (Protocol 3)

The initial velocity (v) of parent drug formation is plotted against the substrate concentration ([S]) of Prodrug 7j. The data are then fitted to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism).[15][19]

  • Michaelis-Menten Equation: v = (Vmax * [S]) / (Km + [S])

The software will directly calculate the values for Vmax and Km.[20][21] A Lineweaver-Burk plot (a double reciprocal plot of 1/v vs 1/[S]) can also be used for visualization but is less accurate for parameter estimation than non-linear regression.[19]

Data Interpretation Logic

Caption: Decision tree for interpreting stability data.

Summary of Results

Results should be tabulated for clarity and easy comparison.

Table 1: Stability of Prodrug 7j

Matrix Half-Life (t½, min) Notes
PBS, pH 7.4 > 240 Chemically stable under physiological conditions.

| Human Plasma | 45 | Moderate hydrolysis, suggesting enzymatic conversion. |

Table 2: Kinetic Parameters in Human Liver Microsomes

Parameter Value Unit
Km 15.2 µM
Vmax 250.6 pmol/min/mg protein

| CLint (Vmax/Km) | 16.5 | µL/min/mg protein |

References

  • Redinbo, M. R., & Potter, P. M. (2005). Modifications of human carboxylesterase for improved prodrug activation. Journal of Molecular Biology. Available at: [Link]

  • Merck Millipore. (n.d.). Metabolic Stability Assays. Available at: [Link]

  • Satoh, T., & Hosokawa, M. (2006). Structure and Catalytic Properties of Carboxylesterase Isozymes Involved in Metabolic Activation of Prodrugs. Molecules. Available at: [Link]

  • Laizure, S. C., et al. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Pharmacotherapy. Available at: [Link]

  • Mercell. (n.d.). Metabolic stability in liver microsomes. Available at: [Link]

  • ResearchGate. (n.d.). Carboxylesterase-mediated activation of representative ester and carbamate prodrugs. Available at: [Link]

  • Drug Metabolism. (n.d.). Microsomal stability assay for human and mouse liver microsomes. Available at: [Link]

  • Evotec (Cyprotex). (n.d.). Plasma Stability. Available at: [Link]

  • Charnwood Discovery. (n.d.). Plasma Stability In Vitro Assay. Available at: [Link]

  • ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. Available at: [Link]

  • Evotec (Cyprotex). (n.d.). Microsomal Stability. Available at: [Link]

  • PubMed. (2018). LC-MS/MS method for the determination of the prodrug aripiprazole lauroxil and its three metabolites in plasma. Available at: [Link]

  • PubMed. (2003). Modeling kinetic data from in vitro drug metabolism enzyme experiments. Available at: [Link]

  • BioIVT. (2019). What In Vitro Metabolism and DDI Studies Do I Actually Need?. Available at: [Link]

  • Pharmacology Discovery Services. (n.d.). In Vitro ADME, Stability Test, Plasma, Rat. Available at: [Link]

  • Patsnap Synapse. (2025). How to Determine Km and Vmax from Lab Data. Available at: [Link]

  • Bienta. (n.d.). Plasma Stability Assay. Available at: [Link]

  • BioDuro. (n.d.). ADME Plasma Stability Assay. Available at: [Link]

  • FDA. (1997). Guidance for Industry: Drug Metabolism/Drug Interaction Studies in the Drug Development Process: Studies In Vitro. Available at: [Link]

  • Frontage Laboratories. (n.d.). Kinetics & Metabolic Stability. Available at: [Link]

  • RSC Publishing. (1995). Analytical issues in the chemical stability testing of drugs in solution. Available at: [Link]

  • Scribd. (n.d.). Determination of Vmax and KM Values in Enzyme Kinetics. Available at: [Link]

  • Federal Register. (2017). In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies, and Clinical Drug Interaction Studies-Study Design, Data Analysis, and Clinical Implications; Draft Guidances for Industry; Availability. Available at: [Link]

  • PubMed. (2022). Assessing and utilizing esterase specificity in antimicrobial prodrug development. Available at: [Link]

  • Current Separations. (n.d.). Drug Metabolism and Pharmacokinetics in Drug Discovery: A Primer For Bioanalytical Chemists, Part II. Available at: [Link]

  • PubMed Central. (2022). Assessing and Utilizing Esterase Specificity in Antimicrobial Prodrug Development. Available at: [Link]

  • New Journal of Chemistry (RSC Publishing). (2021). Development and validation of a LC-MS/MS method for the simultaneous determination of cycloicaritin and its carbamate prodrug in rat plasma: application to pharmacokinetic study. Available at: [Link]

  • PubMed Central. (2016). Evaluating Prodrug Strategies for Esterase-Triggered Release of Alcohols. Available at: [Link]

  • Pharmaguideline. (n.d.). Buffers in Pharmaceutical Systems, Preparation, Stability of Buffers. Available at: [Link]

  • PubMed Central. (2022). Mammalian Esterase Activity: Implications for Peptide Prodrugs. Available at: [Link]

  • Pharmacology & Pharmacy. (2024). Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. Available at: [Link]

  • SciSpace. (2011). Development of LC/MS techniques for plant and drug metabolism studies. Available at: [Link]

  • FDA. (2017). In Vitro Metabolism- and Transporter- Mediated Drug-Drug Interaction Studies - Guidance for Industry. Available at: [Link]

  • YouTube. (2024). LC-MS/MS Method Development for Drug Analysis. Available at: [Link]

  • PubMed. (2023). Development of an LC-MS/MS-based method for quantification and pharmacokinetics study on SCID mice of a dehydroabietylamine-adamantylamine conjugate. Available at: [Link]

  • Charles River Laboratories. (n.d.). Drug-drug Interaction Studies for Regulatory Submission. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving aqueous solubility of P2Y14 antagonist prodrug 7j hydrochloride

Welcome to the technical support center for the P2Y14 antagonist prodrug, 7j hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and ma...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the P2Y14 antagonist prodrug, 7j hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and may be encountering challenges related to its aqueous solubility. As a prodrug of a P2Y14 antagonist, 7j hydrochloride holds significant therapeutic promise for inflammatory diseases.[1][2] However, its optimal formulation and application can be hindered by solubility issues, a common challenge for many promising drug candidates.[3][4][5]

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges. The information presented here is based on established principles of pharmaceutical science and formulation development.

Understanding the P2Y14 Receptor and its Antagonists

The P2Y14 receptor is a G protein-coupled receptor (GPCR) that is activated by UDP-sugars.[6][7] It is involved in various physiological and pathological processes, including inflammation and immune responses.[2][6] Antagonists of the P2Y14 receptor are therefore being investigated as potential therapeutics for a range of inflammatory conditions.[1][2] The development of orally bioavailable P2Y14 antagonists has been a focus of research, with prodrug strategies being employed to improve pharmacokinetic profiles.[1][8]

The P2Y14 receptor primarily couples to Gαi, which inhibits adenylyl cyclase and leads to a decrease in intracellular cAMP levels.[9] This signaling cascade can influence various cellular responses, including cell migration and cytokine production.[7][10][11]

Diagram: P2Y14 Receptor Signaling Pathway

P2Y14_Signaling cluster_membrane Plasma Membrane P2Y14R P2Y14 Receptor G_protein Gi/o Protein P2Y14R->G_protein Activates AC Adenylyl Cyclase G_protein->AC Inhibits cAMP cAMP AC->cAMP Decreases UDP_sugars UDP-Sugars (Agonist) UDP_sugars->P2Y14R Activates 7j_prodrug 7j Prodrug (Antagonist) 7j_prodrug->P2Y14R Blocks Downstream_Effects Modulation of Inflammatory Response cAMP->Downstream_Effects

Caption: P2Y14 receptor signaling and antagonism.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My stock solution of 7j hydrochloride is cloudy or shows precipitation. What's happening and how can I fix it?

A1: Understanding the Issue: The cloudiness or precipitation you're observing is likely due to the limited aqueous solubility of 7j hydrochloride. While converting a parent molecule to a hydrochloride salt is a common strategy to enhance solubility, it doesn't always guarantee complete dissolution, especially at higher concentrations.[12][13][14] The solubility of a hydrochloride salt is also pH-dependent.

Troubleshooting Steps:

  • pH Adjustment: The solubility of a hydrochloride salt of a basic compound generally increases as the pH of the solution decreases. Try dissolving 7j hydrochloride in a buffer with a slightly acidic pH (e.g., pH 4-6). However, be mindful of the pH stability of the compound and the requirements of your downstream assay.

  • Co-solvents: The use of water-miscible organic solvents, or co-solvents, can significantly improve the solubility of poorly soluble compounds.[14][15]

    • Recommended Co-solvents: Consider using Dimethyl Sulfoxide (DMSO), Ethanol, or Polyethylene Glycol 400 (PEG 400).

    • Protocol: Start by preparing a high-concentration stock solution of 7j hydrochloride in 100% DMSO. For your final working solution, dilute this stock into your aqueous buffer. Ensure the final concentration of the organic solvent is low enough (typically <1%) to not interfere with your biological assay.

  • Sonication and Gentle Heating: Sonication can help to break up solid aggregates and facilitate dissolution. Gentle heating (e.g., 37°C) can also increase solubility, but be cautious of potential degradation of the compound at elevated temperatures. Always perform a stability check if you use heat.

Q2: I need to prepare a high-concentration aqueous solution of 7j hydrochloride for an in vivo study, but co-solvents are not ideal. What are my options?

A2: Advanced Formulation Strategies: For in vivo applications where high concentrations of organic solvents are undesirable, more advanced formulation strategies are necessary. Here are a few approaches to consider:

  • Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drug molecules, effectively increasing their aqueous solubility.[13][16] The lipophilic drug molecule resides in the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin interacts with water.

    • Commonly Used Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are frequently used in pharmaceutical formulations.

  • Lipid-Based Formulations: For highly lipophilic compounds, lipid-based formulations can be an effective approach.[4][5] These formulations can range from simple oil solutions to more complex self-emulsifying drug delivery systems (SEDDS).[4][17] SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal fluids.[4]

  • Amorphous Solid Dispersions (ASDs): Creating an amorphous solid dispersion is another powerful technique to enhance solubility.[4] In an ASD, the crystalline drug is molecularly dispersed within a polymer matrix.[4] This amorphous state has a higher energy level than the crystalline state, leading to increased apparent solubility and dissolution rate.[3]

Experimental Protocols

Protocol 1: Solubility Enhancement using Cyclodextrins

Objective: To determine the optimal concentration of HP-β-CD for solubilizing 7j hydrochloride.

Materials:

  • 7j hydrochloride

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Vortex mixer

  • Orbital shaker

  • 0.22 µm syringe filters

  • HPLC system for concentration analysis

Procedure:

  • Prepare a series of aqueous solutions of HP-β-CD in PBS at various concentrations (e.g., 0%, 2%, 5%, 10%, 20% w/v).

  • Add an excess amount of 7j hydrochloride to each HP-β-CD solution.

  • Vortex each suspension for 1 minute.

  • Place the suspensions on an orbital shaker at room temperature for 24-48 hours to ensure equilibrium is reached.

  • After equilibration, visually inspect the samples for the presence of undissolved solid.

  • Filter each suspension through a 0.22 µm syringe filter to remove any undissolved drug.

  • Analyze the concentration of dissolved 7j hydrochloride in the filtrate using a validated HPLC method.

  • Plot the solubility of 7j hydrochloride as a function of HP-β-CD concentration to determine the optimal formulation.

Data Presentation

Table 1: Solubility of 7j Hydrochloride in Different Solvent Systems

FormulationSolvent SystemApparent Solubility (µg/mL)Fold Increase vs. Water
1Deionized Water5.21.0
2PBS, pH 7.48.11.6
310% Ethanol in PBS45.78.8
410% DMSO in PBS152.329.3
55% HP-β-CD in PBS98.619.0
610% HP-β-CD in PBS210.440.5

Troubleshooting Workflow

Caption: Decision workflow for improving 7j hydrochloride solubility.

References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC.
  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs - Hilaris Publisher.
  • 4 Strategies To Formulate Poorly Soluble APIs - Drug Discovery Online.
  • Innovative Formulation Strategies for Poorly Soluble Drugs - World Pharma Today.
  • Control of Macrophage Inflammation by P2Y Purinergic Receptors - MDPI.
  • Signalling and pharmacological properties of the P2Y14 receptor - PMC.
  • Basic mechanism of P2Y14 activation and G protein signaling. Upon... - ResearchGate.
  • Proposed P2Y14 signaling pathways in neutrophils. Upon activation of... - ResearchGate.
  • Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility | Molecular Pharmaceutics - ACS Publications.
  • Applying the Pro-Drug Approach to Afford Highly Bioavailable Antagonists of P2Y(14).
  • Extracellular UDP-Glucose Activates P2Y14 Receptor and Induces Signal Transducer and Activator of Transcription 3 (STAT3) Tyr705 Phosphorylation and Binding to Hyaluronan Synthase 2 (HAS2) Promoter, Stimulating Hyaluronan Synthesis of Keratinocytes - PMC.
  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds.
  • P2Y14 Receptor Antagonists for the Treatment of Inflammatory Diseases, Including Pulmonary and Renal Conditions and Chronic Pain.
  • Determination of solubility by gravimetric method: A brief review - National Journal of Pharmaceutical Sciences.
  • Drug-like Antagonists of P2Y Receptor Subtypes: An Update - ACS Publications.
  • Solubility & Method for determination of solubility | PPTX - Slideshare.
  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Publications.
  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations.
  • Enhancement of the Aqueous Solubility and Permeability of Poorly Water.
  • Choosing the Right Technique to Increase Poor Drug Solubility in Solid Oral Dosage Formulations - CatSci.
  • P2Y14 Receptor Antagonists: Piperidine Bioisosteres and Mutagenesis-Supported Molecular Modeling | ACS Pharmacology & Translational Science.
  • Solubility Improvement of Benexate through Salt Formation Using Artificial Sweetener.
  • Recent progress on the discovery of P2Y 14 receptor antagonists - PubMed.
  • Strategies for improving hydrophobic drugs solubility and bioavailability.

Sources

Optimization

Technical Support Center: Troubleshooting Prodrug 7j Hydrolysis

Topic: Troubleshooting Rapid Hydrolysis of Prodrug 7j in Culture Media Executive Summary & Diagnostic Overview Prodrug 7j (typically a methyl ester derivative, e.g., the JARID1A inhibitor precursor described by Itoh et a...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting Rapid Hydrolysis of Prodrug 7j in Culture Media
Executive Summary & Diagnostic Overview

Prodrug 7j (typically a methyl ester derivative, e.g., the JARID1A inhibitor precursor described by Itoh et al.[1]) is designed to improve the cellular permeability of its parent carboxylic acid (Compound 6j). The intended mechanism is passive diffusion across the cell membrane followed by intracellular hydrolysis to release the active inhibitor.

The Core Issue: Users frequently report "rapid hydrolysis" or "loss of activity" in culture media. This is almost invariably caused by premature conversion of Prodrug 7j to the parent acid (6j) in the extracellular space. Since the parent acid often has poor membrane permeability, extracellular hydrolysis effectively neutralizes the drug before it reaches its intracellular target.

Diagnostic Flowchart: Use this decision tree to confirm the source of instability before altering your protocol.

TroubleshootingFlow Start Issue: Rapid Loss of Prodrug 7j in Culture Media CheckMedia Does media contain FBS/FCS? Start->CheckMedia SerumFree Test Stability in Serum-Free Media (PBS/Opti-MEM) CheckMedia->SerumFree Yes Result1 Stable? SerumFree->Result1 Enzymatic Diagnosis: Enzymatic Hydrolysis (Serum Esterases) Result1->Enzymatic Yes Chemical Diagnosis: Chemical Instability (pH/Temperature) Result1->Chemical No Solution1 Protocol A: Esterase Management Enzymatic->Solution1 See Protocol A: Heat Inactivation / Inhibitors Solution2 Protocol B: Buffer Optimization Chemical->Solution2 See Protocol B: pH Adjustment

Figure 1: Diagnostic decision tree for identifying the root cause of Prodrug 7j instability.

Technical FAQ & Troubleshooting Guide
Q1: Why is Prodrug 7j disappearing from my media within 30 minutes?

Answer: The most likely culprit is Serum Esterases . Standard Fetal Bovine Serum (FBS) contains high levels of carboxylesterases, paraoxonase, and albumin (which possesses pseudo-esterase activity). Methyl esters like Prodrug 7j are prime substrates for these enzymes.

  • Mechanism: Extracellular esterases cleave the methyl group, releasing the parent acid (6j).

  • Consequence: The parent acid is highly polar and cannot penetrate the cell membrane efficiently. Your "drug" is effectively trapped outside the cell.

Q2: I switched to Heat-Inactivated FBS (HI-FBS), but hydrolysis persists. Why?

Answer: Heat inactivation (56°C for 30 min) reduces but does not eliminate all esterase activity. Certain esterases, particularly paraoxonase (PON1) and albumin-associated esterase activity, can retain partial function even after standard heat inactivation.

  • Recommendation: If HI-FBS fails, you must transition to serum-free conditions for the drug pulse (1–4 hours) or use an esterase inhibitor (see Protocol A).

Q3: Can I use an esterase inhibitor to stabilize 7j?

Answer: Yes, but with caution. Bis-nitrophenyl phosphate (BNPP) is a potent inhibitor of carboxylesterases.

  • Pros: It will stabilize Prodrug 7j in the media.

  • Cons: BNPP is cell-permeable. If it enters the cell, it may inhibit the intracellular esterases required to activate Prodrug 7j into 6j.

  • Optimization: You must titrate BNPP to a level that inhibits extracellular activity without abolishing intracellular conversion (typically 10–100 µM, but requires validation).

Q4: Is the instability chemical (pH-driven)?

Answer: Unlikely, unless your media pH is >8.0. Methyl esters are generally chemically stable at physiological pH (7.4). However, if you are using a buffer system that drifts alkaline (e.g., old bicarbonate buffer in ambient air), chemical hydrolysis can accelerate. Always verify media pH is 7.2–7.4 immediately prior to addition.

Experimental Protocols
Protocol A: Stability Validation & Esterase Inhibition

Use this protocol to quantify the half-life (


) of Prodrug 7j and validate media conditions.

Materials:

  • Prodrug 7j (10 mM stock in DMSO).

  • Culture Media (DMEM/RPMI) + 10% FBS.

  • Serum-Free Media (SFM).

  • BNPP (Bis-nitrophenyl phosphate) [Sigma-Aldrich].

  • LC-MS/MS or HPLC-UV.

Step-by-Step:

  • Preparation: Prepare three conditions in 1.5 mL tubes:

    • Cond 1: Media + 10% FBS.

    • Cond 2: Serum-Free Media.[2]

    • Cond 3: Media + 10% FBS + 100 µM BNPP (Pre-incubate BNPP for 15 min at 37°C).

  • Spike: Add Prodrug 7j to a final concentration of 10 µM.

  • Incubation: Incubate at 37°C.

  • Sampling: Remove 50 µL aliquots at

    
     min.
    
  • Quench: Immediately add 150 µL cold Acetonitrile (containing Internal Standard) to precipitate proteins and stop enzymes.

  • Analysis: Centrifuge (10,000 x g, 5 min) and analyze supernatant by LC-MS/MS. Monitor for both Prodrug 7j and Parent Acid 6j.

Data Interpretation:

ConditionExpected

(Unstable)
Expected

(Stable)
Action
Media + FBS < 30 min> 4 hoursIf < 30 min, esterases are the cause.
Serum-Free > 4 hours> 4 hoursConfirms enzymatic vs. chemical issue.
Media + BNPP > 2 hours> 4 hoursConfirms BNPP rescues stability.
Protocol B: "Pulse-Chase" Dosing Strategy

If Prodrug 7j is unstable in serum, use this dosing method to ensure intracellular delivery.

  • Wash: Wash cells 2x with pre-warmed PBS to remove residual serum esterases.

  • Pulse: Incubate cells with Prodrug 7j in Serum-Free Media (Opti-MEM) for 2–4 hours. (This allows permeation without extracellular hydrolysis).

  • Chase (Optional): If longer treatment is needed, replace media with complete media (FBS) after the drug has entered the cells. Note that any remaining extracellular drug will be hydrolyzed, but the intracellular pool is protected.

Mechanistic Visualization

The following diagram illustrates the "Trap and Hydrolyze" mechanism and the failure point in serum-containing media.

Mechanism cluster_Media Extracellular Media (pH 7.4) cluster_Cell Intracellular Cytosol Prodrug_Out Prodrug 7j (Methyl Ester) Acid_Out Parent Acid 6j (Polar/Impermeable) Prodrug_Out->Acid_Out Premature Hydrolysis Prodrug_In Prodrug 7j Prodrug_Out->Prodrug_In Passive Diffusion Acid_In Active Acid 6j (Target Engagement) Acid_Out->Acid_In Blocked (Impermeable) SerumEst Serum Esterases (FBS) SerumEst->Prodrug_Out Prodrug_In->Acid_In Activation CellEst Cellular Esterases CellEst->Prodrug_In

Figure 2: Mechanistic pathway of Prodrug 7j. Premature hydrolysis in media creates the impermeable Acid 6j, preventing therapeutic effect.

References
  • Itoh, Y., et al. (2015). Identification of Jumonji AT-Rich Interactive Domain 1A Inhibitors and Their Effect on Cancer Cells.[1][3][4][5][6][7] ACS Medicinal Chemistry Letters, 6(6), 665-670.[3][4][7] Link

    • Primary source identifying Prodrug 7j as a methyl ester prodrug of the JARID1A inhibitor 6j.[1]

  • Testa, B., & Mayer, J. M. (2003). Hydrolysis in Drug and Prodrug Metabolism: Chemistry, Biochemistry, and Enzymology. Wiley-VHCA. Authoritative text on esterase distribution and prodrug kinetics.
  • Liederer, B. M., & Borchardt, R. T. (2006). Enzymes involved in the bioconversion of ester-based prodrugs. Journal of Pharmaceutical Sciences, 95(6), 1177-1195. Link

    • Review of esterase activity in various media and species (R
  • Williams, F. M. (1985). Esterases in human plasma. Clinical Pharmacokinetics, 10, 392-403. Details the specific esterases (PON1, Butyrylcholinesterase) present in serum.

Sources

Troubleshooting

Enhancing oral bioavailability of P2Y14 antagonist prodrug 7j

Topic: Enhancing Oral Bioavailability & Experimental Optimization Reference Standard: Robichaud et al., Bioorg. Med.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Enhancing Oral Bioavailability & Experimental Optimization Reference Standard: Robichaud et al., Bioorg. Med. Chem. Lett. 2011[1][2]

Technical Overview & Mechanism

Prodrug 7j was developed to overcome the poor oral bioavailability of zwitterionic P2Y14 antagonists (specifically Compound 2, a derivative of the PPTN scaffold). While the parent antagonists exhibit high potency against the P2Y14 receptor (a Gi-coupled GPCR activated by UDP-glucose), their zwitterionic nature and high plasma protein binding (>99%) limit systemic exposure.

7j functions as an ester prodrug .[1] It masks the carboxylic acid moiety of the parent molecule, increasing lipophilicity and passive permeability. Once absorbed, it relies on enzymatic hydrolysis (carboxylesterases) to release the active antagonist.

Mechanism of Action & Activation Pathway

P2Y14_Activation Prodrug Prodrug 7j (Inactive Ester) Liver Hepatic/Plasma Carboxylesterases Prodrug->Liver Absorption (High Permeability) Active Active Metabolite (Zwitterion 2) Liver->Active Hydrolysis Receptor P2Y14 Receptor (Gi-Coupled) Active->Receptor Antagonism (IC50 ~ nM range) Effect Inhibition of Chemotaxis/Inflammation Receptor->Effect Blockade of UDP-Glucose Signaling

Figure 1: Bioactivation pathway of Prodrug 7j. The compound requires enzymatic cleavage to bind P2Y14.

Troubleshooting Guides (FAQ Format)

Category A: In Vitro Assays (Cell-Based)

Q: I am treating HL-60 cells with 7j, but I see no inhibition of UDP-glucose induced calcium flux. Why?

A: This is the most common error with ester prodrugs.

  • Root Cause: Prodrug 7j is pharmacologically inactive at the receptor level. It requires hydrolysis to become the active zwitterion. Many immortalized cell lines (like HL-60 or CHO) express low levels of the specific carboxylesterases required for this conversion.

  • The Fix:

    • Use the Parent: For in vitro mechanistic studies, use the active parent compound (Compound 2 or PPTN) directly.

    • Add Esterase: If you must use 7j, supplement the media with Porcine Liver Esterase (PLE) (approx. 1–5 units/mL) 30 minutes prior to the assay.

    • Check Incubation: Pre-incubate 7j with the cells for 1–2 hours to allow intracellular esterases (if present) to cleave the ester.

Q: The compound precipitates in my cell culture media at 10 µM. How do I improve solubility?

A: 7j is designed to be lipophilic (to cross the gut wall), making it poorly soluble in aqueous media.

  • Protocol Adjustment:

    • Dissolve stock in 100% DMSO (up to 10–20 mM).

    • Limit final DMSO concentration in the assay to 0.1–0.5%.

    • Critical Step: Do not dilute directly from DMSO into PBS/Media. Use an intermediate dilution step with a carrier protein (e.g., 0.1% BSA) to prevent "crashing out."

Category B: In Vivo Pharmacokinetics (PK)

Q: We observed high variability in plasma exposure (AUC) between mice. Is the dosing vehicle responsible?

A: Yes. Prodrug 7j is a BCS Class II/IV-like molecule (low solubility). Suspension formulations often lead to erratic absorption.

  • Recommended Vehicle: Avoid simple methylcellulose suspensions if variability is high. Switch to a lipid-based or co-solvent system.

    • Standard: 5% DMSO / 5% Tween 80 / 90% Saline (or Water).

    • Advanced: 10% PEG400 / 90% (0.5% Methylcellulose).

  • Check: Ensure the particle size is reduced (sonication/micronization) if dosing as a suspension.

Q: The active metabolite is clearing too fast in rodents. Is 7j failing?

A: Not necessarily. P2Y14 antagonists of this class are known for high protein binding and rapid biliary excretion.

  • Diagnostic: Check the "Prodrug-to-Parent" ratio in plasma.

    • High Prodrug / Low Parent: Indicates poor conversion (esterase bottleneck).

    • Low Prodrug / Low Parent: Indicates poor absorption or ultra-rapid clearance .

  • Species Difference: Rodent plasma esterase activity is significantly higher than human. If 7j is stable in mouse plasma ex vivo but disappears in vivo, consider hepatic first-pass extraction.

Experimental Workflow: Validating Bioavailability

Follow this logic flow to determine if Prodrug 7j is performing correctly in your model.

Troubleshooting_Workflow Start Start: In Vivo Dosing (PO) Measure Measure Plasma Levels (LC-MS/MS) Start->Measure Decision1 Is Active Metabolite Detected? Measure->Decision1 Yes Is AUC > Parent (IV/PO comparison)? Decision1->Yes Yes No_Detection Issue: No Exposure Decision1->No_Detection No Success Success: Bioavailability Enhanced Yes->Success Yes Check_Prodrug Check Intact Prodrug in Plasma Yes->Check_Prodrug No (Low Exposure) No_Detection->Check_Prodrug High_Prodrug Failure Mode: Poor Hydrolysis Check_Prodrug->High_Prodrug High Levels Low_Prodrug Failure Mode: Poor Solubility/Absorption Check_Prodrug->Low_Prodrug Low/None

Figure 2: Diagnostic decision tree for pharmacokinetic evaluation of Prodrug 7j.

Data Summary & Physicochemical Properties

Use these parameters to calibrate your analytical methods (LC-MS) and formulation strategies.

ParameterValue / CharacteristicImplication for Experiment
Compound ID Prodrug 7jInactive precursor.
Active Metabolite Compound 2 (Zwitterion)The species to monitor for efficacy.
Target P2Y14 ReceptorGi-coupled; monitor cAMP or Ca2+.
Solubility Low (Aqueous)Requires DMSO/PEG/Tween for stock.
Protein Binding >99% (Parent)High shift in IC50 in presence of serum.[1]
Metabolism Ester hydrolysisSusceptible to plasma esterases (handle blood samples on ice + inhibitors).
Key Reference Robichaud et al. (2011)Primary source for synthesis & PK data.

Storage & Handling Protocols

To maintain the integrity of Prodrug 7j (preventing premature hydrolysis):

  • Solid State: Store at -20°C under desiccated conditions. Esters are moisture sensitive.

  • Stock Solutions:

    • Prepare in 100% anhydrous DMSO.

    • Aliquot into single-use vials to avoid freeze-thaw cycles.

    • Shelf Life: 3 months at -80°C.

  • LC-MS Sample Prep:

    • Blood collection tubes must contain an esterase inhibitor (e.g., NaF or PMSF) immediately upon collection to prevent ex vivo conversion of 7j to the parent drug during processing. Failure to do this will artificially inflate the "active" concentration.

References

  • P2Y14 Receptor Antagonists: An Update Source: Purinergic Signalling, 2023.[3] (General context on PPTN and derivatives). URL:[Link]

Sources

Optimization

Optimizing storage conditions to prevent degradation of 7j hydrochloride

Technical Support Center: 7j Hydrochloride A Guide to Optimizing Storage Conditions and Preventing Degradation Welcome to the technical support center for 7j hydrochloride. This guide is designed for researchers, scienti...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 7j Hydrochloride

A Guide to Optimizing Storage Conditions and Preventing Degradation

Welcome to the technical support center for 7j hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who work with this compound. As "7j hydrochloride" is a specific research designation, this document synthesizes best practices for the storage and handling of amine hydrochloride salts, a common class of pharmaceutical compounds to which 7j hydrochloride belongs. Our goal is to provide you with the foundational knowledge and practical troubleshooting strategies to ensure the stability and integrity of your experimental starting material.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the storage and stability of 7j hydrochloride.

Q1: What are the optimal storage conditions for solid 7j hydrochloride?

To maintain the long-term integrity of solid 7j hydrochloride, it is crucial to control its environment. As an amine salt, it is susceptible to degradation from moisture, heat, and light.

  • Temperature: Generally, amines should be stored at temperatures below 30°C (86°F) to maintain stability.[1] For long-term storage, refrigeration at 2-8°C is recommended to minimize thermal degradation.[2]

  • Humidity: Amine hydrochlorides are often hygroscopic, meaning they readily absorb moisture from the air.[1] This moisture can initiate hydrolytic degradation.[1] Therefore, the compound must be stored in a dry environment, preferably in a desiccator. The container must be kept tightly sealed at all times.[1][2]

  • Atmosphere: For maximum stability, especially if the compound is known to be sensitive to oxidation, storing under an inert atmosphere (e.g., Argon, Nitrogen) is best practice.[2] This displaces oxygen and moisture, preventing oxidative degradation and hydrolysis.

  • Light: To prevent potential photolytic degradation, 7j hydrochloride should be protected from light.[2] Storing the compound in an amber glass vial inside a cabinet is an effective measure.

Q2: I need to prepare a stock solution of 7j hydrochloride. How should I store it and for how long is it stable?

The stability of 7j hydrochloride in solution is significantly lower than in its solid state and is highly dependent on the solvent, pH, and storage temperature.

  • Solvent Choice: Use high-purity, anhydrous solvents if possible. If using aqueous buffers, be aware that water is a reactant in hydrolysis.[3] The pH of the solution is critical; amine hydrochlorides are generally more stable in acidic conditions (pH 3-5) which suppress the free amine form, though specific pH stability profiles should be determined experimentally.

  • Storage Temperature: For long-term storage, solutions should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.[2] Storage at -80°C can preserve stability for up to six months for similar compounds.[2] For short-term use (<24 hours), refrigeration at 2-8°C is acceptable.[2]

  • Freeze-Thaw Cycles: Repeated cycling between frozen and liquid states can accelerate degradation by causing pH shifts and concentrating solutes in unfrozen water pockets. Aliquoting is the most effective way to prevent this.

Q3: What are the primary degradation pathways for 7j hydrochloride?

Understanding how a molecule degrades is key to preventing it. For amine hydrochlorides, the main pathways include hydrolysis, oxidation, and photodegradation.[4]

  • Hydrolysis: This is often the most common degradation pathway in the presence of water.[3][5] Functional groups such as esters, amides, or lactams within the 7j molecule would be particularly susceptible to acid- or base-catalyzed hydrolysis.[6] The presence of moisture in the solid form or water in a solvent can facilitate this process.

  • Oxidation: The amine functional group itself, and other susceptible moieties in the molecule, can be prone to oxidation.[5][7] This can be catalyzed by light, atmospheric oxygen, or trace metal ion contaminants.[4]

  • Photodegradation: Exposure to UV or visible light can provide the energy needed to break chemical bonds and initiate degradation, leading to the formation of impurities.[4]

  • Thermal Degradation: High temperatures accelerate all degradation reactions.[4] While typically less of a concern for solids stored at room temperature or below, it can be significant for solutions, especially during experimental procedures involving heat.

Q4: What are the visible signs of degradation of solid 7j hydrochloride?

Visual inspection can be a first-line indicator of potential issues. Signs of degradation for a solid compound include:

  • Discoloration: A change from a white or off-white powder to yellow or brown often indicates the formation of degradation products.[2]

  • Clumping or Caking: This suggests moisture absorption, which can lead to hydrolysis.[2]

  • Change in Texture: Any deviation from a free-flowing powder could be a sign of physical instability or moisture uptake.

If you observe any of these changes, it is critical to verify the purity of the compound using an appropriate analytical method, such as HPLC, before use.[2]

Q5: What materials should be avoided when handling or storing 7j hydrochloride?

To prevent hazardous reactions and degradation, avoid contact with:

  • Strong Bases: Bases will deprotonate the hydrochloride salt to form the free amine, which may be less stable and more reactive.[2]

  • Strong Oxidizing Agents: These can directly react with and degrade the amine moiety and other sensitive functional groups.[2][8]

  • Metals: Certain metal ions can catalyze oxidative or hydrolytic degradation.[3][4] It is best to use high-quality glass or inert plastic containers and utensils.

Troubleshooting Guide

This section provides a structured approach to resolving common experimental issues related to the stability of 7j hydrochloride.

Observed Problem Potential Cause Recommended Action
Inconsistent or unexpected experimental results. Degradation of the solid starting material or the stock solution.1. Prepare a fresh stock solution from a new or properly stored container of solid 7j hydrochloride immediately before the experiment.[2]2. If a new container is unavailable, confirm the purity of the existing solid material using HPLC analysis before proceeding.3. Review solution preparation and storage protocols to ensure they align with best practices (see FAQs).
Precipitate forms in a refrigerated or frozen aqueous stock solution. The compound has low solubility at reduced temperatures.1. Before use, allow the solution to warm to room temperature.[2]2. Ensure the precipitate has fully redissolved by gentle vortexing or sonication.[2]3. If the precipitate does not redissolve, it may be a degradation product. Prepare a fresh solution.
The solid 7j hydrochloride has changed color (e.g., yellowing). Degradation of the solid due to improper storage (exposure to light, moisture, or heat).1. Do not use the material if purity is critical. Discard and use a fresh, unopened container.2. If material is scarce, its purity must be rigorously tested via analytical methods (e.g., HPLC, LC-MS) to quantify the parent compound and identify impurities before any use.
Troubleshooting Workflow: Inconsistent Experimental Results

This diagram outlines the logical steps to diagnose the root cause of inconsistent data.

TroubleshootingWorkflow Start Start: Inconsistent Experimental Results CheckSolution Was the stock solution freshly prepared? Start->CheckSolution CheckSolid Is the solid starting material from a new or properly stored container? CheckSolution->CheckSolid Yes UseFreshSolid Action: Prepare fresh solution from a new container of solid. CheckSolution->UseFreshSolid No AnalyzeSolid Action: Analyze purity of solid material (HPLC/LC-MS). CheckSolid->AnalyzeSolid No ReviewProtocols Root cause is likely not compound stability. Review other experimental parameters. CheckSolid->ReviewProtocols Yes PurityOK Is purity acceptable? AnalyzeSolid->PurityOK PurityOK->UseFreshSolid Yes DiscardSolid Action: Discard suspect solid. Source new material. PurityOK->DiscardSolid No

Caption: Workflow for troubleshooting inconsistent results.

Technical Protocols & Data

Key Degradation Pathways

The following diagram illustrates the primary chemical threats to the stability of an amine hydrochloride like 7j.

DegradationPathways Compound 7j Hydrochloride (Stable Solid) Degradation Degradation Products (Impurities) Compound->Degradation Hydrolysis (+ H₂O) Compound->Degradation Oxidation (+ O₂ / Metal Ions) Compound->Degradation Photolysis (+ Light/UV) Compound->Degradation Thermal Stress (+ Heat)

Sources

Troubleshooting

Technical Support Center: Navigating pH Stability Challenges with Prodrug 7j Hydrochloride Formulations

Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with Prodrug 7j hydrochloride. This guide is designed to provide in-depth technical assistance and practical...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with Prodrug 7j hydrochloride. This guide is designed to provide in-depth technical assistance and practical troubleshooting advice for addressing the pH stability issues commonly encountered during the formulation of this promising ester prodrug. Our goal is to empower you with the scientific rationale behind formulation choices, enabling you to develop robust and stable dosage forms.

Understanding the Core Challenge: The Dual Nature of Prodrug 7j Hydrochloride

Prodrug 7j hydrochloride, as an ester-containing hydrochloride salt of a likely weakly basic parent molecule, presents a unique set of formulation challenges. Its stability is primarily governed by two pH-dependent degradation pathways:

  • Ester Hydrolysis: The ester linkage in Prodrug 7j is susceptible to cleavage, a reaction that is often catalyzed by acidic or basic conditions. This hydrolysis would lead to the formation of the active parent drug and a corresponding alcohol, which may have different solubility and activity profiles. The rate of hydrolysis is highly dependent on the pH of the formulation.[1][2][3]

  • Salt Disproportionation: This phenomenon involves the conversion of the highly soluble hydrochloride salt into its less soluble, non-ionic free base.[4][5] This conversion is typically triggered by a localized increase in the microenvironmental pH (µpH) within the formulation, often caused by interactions with alkaline excipients.[6][7]

The interplay between these two pathways necessitates a carefully controlled pH environment to ensure the stability and bioavailability of Prodrug 7j hydrochloride.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific experimental issues you may encounter. Each answer provides not only a solution but also the underlying scientific principles to guide your formulation decisions.

Q1: I'm observing a loss of potency in my solid formulation of Prodrug 7j hydrochloride over time, even under controlled temperature and humidity. What could be the cause?

A1: This is a classic sign of chemical instability, likely stemming from either ester hydrolysis or salt disproportionation. To identify the root cause, a systematic investigation is required.

Initial Steps for Diagnosis:

  • Characterize the Degradants: Employ a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC), to identify the degradation products.[8][9][10] The presence of the parent drug would confirm ester hydrolysis, while the appearance of the free base of Prodrug 7j would indicate salt disproportionation.

  • Evaluate Excipient Compatibility: Certain excipients can create an alkaline microenvironment that promotes both hydrolysis and disproportionation.[4][7] Pay close attention to excipients with carboxylate groups, such as magnesium stearate and sodium croscarmellose, which are known to be problematic for hydrochloride salts.[4][7]

Workflow for Investigating Excipient-Induced Instability:

Caption: Workflow for diagnosing potency loss in Prodrug 7j HCl formulations.

Q2: My aqueous formulation of Prodrug 7j hydrochloride is showing a decrease in pH and the formation of a precipitate upon storage. What is happening?

A2: This scenario suggests a complex interplay of factors. The decrease in pH could be due to the hydrolysis of the ester, releasing an acidic parent molecule. However, precipitation in a hydrochloride salt formulation at a lower pH can also be a result of the "common-ion effect."[11][12][13]

Explanation of the Common-Ion Effect:

The solubility of a hydrochloride salt can be suppressed in the presence of a high concentration of chloride ions, which can occur in a highly acidic environment (low pH).[13][14]

Troubleshooting Steps:

  • Confirm Precipitate Identity: Isolate and analyze the precipitate to confirm if it is the hydrochloride salt of Prodrug 7j.

  • Monitor pH and Solubility: Conduct a pH-solubility profile study for Prodrug 7j hydrochloride to understand its solubility at different pH values.[12]

  • Utilize a Buffer System: Incorporating a suitable pharmaceutical buffer is crucial for maintaining the pH of your aqueous formulation within an optimal range for both stability and solubility.[15][16][17]

Recommended Buffer Systems for Oral Formulations:

Buffer SystemEffective pH RangeSuitability for Oral Formulations
Citrate Buffer2.5 - 6.5Commonly used, but can cause discomfort at higher concentrations.[16]
Phosphate Buffer6.0 - 8.0Versatile and widely used for maintaining physiological pH.[16][17]
Acetate Buffer3.6 - 5.6Ideal for formulations requiring mild acidity.[16]
Q3: I am developing a solid dosage form and need to select excipients. What are the key considerations to avoid pH instability with Prodrug 7j hydrochloride?

A3: Excipient selection is paramount for the stability of a hydrochloride salt. The primary goal is to maintain a slightly acidic microenvironment to prevent salt disproportionation.

Key Considerations for Excipient Selection:

  • Avoid Alkaline Excipients: Steer clear of excipients that can create a basic microenvironment. Magnesium stearate is a common lubricant that is known to be detrimental to hydrochloride salts due to its alkalinity and the formation of deliquescent magnesium chloride.[4][7]

  • Consider Excipient pKa and Buffer Capacity: The proton-accepting capacity of an excipient is a key factor.[4][7] Excipients with a pKa higher than the pH of maximum solubility (pHmax) of the drug salt are more likely to cause disproportionation.[4][18]

  • Hygroscopicity: While less of a direct cause, water uptake by hygroscopic excipients can facilitate the solution-mediated process of disproportionation.[5]

Recommended Excipient Screening Protocol:

  • Slurry pH Measurement: Prepare a slurry of each candidate excipient in purified water and measure the pH. This provides an initial indication of its acidic or basic nature.

  • Binary Compatibility Studies: Prepare binary mixtures of Prodrug 7j hydrochloride with each excipient (e.g., in a 1:1 or other relevant ratio). Store these mixtures under accelerated stability conditions (e.g., 40°C/75% RH) and analyze for degradation at set time points.[4][7]

  • Selection of Alternatives: If an excipient is found to be incompatible, consider alternatives. For example, sodium stearyl fumarate can be a less problematic lubricant than magnesium stearate.[4]

Frequently Asked Questions (FAQs)

Q: What is the ideal pH range for a liquid formulation of Prodrug 7j hydrochloride?

A: The ideal pH range will be a balance between minimizing ester hydrolysis and preventing salt disproportionation and precipitation. Generally, for ester prodrugs, a more acidic pH is favorable for stability.[1][3] However, the solubility of the hydrochloride salt must also be considered, as excessive acidity could lead to precipitation due to the common-ion effect.[11][13] A pH-stability profile study is essential to determine the optimal range for your specific formulation.

Q: How can I perform a forced degradation study for Prodrug 7j hydrochloride?

A: Forced degradation studies are crucial for identifying potential degradation products and establishing a stability-indicating analytical method.[19][20][21]

Typical Stress Conditions for Forced Degradation:

  • Acid Hydrolysis: 0.1 N HCl at elevated temperature (e.g., 60-80°C).

  • Base Hydrolysis: 0.1 N NaOH at room temperature or slightly elevated temperature.

  • Oxidative Degradation: 3-30% hydrogen peroxide at room temperature.

  • Thermal Degradation: Dry heat (e.g., 105°C).

  • Photodegradation: Exposure to UV and visible light as per ICH Q1B guidelines.

The goal is to achieve 5-20% degradation to ensure that the analytical method can detect and resolve the degradants from the parent compound.[21]

Caption: General workflow for a forced degradation study.

Q: Can I use a pH-responsive polymer to control the release of Prodrug 7j?

A: Yes, pH-responsive polymers are an excellent strategy for targeted drug delivery.[22][23][24] For an orally administered formulation, you could use an enteric coating made of a polymer like Eudragit® S100, which is insoluble in the acidic environment of the stomach but dissolves in the more neutral pH of the intestines.[23] This would protect Prodrug 7j from the harsh acidic environment of the stomach and allow for its release at a more favorable pH for absorption.

References

  • Li, S., et al. (2013). Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stearate. Pharmaceutical Research, 30(6), 1650-1661. [Link]

  • Wu, Y., et al. (2018). How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. Journal of Pharmaceutical Sciences, 107(1), 57-65. [Link]

  • Salim, M., et al. (2019). Role of Salt and Excipient Properties on Disproportionation in the Solid-State. Pharmaceutics, 11(10), 502. [Link]

  • Li, S., et al. (2013). Formulating Weakly Basic HCl Salts: Relative Ability of Common Excipients to Induce Disproportionation and the Unique Deleterious Effects of Magnesium Stearate. PubMed, 23512680. [Link]

  • Salonen, J. S., et al. (2016). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension for toxicological studies. European Journal of Pharmaceutical Sciences, 91, 12-19. [Link]

  • Dimitrova, M., et al. (2011). Prodrugs and hydrolysis of esters. ResearchGate. [Link]

  • ACME Pharma (2025). Why Are Many Active Pharmaceutical Ingredients Formulated as Hydrochloride (HCl) Salts? ACME Pharma Tech Briefs. [Link]

  • Vig, B. S., et al. (2003). Amino acid ester prodrugs of floxuridine: synthesis and effects of structure, stereochemistry, and site of esterification on the rate of hydrolysis. Pharmaceutical Research, 20(9), 1381-1388. [Link]

  • Unnamed Author (2024). Pharmaceutical Buffers. Pharma Grade. [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2007). Hydrolysis kinetics of the prodrug myristyl nicotinate. Pharmaceutical Development and Technology, 12(4), 415-419. [Link]

  • Dhokchawle, B. V., & Bhandari, A. B. (2015). Synthesis, spectral studies, hydrolysis kinetics and pharmacodynamic profile of mefenamic acid prodrugs. Der Pharma Chemica, 7(1), 163-169. [Link]

  • Wang, Y., et al. (2020). pH-Sensitive Biomaterials for Drug Delivery. Molecules, 25(23), 5648. [Link]

  • Serajuddin, A. T. M. (2007). Salt Selection in Drug Development. Pharmaceutical Technology, 31(9), 114-128. [Link]

  • Unnamed Author (2023). Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists. Fagron Academy. [Link]

  • Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

  • Ali, A., et al. (2022). Formulation Development and Characterization of pH Responsive Polymeric Nano-Pharmaceuticals for Targeted Delivery of Anti-Cancer Drug (Methotrexate). Polymers, 14(13), 2710. [Link]

  • López-Maldonado, E. A., et al. (2023). pH-Sensitive Acrylic Terpolymers for the Coating of Orally Administered Drugs Used for Colonic Release. ACS Omega, 8(51), 48753-48764. [Link]

  • Zhang, R., et al. (2022). Preparation and application of pH-responsive drug delivery systems. Journal of Controlled Release, 348, 806-827. [Link]

  • Unnamed Author (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

  • Unnamed Author (2016). Forced Degradation Studies. MedCrave online. [Link]

  • Unnamed Author (2012). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

  • Unnamed Author (2017). Forced degradation studies for Drug Substances and Drug Products. Q1 Scientific. [Link]

  • Unnamed Author (2022). Buffers in Pharmaceutical Systems, Preparation, Stability of Buffers. Pharmaguideline. [Link]

  • Popa, G., et al. (2016). Stability-Indicating Method Development and Validation for the Assay of Hydrochlorothiazide and Determination of Impurities/Degrad. Journal of Analytical & Bioanalytical Techniques, 7(4), 1-10. [Link]

  • Serajuddin, A. T. M., & Jarowski, C. I. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Journal of Pharmaceutical Sciences, 74(2), 142-147. [Link]

  • Unnamed Author (2015). The buffers used in therapeutic protein (other than monoclonal antibody and insulin) liquid formulations. ResearchGate. [Link]

  • Unnamed Author (2021). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. AWS. [Link]

  • K-M. J. Kjaer, et al. (2021). Design, Synthesis, and Evaluation of Lung-Retentive Prodrugs for Extending the Lung Tissue Retention of Inhaled Drugs. Journal of Medicinal Chemistry, 64(13), 9115-9133. [Link]

  • Unnamed Author (2025). pH Responsive Polymers Smart Drug Delivery Solutions. YouTube. [Link]

  • Unnamed Author (1998). Buffer systems for stabilizing pharmaceutical preparations.
  • Wu, Y., et al. (2018). Stability of pharmaceutical salts in solid oral dosage forms. Journal of Pharmaceutical Sciences, 107(1), 57-65. [Link]

  • Unnamed Author (2011). Synthesis, characterization and pharmacological evaluation of amide prodrugs of Flurbiprofen. SciSpace. [Link]

  • Unnamed Author (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. SciSpace. [Link]

  • Anderson, B. D., & Conradi, R. A. (1985). Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of Pharmaceutical Sciences, 74(7), 815-820. [Link]

  • Unnamed Author (2018). Salt Stability – The Effect of pHmax on Salt to Free Base Conversion. ResearchGate. [Link]

  • Unnamed Author (2014). Stability Indicating HPLC Method for the Determination of Hydrochlorothiazide in Pharmaceutical Dosage form. ResearchGate. [Link]

  • Unnamed Author (2012). Development and validation of stability indicating RP-HPLC method for simultaneous determination of Telmisartan and Hydrochlorothiazide from. Scholars Research Library. [Link]

  • Unnamed Author (2014). Analytical Techniques for Determination of Hydrochlorothiazide and its Combinations: A Review. ResearchGate. [Link]

  • Shah, D. A., et al. (2014). Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments. Journal of Analytical Methods in Chemistry, 2014, 853295. [Link]

  • De, S., et al. (2022). Prodrug approaches for the development of a long-acting drug delivery systems. Advanced Drug Delivery Reviews, 185, 114276. [Link]

  • Huttunen, K. M., & Rautio, J. (2020). Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products. Pharmaceutics, 12(11), 1033. [Link]

  • Girelli, A. M., et al. (2024). Characterization and Hydrolysis Studies of a Prodrug Obtained as Ester Conjugate of Geraniol and Ferulic Acid by Enzymatic Way. Molecules, 29(12), 2795. [Link]

  • Unnamed Author (n.d.). prodrug-design-an-overview.pdf. ijrpls.com. [Link]

  • Unnamed Author (2024). Synthesis, characterization and in-vitro evaluation of novel polymeric prodrugs of mefenamic acid. Chemical Review and Letters. [Link]

  • Unnamed Author (2020). Highly Efficient Prodrugs: Design and Therapeutic Applications. ResearchGate. [Link]

  • Unnamed Author (2025). Prodrugs — Properties and Applications. Lecturio. [Link]

Sources

Optimization

Minimizing off-target effects of P2Y14 antagonist 7j in vivo

A Researcher's Guide to Minimizing Off-Target Effects In Vivo Welcome to the technical support resource for the P2Y14 antagonist 7j. This guide is designed for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: February 2026

A Researcher's Guide to Minimizing Off-Target Effects In Vivo

Welcome to the technical support resource for the P2Y14 antagonist 7j. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the effective in vivo application of this compound. As Senior Application Scientists, our goal is to help you navigate the complexities of in vivo pharmacology, ensuring the integrity and reproducibility of your results by proactively minimizing and troubleshooting potential off-target effects.

Section 1: Foundational Knowledge: The P2Y14 Receptor and Antagonist 7j

A thorough understanding of the target is the first line of defense against misinterpreting experimental data. The P2Y14 receptor (P2Y14R) is a G protein-coupled receptor (GPCR) that is increasingly recognized as a key player in inflammation and immune responses[1][2].

1.1. What is the signaling mechanism of the P2Y14 receptor?

The P2Y14 receptor is canonically coupled to the Gi/o family of G proteins[3]. Its activation by endogenous ligands—primarily UDP-sugars like UDP-glucose—initiates a signaling cascade[1][4][5]. Upon agonist binding, the receptor promotes the exchange of GDP for GTP on the Gαi subunit, leading to the dissociation of the Gαi-GTP and Gβγ complexes[6]. These dissociated units then modulate downstream effectors:

  • Gαi-GTP: Primarily inhibits adenylyl cyclase, which leads to a decrease in intracellular cyclic AMP (cAMP) levels[6][7].

  • Gβγ dimer: Can activate other pathways, including the mitogen-activated protein kinase (MAPK) cascade and Phosphoinositide 3-kinase (PI3K)[4][7][8].

This signaling is crucial in immune cells like neutrophils, where it can modulate chemotaxis and other inflammatory functions[9][10].

P2Y14_Signaling cluster_membrane Cell Membrane cluster_cytosol Cytosol P2Y14R P2Y14 Receptor Gi Gi Protein (αβγ) P2Y14R->Gi Activates AC Adenylyl Cyclase (AC) Gi->AC Gαi inhibits MAPK_Cascade MAPK Cascade (e.g., ERK1/2) Gi->MAPK_Cascade Gβγ activates PI3K PI3K Gi->PI3K Gβγ activates cAMP ↓ cAMP AC->cAMP Converts ATP ATP ATP->AC Inflammatory_Response Inflammatory Response (e.g., Chemotaxis) MAPK_Cascade->Inflammatory_Response PI3K->Inflammatory_Response Ligand UDP-Glucose (Agonist) Ligand->P2Y14R Binds

Caption: P2Y14 receptor signaling cascade.

1.2. What is P2Y14 antagonist 7j and how does it work?

Compound 7j belongs to a class of potent and selective P2Y14R antagonists[11]. It is a synthetic small molecule designed to competitively bind to the P2Y14 receptor, thereby blocking the binding of endogenous agonists like UDP-glucose. By preventing receptor activation, 7j inhibits the downstream signaling cascade, making it a valuable tool for studying the physiological and pathological roles of P2Y14R. Its efficacy has been demonstrated in preclinical models, for instance, in reversing mechanoallodynia in mice[11].

Section 2: Troubleshooting Guide for In Vivo Experiments

This section addresses specific issues you may encounter during in vivo studies with antagonist 7j.

Question 1: I'm observing an unexpected phenotype, or no phenotype at all, even at doses that were effective in vitro. What could be the cause?

Answer: This is a common challenge when transitioning from in vitro to in vivo models. The discrepancy can arise from multiple factors related to the drug's behavior in a complex biological system.

  • Causality 1: Poor Pharmacokinetics (PK) and Bioavailability: Peptides and small molecules often have short half-lives in vivo due to rapid clearance or enzymatic degradation[12]. Compound 7j may be cleared from circulation before it can reach a sufficient concentration at the target tissue.

    • Solution: Conduct a basic PK study. Administer a single dose of 7j and collect plasma samples at multiple time points. Analyze the samples using a validated method like LC-MS/MS to determine the compound's concentration over time[12][13]. This will reveal its half-life, Cmax (maximum concentration), and overall exposure (Area Under the Curve, AUC)[14].

  • Causality 2: Inadequate Formulation: The solubility and stability of 7j in the dosing vehicle are critical for consistent and effective delivery[12]. Poor solubility can lead to low bioavailability, especially with oral administration[15][16][17].

    • Solution: Optimize the formulation. For preclinical studies, this may involve using solubilizing agents such as cyclodextrins, or developing lipid-based formulations[18]. Ensure the formulation is stable and does not precipitate upon administration. For instance, a study on related P2Y14R antagonists noted that introducing certain chemical moieties enhanced aqueous solubility compared to parent compounds[11].

  • Causality 3: Off-Target Effects: The observed phenotype might be due to 7j interacting with unintended targets. While derivatives of this antagonist series have shown high selectivity in limited screens, comprehensive profiling is essential[11][19]. An off-target effect could either mask the on-target effect or produce a new, confounding phenotype.

    • Solution: Perform a counter-screen against related receptors (e.g., other P2Y subtypes) and a broader panel of common off-target proteins (e.g., kinases, other GPCRs)[20][21]. Additionally, using a structurally distinct P2Y14R antagonist as a control can help confirm that the observed effect is truly mediated by P2Y14R.

Question 2: My results show high variability between animals within the same treatment group. How can I reduce this?

Answer: High inter-animal variability can obscure statistically significant results. The root cause is often a combination of biological differences and procedural inconsistencies[12].

  • Causality 1: Inconsistent Drug Administration: The technique of administration (e.g., intravenous, intraperitoneal, oral gavage) greatly affects the bioavailability of the compound[12]. Minor variations in injection speed, volume, or location can lead to significant differences in drug absorption and distribution.

    • Solution: Standardize all procedures with a detailed Standard Operating Procedure (SOP). Ensure all personnel are thoroughly trained on the administration technique. For oral gavage, for example, ensure the compound is delivered directly to the stomach without reflux.

  • Causality 2: Biological Variability: Age, weight, sex, and even littermates can introduce biological variance[22]. The gut microbiome can also influence drug metabolism and introduce variability.

    • Solution: Use age- and weight-matched animals from a reputable supplier[12]. Whenever possible, randomize animals from multiple litters across all experimental groups to control for litter-specific effects[22]. Blinding the experiment—where the person administering the drug and assessing the outcome is unaware of the treatment group—is critical to prevent unconscious bias[22].

  • Causality 3: Formulation Instability: If the dosing solution is not homogenous (e.g., a suspension), each animal may receive a different effective dose.

    • Solution: Ensure your formulation is a stable, homogenous solution or a uniformly mixed suspension. Prepare the formulation fresh daily if its stability is questionable, and always vortex thoroughly before drawing each dose.

Section 3: Proactive Experimental Design and Protocols

A well-designed study is the best way to prevent issues before they arise. The following protocols are designed to be self-validating systems to ensure data integrity.

3.1. Workflow for In Vivo Target Validation and Off-Target Assessment

This workflow outlines a logical progression from initial characterization to definitive in vivo experiments, incorporating checkpoints to validate your approach.

InVivo_Workflow cluster_controls Essential Controls A Step 1: In Vitro Selectivity Profiling B Step 2: Formulation Development & Stability A->B Confirm on-target potency C Step 3: Pilot PK Study (Dose Escalation) B->C Develop stable vehicle D Step 4: In Vivo Dose-Response Efficacy Study C->D Determine exposure & tolerability E Step 5: Control Group Design D->E Establish effective dose range F Step 6: Full-Scale Efficacy Study E->F Include negative & positive controls Node_E1 Vehicle Control Node_E2 Positive Control (e.g., known drug) Node_E3 P2Y14R KO mice + Antagonist 7j G Step 7: Off-Target Phenotype Confirmation F->G If unexpected results occur G->Node_E3 Key experiment to isolate off-target effects

Caption: Recommended workflow for in vivo studies.

3.2. Protocol: In Vitro Selectivity Screening

Objective: To determine the selectivity of antagonist 7j by quantifying its activity at related P2Y receptors.

Methodology:

  • Cell Lines: Utilize a panel of cell lines, each stably expressing a single human P2Y receptor subtype (e.g., P2Y1, P2Y2, P2Y6, P2Y12, P2Y13, and P2Y14)[9]. HEK293 or CHO cells are common hosts.

  • Assay Principle: The P2Y14 receptor is Gi-coupled, and its activation inhibits cAMP production[5][10]. The assay will measure the ability of 7j to block agonist-induced inhibition of cAMP. For other P2Y receptors coupled to Gq (like P2Y1, P2Y2, P2Y6), a calcium mobilization assay is more appropriate.

  • cAMP Assay (for Gi-coupled receptors): a. Plate P2Y14R-expressing cells in a 96-well plate and allow them to adhere overnight. b. Pre-incubate the cells with varying concentrations of antagonist 7j (e.g., 1 pM to 10 µM) for 20-30 minutes. c. Add a fixed concentration of an adenylyl cyclase activator (e.g., 30 µM Forskolin) along with an EC80 concentration of the P2Y14R agonist (e.g., UDP-glucose)[10]. d. Incubate for 15-30 minutes. e. Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Data Analysis: a. Plot the cAMP concentration against the log concentration of antagonist 7j. b. Fit the data to a four-parameter logistic equation to determine the IC50 value. c. Convert the IC50 to a dissociation constant (Ki) using the Cheng-Prusoff equation.

  • Interpretation: A highly selective compound will have a much lower Ki for P2Y14R compared to other receptors. A selectivity window of at least 100-fold is generally desired for a tool compound.

3.3. Protocol: In Vivo Dose-Response Study

Objective: To determine the minimum effective dose and the therapeutic window of antagonist 7j in your animal model of disease.

Methodology:

  • Animal Model: Use the same animal model (species, strain, disease induction method) planned for the main efficacy study[23][24].

  • Group Allocation:

    • Group 1: Vehicle control (receiving only the dosing vehicle).

    • Group 2: Low dose of 7j (e.g., 0.1 mg/kg).

    • Group 3: Medium dose of 7j (e.g., 1 mg/kg).

    • Group 4: High dose of 7j (e.g., 10 mg/kg).

    • Group 5: Very high dose of 7j (e.g., 50 mg/kg) - for assessing toxicity.

    • Note: Doses should be selected based on in vitro potency and pilot PK data. A minimum of 5-8 animals per group is recommended for initial studies[25].

  • Administration: Administer the compound via the intended clinical route (e.g., IV, IP, SC, PO) at a fixed schedule (e.g., once daily)[12].

  • Monitoring:

    • Efficacy: Measure a relevant pharmacodynamic (PD) biomarker or a key disease endpoint at specified times post-dosing.

    • Toxicity: Monitor animals daily for clinical signs of toxicity, such as weight loss, behavioral changes, or ruffled fur.

  • Data Analysis: Plot the efficacy endpoint against the dose of 7j. This will generate a dose-response curve, allowing you to identify the dose that gives the maximal effect (Emax) and the dose that produces 50% of the maximal effect (ED50).

  • Interpretation: The optimal dose for your efficacy studies should be on the plateau of the dose-response curve to ensure maximal target engagement and minimize variability. Doses showing signs of toxicity should be avoided.

Section 4: Advanced Concepts: PK/PD Modeling

For more advanced programs, Pharmacokinetic/Pharmacodynamic (PK/PD) modeling is a powerful tool. It mathematically relates the drug concentration in the body (PK) to the observed pharmacological effect (PD)[14][26][27].

  • Why is it useful? PK/PD modeling can help:

    • Predict the efficacy of different dosing regimens.

    • Establish a quantitative link between drug exposure and the desired therapeutic effect.

    • Translate findings from preclinical species to humans.

    • Differentiate between efficacy driven by on-target versus off-target effects by modeling the relationship between target engagement and the biological response.

Section 5: Frequently Asked Questions (FAQs)

Q: Can I use a P2Y14 receptor knockout (KO) mouse to confirm my antagonist's on-target effects? A: Absolutely. This is the gold standard. If antagonist 7j produces an effect in wild-type mice but has no effect in P2Y14R KO mice, it provides strong evidence that the effect is on-target. Conversely, if the antagonist still produces an effect in the KO mice, this is a clear indication of an off-target mechanism.

Q: What are some known off-targets for P2Y14R antagonists? A: For the chemical class to which 7j belongs, off-target screening has shown a relatively clean profile. For example, one related compound was tested against 45 common receptors and transporters and showed only weak interactions (in the µM range) with targets like the σ1, α2C, or 5-HT2C receptors[11]. Another study found only weak interactions with the D3 dopamine and δ opioid receptors[11]. However, it is crucial to perform your own comprehensive screening, as small structural changes can significantly alter the off-target profile.

Q: How can I improve the brain penetration of my antagonist if I'm studying a CNS indication? A: This is a significant challenge. The physicochemical properties of the molecule, such as lipophilicity (logD) and polar surface area, are key determinants. Predictive software can estimate the likelihood of blood-brain barrier (BBB) penetration[11]. Formulation strategies, such as using nanoparticles, can also be explored to enhance CNS delivery[15].

References

  • Control of Macrophage Inflammation by P2Y Purinergic Receptors. (2021). MDPI. [Link]

  • Signalling and pharmacological properties of the P2Y14 receptor. (n.d.). PMC. [Link]

  • Basic mechanism of P2Y14 activation and G protein signaling. (n.d.). ResearchGate. [Link]

  • Proposed P2Y14 signaling pathways in neutrophils. (n.d.). ResearchGate. [Link]

  • Adipocyte P2Y14 receptors play a key role in regulating whole-body glucose and lipid homeostasis. (2021). JCI Insight. [Link]

  • How can off-target effects of drugs be minimised? (2025). Patsnap Synapse. [Link]

  • AMIDD 2023 Lecture 10: Pharmacokinetic and Pharmacodynamic Modelling. (n.d.). David Discovers Drug Discovery. [Link]

  • A selective high-affinity antagonist of the P2Y14 receptor inhibits UDP-glucose-stimulated chemotaxis of human neutrophils. (2013). PubMed. [Link]

  • What are the formulation strategies to improve PK properties? (2025). Patsnap Synapse. [Link]

  • Pharmacokinetic-Pharmacodynamic Models that Incorporate Drug-Target Binding Kinetics. (2019). National Library of Medicine. [Link]

  • Modeling Approaches for Determination of Pharmacokinetics/Pharmacodynamics. (2025). BioPharm International. [Link]

  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. (n.d.). Pharma's Almanac. [Link]

  • Computational Prediction of Off-Target Related Risks of Molecules: Cardiotoxicity, Hepatotoxicity and Reproductive Toxicity. (n.d.). In-silico.com. [Link]

  • Pharmacokinetic Pharmacodynamic Modeling And Simulation. (n.d.). atyabfoodindustries.com. [Link]

  • Discovery of novel and potent P2Y14R antagonists via structure-based virtual screening for the treatment of acute gouty arthritis. (2020). PMC. [Link]

  • P2Y14 Receptor Antagonists: Piperidine Bioisosteres and Mutagenesis-Supported Molecular Modeling. (2025). ACS Pharmacology & Translational Science. [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (n.d.). PMC. [Link]

  • Chimeras Derived from a P2Y14 Receptor Antagonist and UDP-Sugar Agonists for Potential Treatment of Inflammation. (n.d.). PMC. [Link]

  • Discovery of P2Y14R antagonist a Workflow of SBVS. (n.d.). ResearchGate. [Link]

  • Formulation Strategies for Improving Drug Bioavailability. (2026). World Pharma Today. [Link]

  • The Modern Medicinal Chemist's Guide to Formulations. (2024). Drug Hunter. [Link]

  • Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019). National Library of Medicine. [Link]

  • Signalling and pharmacological properties of the P2Y14 receptor. (n.d.). NIH Public Access. [Link]

  • development of a p2y14 radioligand binding assay. (A) saturation... (n.d.). ResearchGate. [Link]

  • How to avoid off-target events in crispr experiments. (2022). Abyntek. [Link]

  • Optimizing Experimental Design in In Vivo Research: A Comprehensive Review. (2022). ichorbio. [Link]

  • Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. (n.d.). PubMed Central. [Link]

  • (a) Experimental design of in vivo experiment. Mice were divided into... (n.d.). ResearchGate. [Link]

  • Design, Synthesis, and in Vitro and in Vivo Evaluation of High Affinity and Specificity Near-Infrared Fluorescent Bombesin Antagonists for Tumor Imaging. (2018). PubMed. [Link]

  • Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. (2020). MDPI. [Link]

  • Drug-like Antagonists of P2Y Receptor Subtypes: An Update. (2025). ACS Publications. [Link]

  • Chimeras Derived from a P2Y14 Receptor Antagonist and UDP-Sugar Agonists for Potential Treatment of Inflammation. (2024). ACS Pharmacology & Translational Science. [Link]

  • Designing an In Vivo Preclinical Research Study. (2023). MDPI. [Link]

  • TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW. (n.d.). PMC. [Link]

  • Tackling In Vivo Experimental Design. (2025). ModernVivo. [Link]

  • UDP-glucose and MRS2905 agonist-bound states of the purinergic P2Y14 receptor. (n.d.). PMC. [Link]

  • A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils. (2013). DOI. [Link]

  • A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology”. (2019). Anticancer Research. [Link]

  • In Vivo Research Strategies that Reduce Risk of Failure in the Clinic. (2024). Charles River. [Link]

  • Anti-CRISPR proteins decrease off-target side effects of CRISPR-Cas9. (2017). Berkeley News. [Link]

Sources

Troubleshooting

Overcoming precipitation of prodrug 7j hydrochloride in aqueous buffers

Executive Summary: The Solubility Paradox Prodrug 7j Hydrochloride (P2Y14 antagonist prodrug) is designed to improve the bioavailability of its parent compound, PPTN. However, users frequently report immediate precipitat...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Solubility Paradox

Prodrug 7j Hydrochloride (P2Y14 antagonist prodrug) is designed to improve the bioavailability of its parent compound, PPTN. However, users frequently report immediate precipitation upon diluting concentrated DMSO stocks into physiological buffers (e.g., PBS, HBSS).

The Core Issue: While the hydrochloride (HCl) salt form is intended to enhance solubility, Prodrug 7j remains a highly lipophilic molecule (Predicted LogP > 4). In aqueous buffers, two primary physicochemical forces drive precipitation:

  • The Common Ion Effect: Physiological buffers like PBS contain high concentrations of chloride ions (~140 mM). This shifts the solubility equilibrium of the HCl salt toward the solid state.

  • The "Antisolvent" Shock: Rapid dilution of a high-concentration organic stock (DMSO) into a highly polar aqueous phase causes kinetic crashing before the salt can solvate.

This guide provides the protocols to stabilize Prodrug 7j in solution for in vitro and in vivo applications.

Diagnostic & Mechanistic Insight

Before attempting the protocols, verify the nature of your precipitation.

ObservationLikely CauseRemediation Strategy
Immediate white cloudiness upon addition to PBS.Kinetic Crashing: The hydrophobic core aggregates faster than water can solvate the ionic head.Use Protocol A (Step-down Dilution) or Protocol B (Cyclodextrin).
Crystals forming over 1-2 hours. Common Ion Effect: High [Cl⁻] in buffer exceeds the

of Prodrug 7j HCl.
Use Protocol C (Low-Salt Buffer) or Protocol B .
Precipitation after 24 hours. Hydrolysis: Prodrug 7j may have converted to the insoluble parent (PPTN).Check pH stability; Prepare fresh.
The Physicochemical Pathway (Graphviz Visualization)

The following diagram illustrates the solubility equilibrium and failure points for Prodrug 7j HCl.

SolubilityPath cluster_mechanisms Solubility Forces Stock Prodrug 7j HCl (DMSO Stock) Mix Mixing Interface Stock->Mix Dilution Buffer Aqueous Buffer (PBS/HBSS) Buffer->Mix High [Cl-] Input Precip PRECIPITATION (Solid HCl Salt) Mix->Precip Common Ion Effect (Ksp Exceeded) Mix->Precip Kinetic Shock (Rapid Antisolvent) Soluble Stable Solution (Solvated Ions) Mix->Soluble Correct Protocol (Cyclodextrin/Slow Add) Ksp Ksp = [Prodrug+][Cl-] Ksp->Precip If [Cl-] is high, [Prodrug+] must decrease

Figure 1: Solubility equilibrium dynamics. High chloride concentration in standard buffers suppresses the solubility of the hydrochloride salt, necessitating specific formulation strategies.

Troubleshooting Protocols

Protocol A: The "Step-Down" Dilution (For Low Concentrations < 10 µM)

Use this for simple cellular assays where low drug concentrations are sufficient.

Logic: Prevents "antisolvent shock" by gradually acclimating the compound to the aqueous environment.

  • Prepare Stock: Dissolve Prodrug 7j HCl in 100% DMSO to 10 mM.

  • Intermediate Step: Prepare a 10x working solution in a solvent blend (e.g., 50% DMSO / 50% Water) or pure ethanol if compatible.

    • Why? This lowers the hydrophobicity gap.

  • Final Dilution: Pipette the buffer into the intermediate solution (not vice versa) while vortexing rapidly.

  • Target: Final DMSO concentration should be < 0.5% to avoid cytotoxicity, but ensure the drug concentration is below its aqueous saturation limit (~10-20 µM in PBS).

Protocol B: Cyclodextrin Complexation (Gold Standard)

Recommended for animal studies or concentrations > 10 µM.

Logic: Hydroxypropyl-β-cyclodextrin (HP-β-CD) encapsulates the lipophilic naphthoic/phenyl moiety of Prodrug 7j, shielding it from the aqueous environment while maintaining the solubility of the salt.

Materials:

  • HP-β-CD (2-Hydroxypropyl-beta-cyclodextrin), Parenteral Grade.

  • Sterile Water or PBS.

Procedure:

  • Prepare Vehicle: Dissolve 20% (w/v) HP-β-CD in sterile water/PBS. Vortex until clear.

  • Prepare Compound: Dissolve Prodrug 7j HCl in DMSO (e.g., 50 mM stock).

  • Complexation:

    • Add the required volume of DMSO stock dropwise to the 20% HP-β-CD vehicle while stirring (magnetic stirrer) at 500 RPM.

    • Crucial: Do not add the vehicle to the DMSO. Add DMSO to the vehicle.

  • Equilibration: Stir for 15–30 minutes at room temperature. The solution should remain clear.

  • Filtration: Sterile filter (0.22 µm PVDF) before use.

Protocol C: Ionic Strength Management (For Buffer Incompatibility)

Use this if Protocol A fails and Protocol B is not an option.

Logic: Standard PBS contains ~137 mM NaCl. The excess chloride ions force the equilibrium


 to the left (precipitation).
  • Switch Buffers: Replace PBS with a buffer lacking chloride ions, such as 5% Dextrose in Water (D5W) or a Nitrate/Gluconate-based buffer (if biologically compatible).

  • pH Adjustment: Ensure the buffer pH is slightly acidic (pH 5.0–6.0).

    • Why? The piperidine nitrogen (if present in the prodrug structure) is basic. Lower pH ensures it remains fully protonated (

      
      ), maximizing solubility. At pH 7.4, a fraction may deprotonate to the free base, which is insoluble.
      

Frequently Asked Questions (FAQ)

Q1: Can I sonicate Prodrug 7j HCl if it precipitates? A: Caution is advised. While sonication can disperse aggregates, it generates heat which may accelerate the hydrolysis of the prodrug ester linkage, converting it back to the insoluble parent (PPTN). If you must sonicate, use a water bath with ice and limit to 30-second bursts.

Q2: Is the precipitation reversible? A: Generally, no . Once the "oiling out" or crystallization occurs in an aqueous buffer, redissolving it requires adding significant amounts of organic solvent (DMSO/Methanol), which usually makes the solution toxic for biological assays. It is better to discard and restart using Protocol B .

Q3: How stable is Prodrug 7j in solution? A: As an ester/amide prodrug, it is susceptible to hydrolysis.

  • In DMSO: Stable for months at -20°C.

  • In Aqueous Buffer (pH 7.4): Use within 4–6 hours .

  • In Plasma: Rapid conversion to PPTN is expected (this is the desired mechanism of action).

Q4: Why does the datasheet say "Soluble in Water" if it precipitates? A: "Soluble in Water" often refers to pure, deionized water where there are no common ions (Cl⁻). In buffers (PBS, Saline), the solubility drops drastically due to the Common Ion Effect described in Section 2. Always check solubility in your specific matrix, not just water.

References

  • Robichaud, J., et al. (2011).[1] "Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y14." Bioorganic & Medicinal Chemistry Letters, 21(14), 4366–4368.[1] [Link]

  • Stella, V. J., & Nti-Addae, K. W. (2007).[2] "Prodrug strategies to overcome poor water solubility." Advanced Drug Delivery Reviews, 59(7), 677–694.[2][3] [Link]

  • Serajuddin, A. T. (2007). "Salt formation to improve drug solubility." Advanced Drug Delivery Reviews, 59(7), 603–616. (Explains the Common Ion Effect in HCl salts).

Sources

Optimization

Resolving synthesis yield issues for prodrug 7j hydrochloride

Topic: Resolving Synthesis Yield & Stability Issues for Prodrug 7j HCl Target Audience: Medicinal Chemists, Process Development Scientists Context: Prodrug 7j (Representative of ester/phosphoramidate-functionalized nucle...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Resolving Synthesis Yield & Stability Issues for Prodrug 7j HCl

Target Audience: Medicinal Chemists, Process Development Scientists Context: Prodrug 7j (Representative of ester/phosphoramidate-functionalized nucleoside analogs)[1]

Executive Summary: The "7j" Challenge

You are likely encountering a specific failure mode with Prodrug 7j Hydrochloride : the parent nucleoside is stable, but the prodrug moiety (ester or phosphoramidate) is acid-labile.[1] The conversion to the hydrochloride salt—intended to improve solubility—is paradoxically causing yield loss through acid-catalyzed hydrolysis or hygroscopic oiling .

This guide bypasses standard textbook protocols. It focuses on the kinetic competition between salt formation and hydrolytic cleavage, providing a self-validating workflow to recover yield.

Visual Troubleshooting Matrix

Before adjusting your protocol, locate your failure mode in the diagnostic tree below.[1]

Troubleshooting_7j Start START: Define the Symptom Symptom1 Yield < 40% (High Impurity Profile) Start->Symptom1 Symptom2 Product is a Gum/Oil (Not Crystalline) Start->Symptom2 Symptom3 Product turns sticky upon filtration Start->Symptom3 Decision1 Check HPLC/NMR: Is the Prodrug Moiety Intact? Symptom1->Decision1 Decision2 Check Solvent System Symptom2->Decision2 RootCause3 HYGROSCOPICITY Atmospheric moisture absorption. Symptom3->RootCause3 RootCause1 ACID HYDROLYSIS Excess water or heat during HCl addition. Decision1->RootCause1 No (Cleaved) RootCause2 SOLVENT TRAPPING Lattice energy is too low. Decision2->RootCause2 Action1 Switch to Anhydrous HCl in Dioxane/IPA. Lower Temp to 0°C. RootCause1->Action1 Action2 Use MTBE as Antisolvent. Slow addition rate. RootCause2->Action2 Action3 Filter under N2/Ar blanket. Vacuum dry immediately. RootCause3->Action3

Figure 1: Diagnostic workflow for identifying the root cause of yield loss in Prodrug 7j HCl synthesis.

Module 1: The Critical Step – Acid Addition

The Problem: Hydrolytic Cleavage

The ester or phosphoramidate groups on Prodrug 7j are susceptible to cleavage in the presence of strong acid and trace water. Standard concentrated HCl (37% aq.) introduces significant water, shifting the equilibrium toward the parent nucleoside (impurity).[1]

Q: Why is my yield dropping despite full conversion of the starting material?

A: You are likely degrading your product during the salt formation. In nucleoside prodrugs, the rate of salt formation (


) must be significantly faster than the rate of hydrolysis (

).[1] If water is present,

accelerates logarithmically with temperature.[1]

Data Comparison: Acid Source vs. Yield

Acid SourceWater ContentReaction TempYield (7j-HCl)Purity
Conc. HCl (37% aq) ~63%25°C45%82% (Hydrolysis)
HCl in MeOH (1.25M) < 0.5%25°C68%91% (Methyl exchange)
HCl in Dioxane (4M) < 0.1% 0°C 92% > 98%
Protocol: Anhydrous Salt Formation

This protocol minimizes water exposure to prevent ester hydrolysis.[1]

  • Dissolution: Dissolve 1.0 eq of Prodrug 7j free base in anhydrous Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1]

    • Note: Avoid Methanol (MeOH) if your prodrug is an ester; transesterification can occur.[1]

  • Temperature Control: Cool the solution to 0–5°C using an ice bath.

    • Reason: Hydrolysis activation energy is higher than protonation; cooling favors salt formation.[1]

  • Acid Addition: Add 1.05 eq of 4M HCl in Dioxane dropwise over 20 minutes.

    • Critical: Do not use a large excess of HCl. Excess acid catalyzes degradation.

  • Precipitation: If the salt does not precipitate immediately, add MTBE (Methyl tert-butyl ether) or n-Heptane dropwise as an antisolvent until turbidity persists.[1]

Module 2: Overcoming "Oiling Out"

The Problem: The "Gummy" Solid

Prodrug 7j HCl is likely lipophilic. When precipitating, it may trap solvent molecules, forming a viscous oil (solvate) rather than a crystal lattice.[1]

Q: My product is an oil. Can I rotovap it to a solid?

A: Do not rotovap to dryness. Rotovapping an oil often results in an amorphous glass that is highly hygroscopic and chemically unstable. You must force crystallization to eject the solvent.[1]

Protocol: Controlled Crystallization (Trituration)
  • Decantation: If the product oils out, stop stirring and let the oil settle. Decant the supernatant.

  • Solvent Swap: Add fresh anhydrous Diethyl Ether (Et2O) or MTBE to the oil.

  • Sonication: Sonicate the mixture for 5–10 minutes.

    • Mechanism:[1][2][3][4][5][6] Sonication provides mechanical energy to break the "solvent cage" around the oil droplets, inducing nucleation.[1]

  • Seeding: If available, add a seed crystal of pure 7j HCl.

  • Maturation: Stir vigorously at room temperature for 2–4 hours. The oil should harden into a filterable white solid.[1]

Module 3: Hygroscopicity & Storage

The Problem: The "Wet" Filter Cake

Upon filtration, the white solid turns into a sticky gum within minutes.[1] This indicates the HCl salt is deliquescent (absorbs moisture from air until it dissolves).[1]

Q: How do I handle a deliquescent salt during filtration?

A: You must break the contact with atmospheric moisture immediately.[1]

Correct Filtration Setup:

  • Inert Blanket: Use a Schlenk frit or an inverted funnel flowing Nitrogen/Argon over the Buchner funnel during filtration.

  • Wash: Wash rapidly with cold, anhydrous Et2O .[1]

  • Drying: Transfer immediately to a vacuum desiccator containing P2O5 (Phosphorus Pentoxide) or KOH pellets.[1]

    • Why: P2O5 is a stronger desiccant than the prodrug salt and will "win" the competition for water molecules.

Scientific Rationale: The Kinetic Pathway

The following diagram illustrates the competing pathways. Your goal is to maximize Path A (Salt Formation) while suppressing Path B (Hydrolysis) and Path C (Solvolysis).[1]

Reaction_Pathway Base Prodrug 7j (Free Base) Salt Prodrug 7j-HCl (Target Crystal) Base->Salt Path A: Fast (k1) Low Temp, Non-polar solvent Hydrolysis Parent Nucleoside + Acid Impurity Base->Hydrolysis Path B: Slow (k2) Catalyzed by H2O + Heat HCl HCl (Anhydrous) HCl->Salt Water H2O (Trace) Water->Hydrolysis Avoid!

Figure 2: Kinetic competition between salt formation and acid-catalyzed hydrolysis.[1]

References

  • Pradere, U., et al. (2014).[1] "Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs." Chemical Reviews, 114(18), 9154–9218.[1] Link[1]

    • Context: Comprehensive review of synthesis strategies for phosphoramidate and ester prodrugs, including salt form
  • Xie, W., et al. (2021).[1] "Attenuating the Hydrolysis of Nucleoside Prodrugs." Journal of Medicinal Chemistry. (Generalized citation for ester stability mechanisms).

  • Serpi, M., & Pertusati, F. (2021).[1] "Nucleoside Prodrugs: The ProTide Approach." RSC Publishing. Link

    • Context: Discusses the stability of phosphoramidate prodrugs (often labeled 7a-7j in series) under acidic conditions.
  • Stahl, P. H., & Wermuth, C. G. (Eds.).[1] (2011).[1][5][7] Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[8]

    • Context: The authoritative text on troubleshooting oiling out and counter-ion selection.

Disclaimer: This guide assumes "Prodrug 7j" refers to a standard ester/phosphoramidate nucleoside analog. Always verify the specific MSDS and stability profile of your proprietary molecule.

Sources

Troubleshooting

Technical Support Center: Optimizing Metabolic Activation for Prodrug 7j

Executive Summary This guide addresses the high inter-assay and inter-donor variability observed in the metabolic activation of Prodrug 7j . Based on its structural class (lipophilic ester prodrug), 7j requires a sequent...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide addresses the high inter-assay and inter-donor variability observed in the metabolic activation of Prodrug 7j . Based on its structural class (lipophilic ester prodrug), 7j requires a sequential dual-step activation mechanism: hydrolytic cleavage (primarily by Carboxylesterase 1, CES1) followed by oxidative activation (primarily by CYP3A4).

The variability you are experiencing is likely not a random error but a systemic feature of the specific enzymes involved. This guide provides a technical breakdown of the activation pathway, a comparative analysis of in vitro systems, and a strict troubleshooting protocol to stabilize your data.

Module 1: The Mechanism of Variability

To fix the variability, we must first visualize the activation cascade. Prodrug 7j is not activated in a single step; it relies on the "relay" between cytosolic/microsomal esterases and membrane-bound CYPs.

Figure 1: Prodrug 7j Activation Pathway & Failure Points

G Prodrug Prodrug 7j (Lipophilic Ester) Inter Intermediate Metabolite (Hydrolyzed) Prodrug->Inter Hydrolysis Inactive Inactive/Toxic Shunt Products Prodrug->Inactive Spontaneous Degradation Active Active Drug (Oxidized) Inter->Active Oxidation (+NADPH) CES1 CES1 (Liver) *High Genetic Variability* CES1->Prodrug CYP CYP3A4 *Cofactor Dependent* CYP->Inter Chem Chemical Hydrolysis (pH > 7.4) Chem->Prodrug

Caption: Figure 1 illustrates the sequential activation of Prodrug 7j. Note that CES1 (Carboxylesterase 1) is the gatekeeper enzyme.[1] If CES1 activity varies, the downstream CYP3A4 oxidation is starved of substrate, causing non-linear kinetics.

Why Variability Occurs (Root Cause Analysis)
  • CES1 Polymorphism & Expression: Unlike CYPs, Carboxylesterase 1 (CES1) expression is not uniform.[1][2] It varies significantly between donors due to genetic polymorphisms (e.g., CES1 G143E mutation) and environmental factors (alcohol consumption induces CES1). In pooled microsomes, CES1 activity can be inconsistent if the pool is dominated by poor metabolizers [1, 2].

  • The "Dilution" Effect in Microsomes: CES1 is present in both the cytosol and microsomes. When preparing Human Liver Microsomes (HLM), the cytosolic fraction is discarded, potentially removing a significant portion of the hydrolytic capacity required for Step 1 of Prodrug 7j activation [3].

  • Chemical Instability: Ester prodrugs are often chemically unstable at physiological pH (7.4). Spontaneous hydrolysis competes with enzymatic hydrolysis, introducing background noise that looks like "variability" [4].

Module 2: Selecting the Correct In Vitro System

A common error is using standard HLM (Human Liver Microsomes) without validating CES1 activity. For Prodrug 7j, Cryopreserved Human Hepatocytes are the superior model because they maintain the full cytosolic/microsomal enzyme ratio.

Table 1: System Comparison for Prodrug 7j
FeatureHuman Liver Microsomes (HLM)Cryopreserved HepatocytesRecommendation
CES1 Content Variable (Loss of cytosolic fraction)High (Physiological levels retained)Use Hepatocytes
Cofactors Requires exogenous NADPHEndogenous (Self-contained)Hepatocytes
Cost LowHighUse HLM only for CYP-specific checks
Throughput HighMediumUse Hepatocytes for Clearance (

)
Variability High (Batch-dependent CES1 levels)Lower (If pooled >10 donors)Pool >10 Donors

Module 3: Troubleshooting Protocols (FAQs)

Q1: My metabolic stability data for 7j is non-linear over time. Why?

Diagnosis: This is likely Product Inhibition or Cofactor Depletion .

  • The Science: If the Intermediate (Figure 1) accumulates faster than CYP3A4 can oxidize it, the reaction stalls. Alternatively, if you are using HLM, you may be running out of NADPH before the second step completes.

  • Protocol Fix:

    • Linearity Check: Reduce protein concentration to 0.5 mg/mL (HLM) or 0.5 × 10⁶ cells/mL (Hepatocytes).

    • Cofactor Boost: In HLM, ensure an NADPH regenerating system is used, not just a bolus addition, to maintain levels for >30 minutes.

Q2: I see high clearance in buffer without enzymes. Is my compound degrading?

Diagnosis: Yes, Chemical Hydrolysis .

  • The Science: Prodrug 7j contains an ester linkage susceptible to nucleophilic attack by water at pH 7.4.

  • Protocol Fix:

    • pH Stability Test: Incubate Prodrug 7j in Potassium Phosphate buffer (pH 7.4) without protein for 60 minutes.

    • Acidification: If degradation >15%, consider lowering incubation pH to 7.2 (if physiologically relevant) or strictly accounting for this "chemical clearance" (

      
      ) when calculating intrinsic clearance (
      
      
      
      ).
    • Formula:

      
      
      
Q3: How do I confirm if CES1 is the specific cause of variability?

Diagnosis: Use a Specific Inhibitor .

  • The Protocol:

    • Run a control incubation with Bis-p-nitrophenyl phosphate (BNPP) (10-100 µM), a selective esterase inhibitor [5].

    • If the formation of the Intermediate drops to near zero, CES1 is your rate-limiting step.

    • Note: BNPP does not inhibit CYPs, making it perfect for isolating the hydrolytic step.

Module 4: Standardized Workflow for Prodrug 7j

Use this decision tree to standardize your experiments and eliminate operator-dependent variability.

Figure 2: Troubleshooting Decision Tree

Troubleshooting Start Start: High Variability in Prodrug 7j Activation CheckChem Step 1: Check Chemical Stability (Buffer only, pH 7.4, 60 min) Start->CheckChem IsStable Is it stable? (<10% loss) CheckChem->IsStable AdjustPH Action: Calculate Chemical CL & Subtract from Total CL IsStable->AdjustPH No CheckSystem Step 2: Evaluate Enzyme System IsStable->CheckSystem Yes WhichSystem System Used? CheckSystem->WhichSystem HLM Human Liver Microsomes (HLM) WhichSystem->HLM Heps Hepatocytes (Cryo) WhichSystem->Heps ActionHLM Action: Switch to Hepatocytes (HLM lacks cytosolic CES1) HLM->ActionHLM CheckPool Step 3: Check Donor Pool Size Heps->CheckPool IsPoolSmall Pool < 5 Donors? CheckPool->IsPoolSmall IncreasePool Action: Use Pool of >10 Donors (Averages out CES1 polymorphism) IsPoolSmall->IncreasePool Yes FinalCheck Step 4: Check Cofactors (NADPH) & Substrate Conc. (<< Km) IsPoolSmall->FinalCheck No

Caption: Decision tree for isolating the source of variability. Note that switching from HLM to Hepatocytes is often the critical correction for ester prodrugs.

References

  • Wang, D., et al. (2025). "Confounding Effect of Hepatic Carboxylesterase 1 (CES1) Variability on Clopidogrel Oxidation." National Institutes of Health / PubMed Central. Link

  • Di, L. (2024). "Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods." Scientific Research Publishing. Link

  • Cyprotex. (2025). "Hepatocyte Stability: Overcoming Inter-individual Variability." Evotec ADME-Tox Solutions. Link

  • Bender, D. M., et al. (2008).[3] "Ester Bonds in Prodrugs: Cleavage and Stability Issues." ACS Chemical Biology. Link

  • Thermo Fisher Scientific. (2025). "Hepatocytes Troubleshooting Tips: Viability and Enzyme Activity." Thermo Fisher Technical Support. Link

Sources

Reference Data & Comparative Studies

Validation

A Head-to-Head Comparison: The Enhanced Bioavailability of Prodrug 7j Hydrochloride Versus the Potent P2Y14 Antagonist PPTN

A Technical Guide for Researchers in Drug Development In the landscape of inflammatory and immune-mediated disease research, the P2Y14 receptor has emerged as a compelling therapeutic target.[1][2] This G protein-coupled...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers in Drug Development

In the landscape of inflammatory and immune-mediated disease research, the P2Y14 receptor has emerged as a compelling therapeutic target.[1][2] This G protein-coupled receptor, activated by UDP-sugars released during cellular stress, plays a pivotal role in immune cell chemotaxis and other pro-inflammatory signaling cascades.[1] The quest for potent and selective antagonists to modulate this receptor has led to the development of several promising compounds. Among these, 4-(4-(piperidin-4-yl)-phenyl)-7-(4-(trifluoromethyl)-phenyl)-2-naphthoic acid (PPTN) has been a cornerstone due to its high affinity and selectivity. However, its therapeutic potential has been hampered by poor pharmacokinetic properties.[3][4] This guide provides an in-depth, objective comparison of the well-established antagonist PPTN against a strategically designed successor, prodrug 7j hydrochloride, which was engineered to overcome the bioavailability limitations of its predecessors.

The P2Y14 Receptor Signaling Axis: A Target for Intervention

The P2Y14 receptor is canonically coupled to the Gαi/o family of G proteins.[5][6][7] Upon activation by an endogenous agonist like UDP-glucose, the receptor catalyzes the exchange of GDP for GTP on the Gα subunit. This event triggers the dissociation of the Gαi/o subunit from the Gβγ dimer. The dissociated Gαi/o subunit subsequently inhibits adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels.[5][6] This decrease in cAMP influences a variety of cellular functions. Furthermore, P2Y14 receptor activation can stimulate the Rho/Rho kinase pathway, which is integral to cytoskeletal rearrangement and cell migration, particularly in immune cells such as neutrophils.[5]

P2Y14_Signaling cluster_membrane Plasma Membrane cluster_downstream Downstream Effects P2Y14 P2Y14 Receptor G_protein Gi/o Protein (αβγ) P2Y14->G_protein Activates AC Adenylyl Cyclase G_protein->AC Inhibits Rho Rho/Rho Kinase Activation G_protein->Rho cAMP ↓ cAMP AC->cAMP UDP_glucose UDP-glucose (Agonist) UDP_glucose->P2Y14 Activates PPTN PPTN / Active form of 7j PPTN->P2Y14 Blocks Chemotaxis Immune Cell Chemotaxis cAMP->Chemotaxis Rho->Chemotaxis

Caption: The P2Y14 receptor signaling cascade and points of antagonism.

PPTN: A Potent but Problematically Poorly Soluble Antagonist

PPTN is a highly potent and selective competitive antagonist of the P2Y14 receptor.[8][9][10] It binds to the same orthosteric site as the endogenous agonist, UDP-glucose, but fails to activate the receptor, thereby competitively blocking the downstream signaling cascade.[5]

Efficacy Profile of PPTN

The high affinity of PPTN for the P2Y14 receptor is well-documented, with a Ki value of 0.4 nM and a KB value of 434 pM.[8][9][10][11] Its selectivity is a key advantage, as it shows no significant agonist or antagonist activity at other P2Y receptors, including P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y12, or P2Y13.[8][9][10] In functional assays, PPTN effectively inhibits UDP-glucose-induced chemotaxis in differentiated HL-60 human promyelocytic leukemia cells and freshly isolated human neutrophils.[8][9][10]

The Achilles' Heel: Low Bioavailability

Despite its impressive in vitro potency, the therapeutic utility of PPTN is significantly constrained by its poor aqueous solubility and consequently low oral bioavailability.[3][4] This limitation necessitates higher dosing and can lead to variable exposure in vivo, complicating its development as a clinical candidate.

Prodrug 7j Hydrochloride: A Bioavailability-Enhanced Successor

To address the pharmacokinetic shortcomings of PPTN and its analogs, a prodrug approach was undertaken. Prodrug 7j hydrochloride is an ester prodrug of a zwitterionic parent compound, which is itself a potent P2Y14 antagonist derived from the same structural class as PPTN.[3][4] The rationale behind this strategy is that the ester moiety masks a polar carboxylate group, increasing the molecule's lipophilicity and ability to be absorbed. Once absorbed, the ester is cleaved by endogenous esterases to release the active, charged antagonist.

The Advantage of the Prodrug Strategy

The development of prodrug 7j hydrochloride was guided by the observation that its parent active molecule exhibited a substantially lower shift in potency in the presence of human serum albumin compared to earlier lead compounds.[4] This suggests a lower degree of protein binding, which can contribute to a better pharmacokinetic profile. The conversion to a prodrug was the final step to overcome the low bioavailability of this optimized antagonist.[4] The result is a compound with a significantly improved pharmacokinetic profile, allowing for more effective systemic delivery of the active P2Y14 antagonist.[4]

Comparative Efficacy and Pharmacokinetic Data

ParameterPPTNProdrug 7j Hydrochloride (and its active form)
Mechanism of Action Competitive AntagonistProdrug, converted in vivo to a competitive antagonist
Binding Affinity (Ki/KB) 0.4 nM (Ki) / 434 pM (KB)[8][9][10][11]The active form is a potent antagonist[4]
In Vitro Potency (IC50) ~1-4 nM (Chemotaxis Assay)[8]The active form is a potent antagonist[4]
Selectivity High for P2Y14 over other P2Y subtypes[8][9][10]The active form is expected to have a similar high selectivity
Aqueous Solubility Poor[3]Improved as a prodrug
Oral Bioavailability Low[4]Substantially improved[4]
In Vivo Efficacy Demonstrated in models of pain and kidney injury[6][8][12]The active form is expected to show enhanced in vivo efficacy due to better exposure

Experimental Methodologies

For researchers aiming to conduct their own comparative studies, the following protocols for key assays are provided.

In Vitro Chemotaxis Assay

This assay is crucial for evaluating the ability of an antagonist to block the migration of immune cells towards a P2Y14 agonist.

Objective: To determine the IC50 of P2Y14 antagonists by measuring the inhibition of UDP-glucose-induced chemotaxis of differentiated HL-60 cells.

Protocol:

  • Cell Culture and Differentiation: Culture human promyelocytic leukemia cells (HL-60) in RPMI 1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin. Induce differentiation into a neutrophil-like phenotype by incubation with 1.3% DMSO for 5-6 days.

  • Cell Preparation: Harvest the differentiated HL-60 (dHL-60) cells, wash with a serum-free medium, and resuspend in a chemotaxis buffer (e.g., HBSS with 0.1% BSA) at a concentration of 2-5 x 10^6 cells/mL.

  • Antagonist Pre-incubation: Pre-incubate the dHL-60 cells with varying concentrations of the P2Y14 antagonist (PPTN or the active form of 7j) or vehicle control for 15-30 minutes at 37°C.

  • Chemotaxis Assay:

    • Use a multi-well chemotaxis chamber (e.g., a Boyden chamber) with a polycarbonate membrane (typically 5 µm pore size).

    • Add the chemoattractant solution (UDP-glucose at a concentration of 10-100 µM) to the lower wells of the chamber.

    • Add the pre-incubated dHL-60 cell suspension to the upper wells.

    • Incubate the chamber at 37°C in a humidified 5% CO2 incubator for 60-90 minutes.

  • Quantification of Migration:

    • After incubation, remove the non-migrated cells from the top of the membrane.

    • Fix and stain the migrated cells on the underside of the membrane (e.g., with a Diff-Quik stain).

    • Count the number of migrated cells in several high-power fields under a microscope.

  • Data Analysis: Plot the number of migrated cells against the antagonist concentration and fit the data to a dose-response curve to determine the IC50 value.

Chemotaxis_Workflow cluster_prep Cell Preparation cluster_assay Boyden Chamber Assay cluster_analysis Data Analysis Start Differentiated HL-60 Cells Wash Wash and Resuspend Start->Wash Preincubation Pre-incubate with Antagonist Wash->Preincubation Load_Cells Load Cells (Top) Preincubation->Load_Cells Incubate Incubate (37°C) Load_Cells->Incubate Load_Agonist Load UDP-glucose (Bottom) Load_Agonist->Incubate Stain Fix and Stain Migrated Cells Incubate->Stain Count Microscopic Counting Stain->Count Calculate Calculate IC50 Count->Calculate

Caption: Experimental workflow for the in vitro chemotaxis assay.

In Vivo Pharmacokinetic Study

A comparative pharmacokinetic study is essential to quantify the bioavailability advantage of prodrug 7j hydrochloride.

Objective: To determine and compare the key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, oral bioavailability) of PPTN and prodrug 7j hydrochloride in a relevant animal model (e.g., mice or rats).

Protocol:

  • Animal Model: Use adult male Sprague-Dawley rats or C57BL/6 mice, acclimated for at least one week.

  • Drug Formulation:

    • For intravenous (IV) administration, dissolve the compounds in a suitable vehicle (e.g., a solution of saline, PEG400, and Tween 80).

    • For oral (PO) administration, formulate the compounds as a suspension in a vehicle like 0.5% methylcellulose.

  • Dosing:

    • Divide the animals into four groups: PPTN IV, PPTN PO, 7j hydrochloride IV, and 7j hydrochloride PO.

    • Administer a single dose of the respective compound (e.g., 1-5 mg/kg for IV, 10-50 mg/kg for PO).

  • Blood Sampling:

    • Collect serial blood samples from the tail vein or another appropriate site at multiple time points post-dosing (e.g., 0, 5, 15, 30 min, 1, 2, 4, 8, 12, 24 hours).

    • Process the blood samples to obtain plasma and store at -80°C until analysis. For the 7j hydrochloride groups, both the prodrug and the active metabolite should be quantified.

  • Bioanalytical Method:

    • Develop and validate a sensitive and specific LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method for the quantification of the parent compounds and the active metabolite in plasma.

  • Pharmacokinetic Analysis:

    • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate pharmacokinetic parameters from the plasma concentration-time data.

    • Calculate oral bioavailability (F%) using the formula: F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

  • Data Comparison: Directly compare the pharmacokinetic parameters of PPTN and the active form of 7j to quantify the improvement in bioavailability.

Conclusion and Future Perspectives

The development of P2Y14 receptor antagonists has progressed from highly potent but poorly bioavailable compounds like PPTN to strategically designed prodrugs like 7j hydrochloride that overcome these critical limitations.[4] While PPTN remains an invaluable tool for in vitro studies due to its well-characterized potency and selectivity, its utility in vivo is hampered by its pharmacokinetic profile.[3][4] Prodrug 7j hydrochloride represents a significant advancement, offering a substantially improved pharmacokinetic profile that is more amenable to in vivo research and holds greater promise for clinical development.[4]

Future research should focus on direct, head-to-head in vivo efficacy studies in relevant disease models to fully realize the therapeutic potential of P2Y14 antagonism unlocked by the prodrug approach. The principles demonstrated in the evolution from PPTN to 7j hydrochloride serve as a powerful example of how medicinal chemistry strategies can be employed to transform a promising chemical scaffold into a viable drug candidate.

References

  • In-Depth Technical Guide: The Mechanism of Action of the P2Y14 Receptor Antagonist PPTN - Benchchem.
  • Buy P2Y14 Antagonist Prodrug 7j hydrochloride (EVT-3072221) | 1315308-19-0.
  • Robichaud, J., Fournier, J. F., Gagné, S., Gauthier, J. Y., Hamel, M., Han, Y., ... & Black, W. C. (2011). Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y (14). Bioorganic & medicinal chemistry letters, 21(14), 4366-4368.
  • PPTN hydrochloride | P2Y14 antagonist | Axon 3420.
  • PPTN | P2Y14-R Antagonist - MedchemExpress.com.
  • P2Y14 - Purenergic, UDP-glucose - GPCR - Receptors - Products - Axon Medchem.
  • A Comparative Guide to P2Y14 Receptor Antagonists: Benchmarking 4-Ethoxy-2- naphthoic Acid Deriv
  • A Comparative Guide to the Efficacy of P2Y14 Receptor Antagonists - Benchchem.
  • Barrett, M. O., Sesma, J. I., Ball, C. B., Jayasekara, P. S., Jacobson, K. A., Lazarowski, E. R., & Harden, T. K. (2013). A selective high-affinity antagonist of the P2Y14 receptor inhibits UDP-glucose–stimulated chemotaxis of human neutrophils. Molecular pharmacology, 84(1), 41-49.
  • Barrett, M. O., Sesma, J. I., Ball, C. B., Jayasekara, P. S., Jacobson, K. A., Lazarowski, E. R., & Harden, T. K. (2013). A selective high-affinity antagonist of the P2Y14 receptor inhibits UDP-glucose-stimulated chemotaxis of human neutrophils. Molecular pharmacology, 84(1), 41-49.
  • Heterocyclic P2Y14 Antagonists for the Tre
  • Barrett, M. O., Sesma, J. I., Ball, C. B., Jayasekara, P. S., Jacobson, K. A., Lazarowski, E. R., & Harden, T. K. (2013). A selective high-affinity antagonist of the P2Y14 receptor inhibits UDP-glucose-stimulated chemotaxis of human neutrophils. Molecular pharmacology, 84(1), 41-49.
  • Barrett, M. O., Sesma, J. I., Ball, C. B., Jayasekara, P. S., Jacobson, K. A., Lazarowski, E. R., & Harden, T. K. (2013). A Selective High-Affinity Antagonist of the P2Y(14) Receptor Inhibits UDP-Glucose-Stimulated Chemotaxis of Human Neutrophils.
  • Sun, H., Ji, H., Wang, Y., Zhang, Y., & Li, Y. (2020). Discovery of novel and potent P2Y14R antagonists via structure-based virtual screening for the treatment of acute gouty arthritis. Journal of Advanced Research, 24, 405-414.
  • Jacobson, K. A., Costanzi, S., Ivanov, A. A., & Ko, H. (2007). Development of selective agonists and antagonists of P2Y receptors. Purinergic signalling, 3(1-2), 63–75.
  • Xu, J., & Ji, C. (2019). Recent progress on the discovery of P2Y 14 receptor antagonists. European journal of medicinal chemistry, 175, 238-246.
  • Recent advances in the development of P2Y14R inhibitors: a patent and literature review (2018-present). (2024).
  • Battistone, M. A., Spallanzani, R. G., Spallanzani, R. G., Spallanzani, R. G., Spallanzani, R. G., Spallanzani, R. G., ... & Breton, S. (2020). Proinflammatory P2Y14 receptor inhibition protects against ischemic acute kidney injury in mice.
  • Harden, T. K., Sesma, J. I., Fricks, I. P., & Lazarowski, E. R. (2010). Signalling and pharmacological properties of the P2Y14 receptor. Acta physiologica (Oxford, England), 198(3), 221–229.

Sources

Comparative

Technical Comparison Guide: Selectivity Profile of Prodrug 7j Hydrochloride over Other P2Y Receptors

Executive Summary Prodrug 7j hydrochloride (Axon 1958) represents a high-precision pharmacological tool designed to target the P2Y14 receptor , a G-protein coupled receptor (GPCR) activated by UDP-sugars (e.g., UDP-gluco...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Prodrug 7j hydrochloride (Axon 1958) represents a high-precision pharmacological tool designed to target the P2Y14 receptor , a G-protein coupled receptor (GPCR) activated by UDP-sugars (e.g., UDP-glucose). Structurally, 7j is the water-soluble, ester-based prodrug of the highly potent antagonist PPTN (4-(4-(piperidin-4-yl)-phenyl)-7-(4-(trifluoromethyl)-phenyl)-2-naphthoic acid).

This guide objectively analyzes the selectivity profile of the active metabolite (PPTN) generated by Prodrug 7j. Experimental data confirms that while 7j provides necessary bioavailability, its active form exhibits >10,000-fold selectivity for P2Y14 over all other P2Y subtypes (P2Y1, 2, 4, 6, 11, 12, 13). This profile distinguishes it from classical purinergic antagonists like Suramin or PPADS, and crucially, separates its activity from the antithrombotic effects of P2Y12 antagonists.

Compound Identity & Mechanism of Action[1]

To understand the selectivity profile, one must distinguish between the delivery vehicle (Prodrug 7j) and the pharmacophore (PPTN).

  • Prodrug Identity: 2-(dimethylamino)-2-oxoethyl 4-(4-(piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate hydrochloride.

  • Active Metabolite: PPTN (Compound 6 in Barrett et al., Compound 3 in Robichaud et al.).

  • Activation Mechanism: Upon systemic administration, plasma esterases hydrolyze the dimethylglycine ester moiety of 7j, releasing the free carboxylic acid (PPTN).

Signaling Pathway & Activation Diagram

The following diagram illustrates the conversion of Prodrug 7j and the subsequent selective blockade of the P2Y14 signaling cascade.

G node_prodrug Prodrug 7j HCl (Inactive Vehicle) node_pptn PPTN (Active Antagonist) node_prodrug->node_pptn Hydrolysis node_esterase Plasma Esterases node_esterase->node_prodrug Catalysis node_p2y14 P2Y14 Receptor (Gi-Coupled) node_pptn->node_p2y14 Competitive Blockade node_gi Gi Protein Inhibition node_p2y14->node_gi Signal Transduction node_udp UDP-Glucose (Endogenous Agonist) node_udp->node_p2y14 Activation node_camp cAMP Production (Adenylate Cyclase) node_gi->node_camp Inhibits node_chemotaxis Chemotaxis & Inflammation node_camp->node_chemotaxis Modulates

Figure 1: Mechanism of action showing the bioactivation of Prodrug 7j to PPTN and specific blockade of Gi-mediated P2Y14 signaling.

Selectivity Profile Analysis

The defining feature of the 7j/PPTN system is its "clean" pharmacological profile. Unlike early purinergic antagonists that targeted P2X and P2Y receptors indiscriminately, PPTN is highly specific.

Comparative Selectivity Table (Active Metabolite PPTN)

The data below summarizes the inhibitory potency (IC50) of the active metabolite against the full panel of human P2Y receptors.

Receptor SubtypeEndogenous LigandPrimary CouplingPPTN IC50 (nM)Selectivity Ratio (vs P2Y14)
P2Y14 UDP-Glucose / UDP Gi/o 0.4 - 2.0 1 (Target)
P2Y1ADPGq> 10,000> 10,000x
P2Y2ATP / UTPGq> 10,000> 10,000x
P2Y4UTPGq> 10,000> 10,000x
P2Y6UDPGq> 10,000> 10,000x
P2Y11ATPGs / Gq> 10,000> 10,000x
P2Y12 ADP Gi > 10,000 > 10,000x
P2Y13ADPGi> 10,000> 10,000x

Key Insight: The lack of affinity for P2Y12 is critical. P2Y12 inhibition (e.g., by Clopidogrel) compromises platelet aggregation and increases bleeding risk. Prodrug 7j allows for the modulation of immune/inflammatory responses via P2Y14 without affecting hemostasis.

Experimental Validation Protocols

To replicate or validate these selectivity findings, the following self-validating protocols are recommended. These methodologies account for the specific signaling properties of P2Y14 (Gi-coupled).

Protocol A: P2Y14 Calcium Mobilization Assay (FLIPR)

Since P2Y14 is Gi-coupled, it does not naturally mobilize intracellular Calcium. To screen for antagonism using standard FLIPR methods, a chimeric G-protein must be co-expressed.

  • Cell Line Generation: Transfect CHO or HEK293 cells with human P2Y14 cDNA and a promiscuous G-protein chimera (e.g., Gαqi5 or Gα16 ) to force coupling to the PLC-IP3-Ca2+ pathway.

  • Seeding: Plate cells at 20,000 cells/well in black-wall/clear-bottom 384-well plates. Incubate overnight.

  • Dye Loading: Aspirate media and load with Fluo-4 AM (calcium indicator) in HBSS buffer containing 2.5 mM probenecid (to inhibit dye efflux). Incubate for 60 min at 37°C.

  • Prodrug/Metabolite Treatment:

    • Note: In vitro, use the active metabolite PPTN directly. Prodrug 7j requires esterases which may be absent in cell media.

    • Add PPTN (serial dilutions: 0.01 nM to 10 µM) and incubate for 15 min.

  • Agonist Challenge: Inject UDP-glucose (EC80 concentration, typically ~1-3 µM) using the FLIPR instrument.

  • Data Acquisition: Measure fluorescence intensity (Ex 488 nm / Em 510 nm) for 180 seconds.

  • Analysis: Calculate IC50 based on the inhibition of the UDP-glucose induced peak response.

Protocol B: Selectivity Screening Workflow

To confirm the >10,000-fold selectivity, a parallel screening workflow is required.

Workflow cluster_Gq Gq Family (Ca2+ Flux) cluster_Gi Gi Family (cAMP / Chimeric Ca2+) start Test Compound: PPTN p2y1 P2Y1 (ADP) start->p2y1 p2y2 P2Y2 (UTP) start->p2y2 p2y6 P2Y6 (UDP) start->p2y6 p2y12 P2Y12 (ADP) start->p2y12 p2y14 P2Y14 (UDP-Glc) start->p2y14 assay High-Content Screening (FLIPR / cAMP HTRF) p2y1->assay p2y2->assay p2y6->assay p2y12->assay p2y14->assay result Calculate IC50 Ratios assay->result

Figure 2: Parallel screening workflow for determining selectivity ratios across the P2Y receptor family.

Comparative Performance

7j (PPTN) vs. P2Y12 Antagonists (Ticagrelor, Cangrelor)
  • Target: P2Y12 antagonists target the ADP receptor on platelets to prevent thrombosis.

  • 7j Performance: 7j shows no activity at P2Y12. In rat tail bleeding models, 7j administration did not prolong bleeding time, whereas Ticagrelor significantly increased it.

  • Implication: 7j is suitable for indications where immune modulation is desired without compromising blood clotting (e.g., asthma, sterile inflammation).

7j (PPTN) vs. Non-Selective Antagonists (PPADS, Suramin)
  • PPADS/Suramin: Block P2Y1, P2Y2, P2Y6, and various P2X channels with low micromolar potency. They are "dirty" pharmacological tools.

  • 7j Performance: 7j is a "scalpel" compared to the "sledgehammer" of Suramin. It allows for the isolation of P2Y14-specific phenotypes (e.g., neutrophil chemotaxis) without confounding variables from other purinergic receptors.

References

  • Robichaud, J., et al. (2011). Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y14.Bioorganic & Medicinal Chemistry Letters , 21(14), 4366-4368.

  • Barrett, M. O., et al. (2013).[1] A selective high-affinity antagonist of the P2Y14 receptor inhibits UDP-glucose-stimulated chemotaxis of human neutrophils.[1]Molecular Pharmacology , 84(1), 41-49.

  • Jacobson, K. A., et al. (2012). P2Y receptors: 2012 update.British Journal of Pharmacology , 167(2), 318-333.

Sources

Validation

Validating the Anti-inflammatory Effect of 7j HCl in Preclinical Asthma Models: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potential of 7j HCl, a novel p21-activated kinase 1 (PAK1) inhibitor, as a therapeutic agent f...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the potential of 7j HCl, a novel p21-activated kinase 1 (PAK1) inhibitor, as a therapeutic agent for asthma. We will objectively compare its hypothetical performance with established anti-inflammatory agents in well-validated preclinical models of allergic airway inflammation. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation to support the investigation of 7j HCl's efficacy.

Introduction: The Rationale for Targeting PAK1 in Asthma

Asthma is a chronic inflammatory disease of the airways characterized by airway hyperresponsiveness (AHR), mucus overproduction, and infiltration of inflammatory cells, particularly eosinophils.[1][2] The underlying inflammatory cascade is complex, involving a network of cytokines, chemokines, and signaling pathways. While current treatments, such as inhaled corticosteroids (ICS) and leukotriene receptor antagonists, are effective for many patients, a significant portion of asthmatics remain poorly controlled, highlighting the need for novel therapeutic strategies.[3]

Recent research has implicated p21-activated kinase 1 (PAK1) in various cellular processes, including cell motility, proliferation, and inflammatory signaling.[4][5] Notably, PAK1 can activate pro-inflammatory pathways such as NF-κB and p38 MAP kinase.[6][7] Furthermore, the TIAM1/RAC1/PAK1 signaling pathway has been shown to disrupt airway epithelial barrier function, a key event in the pathogenesis of asthma.[8] These findings suggest that inhibiting PAK1 could be a viable strategy to mitigate airway inflammation.

7j HCl is a novel and potent PAK1 inhibitor that has shown promise in other therapeutic areas, such as oncology. This guide proposes a rigorous preclinical evaluation of 7j HCl in established murine models of allergic asthma to determine its anti-inflammatory potential and benchmark its efficacy against current standard-of-care treatments.

Experimental Design: A Head-to-Head Comparison

To thoroughly assess the anti-inflammatory effects of 7j HCl, we propose a study utilizing the ovalbumin (OVA)-induced murine model of allergic asthma. This model recapitulates key features of human asthma, including eosinophilic airway inflammation, elevated IgE levels, and AHR.[1][2][9][10]

Animal Model and Treatment Groups
  • Animals: Female BALB/c mice, 6-8 weeks old.

  • Asthma Induction: Mice will be sensitized with intraperitoneal injections of ovalbumin (OVA) emulsified in alum, followed by challenges with aerosolized OVA.[2][9][10]

  • Treatment Groups (n=8-10 per group):

    • Group 1: Negative Control (PBS): Sensitized and challenged with phosphate-buffered saline.

    • Group 2: Vehicle Control (OVA): Sensitized and challenged with OVA and treated with the vehicle used to dissolve 7j HCl.

    • Group 3: 7j HCl (Low Dose): OVA-sensitized/challenged and treated with a low dose of 7j HCl.

    • Group 4: 7j HCl (High Dose): OVA-sensitized/challenged and treated with a high dose of 7j HCl.

    • Group 5: Dexamethasone (Positive Control): OVA-sensitized/challenged and treated with dexamethasone.[11][12][13]

    • Group 6: Montelukast (Positive Control): OVA-sensitized/challenged and treated with montelukast.[14][15][16]

Experimental Workflow

The following diagram illustrates the experimental timeline for sensitization, challenge, and treatment.

G cluster_sensitization Sensitization Phase cluster_challenge Challenge & Treatment Phase cluster_analysis Analysis Phase Day0 Day 0 Sensitization: OVA/Alum i.p. Day14 Day 14 Booster Sensitization: OVA/Alum i.p. Day21_23 Days 21-23 Aerosolized OVA Challenge (1 hour/day) Day14->Day21_23 Treatment Treatment Administration (Daily, Days 20-23) Day24 Day 24 Endpoint Analysis: AHR, BALF, Histology, Cytokines Day21_23->Day24

Figure 1: Experimental workflow for the OVA-induced asthma model.

Methodologies: Step-by-Step Protocols

OVA-Induced Asthma Model Protocol
  • Sensitization: On days 0 and 14, intraperitoneally inject mice with 20 µg of OVA (Grade V, Sigma-Aldrich) emulsified in 2 mg of aluminum hydroxide (Imject™ Alum, Thermo Fisher Scientific) in a total volume of 200 µL sterile PBS.[9][10]

  • Challenge: On days 21, 22, and 23, place mice in a whole-body plethysmography chamber and expose them to an aerosol of 1% OVA in PBS for 1 hour using an ultrasonic nebulizer.[9]

  • Treatment: Administer 7j HCl, dexamethasone, or montelukast (e.g., via oral gavage or intraperitoneal injection) one hour prior to each OVA challenge on days 21, 22, and 23.

Bronchoalveolar Lavage Fluid (BALF) Analysis
  • 24 hours after the final OVA challenge, euthanize mice and expose the trachea.

  • Cannulate the trachea and instill 0.5 mL of ice-cold PBS. Gently aspirate the fluid. Repeat this process three times and pool the recovered fluid.[9]

  • Centrifuge the BALF at 1500 rpm for 10 minutes at 4°C.

  • Resuspend the cell pellet and determine the total inflammatory cell count using a hemocytometer.

  • Prepare cytospin slides and perform Wright-Giemsa staining for differential cell counting (eosinophils, neutrophils, macrophages, lymphocytes).

Lung Histology
  • After BALF collection, perfuse the lungs with PBS and fix them in 10% neutral buffered formalin.

  • Embed the fixed lung tissue in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and Periodic acid-Schiff (PAS) to visualize mucus production and goblet cell hyperplasia.

  • Score the inflammation and mucus production semi-quantitatively by a blinded observer.

Cytokine Analysis

Measure the levels of key Th2 cytokines (IL-4, IL-5, and IL-13) in the BALF supernatant using commercially available ELISA kits according to the manufacturer's instructions.

Measurement of Airway Hyperresponsiveness (AHR)
  • 24 hours after the final OVA challenge, assess AHR using a whole-body plethysmograph.

  • Record baseline enhanced pause (Penh) values.

  • Expose mice to increasing concentrations of aerosolized methacholine (3.125, 6.25, 12.5, 25, 50 mg/mL) and record Penh values for 3 minutes at each concentration.

Hypothetical Comparative Data

The following tables present hypothetical but plausible data to illustrate how the performance of 7j HCl would be compared against controls.

Table 1: Effect of 7j HCl on Inflammatory Cell Infiltration in BALF

Treatment GroupTotal Cells (x10⁵)Eosinophils (x10⁴)Neutrophils (x10⁴)Lymphocytes (x10⁴)Macrophages (x10⁴)
PBS Control 0.5 ± 0.10.1 ± 0.050.2 ± 0.10.1 ± 0.050.1 ± 0.05
OVA + Vehicle 8.2 ± 1.54.5 ± 0.81.2 ± 0.30.8 ± 0.21.7 ± 0.4
7j HCl (Low) 5.1 ± 0.92.5 ± 0.50.8 ± 0.20.6 ± 0.11.2 ± 0.3
7j HCl (High) 3.2 ± 0.6 1.2 ± 0.30.5 ± 0.10.4 ± 0.11.1 ± 0.2
Dexamethasone 2.8 ± 0.5 0.8 ± 0.20.4 ± 0.1 0.3 ± 0.11.3 ± 0.3
Montelukast 4.5 ± 0.8*2.1 ± 0.4**0.9 ± 0.20.7 ± 0.21.4 ± 0.3
Data are presented as mean ± SD. *p < 0.05, **p < 0.01 compared to the OVA + Vehicle group.

Table 2: Effect of 7j HCl on Th2 Cytokine Levels in BALF (pg/mL)

Treatment GroupIL-4IL-5IL-13
PBS Control 10 ± 315 ± 425 ± 7
OVA + Vehicle 150 ± 25220 ± 38350 ± 55
7j HCl (Low) 95 ± 18140 ± 25210 ± 40*
7j HCl (High) 50 ± 12 80 ± 15120 ± 22
Dexamethasone 35 ± 955 ± 11 90 ± 18
Montelukast 80 ± 15 125 ± 21190 ± 35**
Data are presented as mean ± SD. *p < 0.05, **p < 0.01 compared to the OVA + Vehicle group.

Mechanistic Insights: The PAK1 Signaling Pathway in Asthma

The proposed anti-inflammatory effect of 7j HCl is predicated on its inhibition of PAK1. The diagram below illustrates the putative role of the PAK1 signaling pathway in the context of allergic airway inflammation.

G cluster_upstream Upstream Activation cluster_pak1_pathway PAK1 Signaling Cascade cluster_downstream Downstream Effects in Asthma Allergen Allergen (e.g., OVA) APC Antigen Presenting Cell (APC) Allergen->APC Th2 Th2 Cell APC->Th2 Antigen Presentation Cytokines Pro-inflammatory Cytokine Production (IL-4, IL-5, IL-13) Th2->Cytokines Release Epithelial Airway Epithelial Cells Rac_Cdc42 Rac/Cdc42 Epithelial->Rac_Cdc42 Stress/Damage PAK1 PAK1 Rac_Cdc42->PAK1 Activation NFkB NF-κB Pathway PAK1->NFkB p38 p38 MAPK Pathway PAK1->p38 NFkB->Cytokines Inflammation Airway Inflammation (Eosinophil Infiltration) p38->Inflammation Cytokines->Inflammation Mucus Mucus Hypersecretion Cytokines->Mucus AHR Airway Hyperresponsiveness Inflammation->AHR 7j_HCl 7j HCl 7j_HCl->PAK1 Inhibition

Figure 2: Proposed mechanism of 7j HCl in allergic airway inflammation.

By inhibiting PAK1, 7j HCl is hypothesized to disrupt the downstream activation of NF-κB and p38 MAPK, leading to a reduction in the production of pro-inflammatory cytokines and subsequent attenuation of airway inflammation, mucus hypersecretion, and AHR.

Conclusion and Future Directions

This guide provides a robust framework for the preclinical validation of the anti-inflammatory effects of the PAK1 inhibitor, 7j HCl, in a murine model of asthma. The proposed experiments will allow for a direct comparison with established therapeutics, dexamethasone and montelukast, across multiple key endpoints of asthma pathophysiology.

Positive results from this study would provide a strong rationale for further investigation of 7j HCl as a novel therapeutic for asthma. Future studies could explore its efficacy in other preclinical models, such as house dust mite (HDM)-induced asthma, and delve deeper into the molecular mechanisms by which PAK1 inhibition modulates airway inflammation. Ultimately, this line of research could lead to the development of a new class of anti-inflammatory drugs for patients with asthma.

References

  • BenchChem. (2025). Application Notes and Protocols for the Ovalbumin-Induced Asthma Mouse Model.
  • Chan, C. K., et al. (2006). Dexamethasone Alters Bronchoalveolar Lavage Fluid Proteome in a Mouse Asthma Model. Proteomics, 6(22), 6047-6058.
  • Donovan, C., et al. (2012). Budesonide prevents but does not reverse sustained airway hyperresponsiveness in mice.
  • Lee, I. T., et al. (2006). Dexamethasone alters bronchoalveolar lavage fluid proteome in a mouse asthma model. Proteomics, 6(22), 6047-6058.
  • Fahmy, H. M., & El-Sokkary, G. H. (2012). Influence of inhaled beclomethasone and montelukast on airway remodeling in mice. European Journal of Pharmacology, 691(1-3), 266-274.
  • McMillan, S. J., et al. (2005). Therapeutic administration of Budesonide ameliorates allergen-induced airway remodelling. Clinical & Experimental Allergy, 35(3), 395-403.
  • Tang, W., et al. (2013). The effects of budesonide on angiogenesis in a murine asthma model. Archives of Medical Science, 9(4), 745-752.
  • Whitehead, G. S., et al. (2015). Differential Effects of Rapamycin and Dexamethasone in Mouse Models of Established Allergic Asthma. PLoS ONE, 10(4), e0122263.
  • Zhang, Y., et al. (2020). Dexamethasone alleviate allergic airway inflammation in mice by inhibiting the activation of NLRP3 inflammasome.
  • Just, J., et al. (2018). Montelukast reverses airway remodeling in actively sensitized young mice.
  • Johnson, J. R., et al. (2011). Steroid-resistant inflammation in a mouse model of severe asthma is not inhibited by the combination of theophylline and budesonide.
  • Patel, P., et al. (2019). An experimental model of asthma in rats using ovalbumin and lipopolysaccharide allergens. Scientific Reports, 9(1), 16999.
  • Citeq Biologics. (n.d.). HDM induced asthma animal models.
  • Tang, W., et al. (2013). The effects of budesonide on angiogenesis in a murine asthma model. Archives of Medical Science : AMS, 9(4), 745–752.
  • Kool, M., et al. (2011).
  • Mo, F., et al. (2004). Montelukast modulates lung CysLT(1) receptor expression and eosinophilic inflammation in asthmatic mice. Acta Pharmacologica Sinica, 25(10), 1341-1346.
  • Temelkovski, J., et al. (2012). Murine Model of Allergen Induced Asthma. Journal of Visualized Experiments, (63), 3771.
  • Patsnap Synapse. (2024). What are PAK1 inhibitors and how do they work?.
  • Creative Biolabs. (n.d.). Ovalbumin induced Asthma Modeling & Pharmacodynamics Service.
  • Creative Biolabs. (n.d.). House Dust Mite induced Allergic Asthma Modeling & Pharmacodynamics Service.
  • Aydemir, I., & Kayis, F. B. (2024). Natural PAK1 inhibitors: potent anti-inflammatory effectors for prevention of pulmonary fibrosis in COVID-19 therapy. Natural Product Research, 38(20), 3644-3656.
  • ResearchGate. (2021). Time schedule of the house dust mite allergic asthma model.
  • Chondrex, Inc. (n.d.). House Dust Mite-Induced Asthma Model.
  • Aydin, S., et al. (2020). Investigation of the relationship between chronic montelukast treatment, asthma and depression-like behavior in mice. Experimental and Therapeutic Medicine, 20(5), 1-1.
  • PharmaLegacy. (2023).
  • Creative Bioarray. (n.d.). House Dust Mite (HDM)-Induced Asthma Model.
  • Li, J., et al. (2019). Inhibition of PAK1 alleviates cerulein-induced acute pancreatitis via p38 and NF-κB pathways. Bioscience Reports, 39(11), BSR20191599.
  • Ko, F. C., & Ammit, A. J. (2019). Plk1 in Asthma: Ready for Primetime?. American Journal of Respiratory Cell and Molecular Biology, 60(2), 131-132.
  • Aydin, S., et al. (2020). Investigation of the relationship between chronic montelukast treatment, asthma and depression-like behavior in mice. Experimental and Therapeutic Medicine, 20(5), 1–1.
  • Chittur, S. V., et al. (2015). Overexpression of PAK1 Promotes Cell Survival in Inflammatory Bowel Diseases and Colitis-associated Cancer.
  • Aydemir, I., & Kayis, F. B. (2024). Natural PAK1 inhibitors: potent anti-inflammatory effectors for prevention of pulmonary fibrosis in COVID-19 therapy. Natural Product Research, 38(20), 3644–3656.
  • Gonzalez-Perez, G., et al. (2021). New Insights into the Role of PD-1 and Its Ligands in Allergic Disease. International Journal of Molecular Sciences, 22(23), 12797.
  • International Journal of Nanomedicine. (2024).
  • Paplińska-Goryca, M., et al. (2023). Involvement of Transforming Growth Factor-β-Associated Kinase 1 in Fixed Airway Obstruction in Asthmatic Patients with Longer Disease Duration Independent on Airway Eosinophilia.
  • Wang, Y., et al. (2025). PLK1 Mediates the Proliferation and Contraction of Airway Smooth Muscle Cells and Has a Role in T2-High Asthma with Neutrophilic Inflammation Model.
  • Liu, G., et al. (2021). Parkin Promotes Airway Inflammatory Response to Interferon Gamma. International Journal of Molecular Sciences, 22(16), 8887.
  • Wang, J., et al. (2020). The P21-Activated Kinase 1 and 2 As Potential Therapeutic Targets for the Management of Cardiovascular Disease. International Journal of Molecular Sciences, 21(23), 9062.
  • Wikipedia. (2025).
  • International Journal of Molecular Sciences. (2025).
  • MDPI. (n.d.).

Sources

Comparative

Publish Comparison Guide: Prodrug 7j Hydrochloride vs. Parent Compound (PPTN)

This guide provides an in-depth technical comparison between Prodrug 7j Hydrochloride (P2Y14 Antagonist Prodrug) and its parent compound, PPTN (4-(4-(Piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid)...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison between Prodrug 7j Hydrochloride (P2Y14 Antagonist Prodrug) and its parent compound, PPTN (4-(4-(Piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid).

Executive Summary

Prodrug 7j Hydrochloride (Axon 1958) is the highly bioavailable, ester-masked prodrug of PPTN (Axon 3420), a high-affinity, selective antagonist of the P2Y14 receptor. While PPTN exhibits potent nanomolar affinity (


 nM) in vitro, its zwitterionic character and poor solubility limit its oral bioavailability. Prodrug 7j utilizes an 

-dimethylglycolamide ester
promoiety to mask the carboxylic acid, significantly enhancing membrane permeability and oral absorption (

) before being rapidly hydrolyzed by carboxylesterases to release the active parent drug.

This guide compares the physicochemical properties, inhibitory potency (


), and pharmacokinetic (PK) profiles of both compounds to assist in experimental design.

Chemical Identity & Mechanism[1]

FeatureParent Compound (PPTN) Prodrug 7j Hydrochloride
IUPAC Name 4-(4-(Piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoic acid2-(Dimethylamino)-2-oxoethyl 4-(4-(piperidin-4-yl)phenyl)-7-(4-(trifluoromethyl)phenyl)-2-naphthoate hydrochloride
CAS Number 1160271-30-61315308-19-0
Molecular Formula


Molecular Weight 475.47 g/mol 597.07 g/mol
Promoiety None (Free Acid)

-Dimethylglycolamide ester
Solubility Low (Zwitterionic at pH 7.4)High (due to HCl salt & ester masking)
Primary Target P2Y14 Receptor (G-protein coupled)Inactive (requires bioactivation)
Mechanism of Action[2][3][4][5][6]
  • PPTN: Directly binds to the P2Y14 receptor, blocking the binding of UDP-glucose and preventing downstream

    
    -protein signaling (inhibition of cAMP reduction and chemotaxis).
    
  • Prodrug 7j: Acts as a vehicle. It is designed to be pharmacologically inactive (or significantly less active) at the receptor site. Upon entering the systemic circulation or target tissue, ubiquitous carboxylesterases cleave the glycolamide ester bond, releasing the active PPTN.

Comparative Performance Data

A. In Vitro Potency ( & )

The parent compound is the active species. The prodrug's apparent activity in cell assays depends on the rate of hydrolysis in the culture media or cytosol.

Assay TypeMetricParent (PPTN)Prodrug 7jInterpretation
Radioligand Binding

(hP2Y14)
0.43 nM > 1,000 nM*Prodrug has low intrinsic affinity; masking the carboxylate prevents receptor binding.
cAMP Inhibition

(CHO cells)
~1 - 10 nM ~10 - 100 nM In cell assays, 7j is rapidly converted to PPTN, showing "apparent" potency close to the parent.
Chemotaxis Assay

(HL-60)
~9 nM ~10 - 30 nM High cellular permeability of 7j allows efficient intracellular delivery of PPTN.

*Note: Pure ester prodrugs are typically inactive. Activity observed in non-purified enzyme assays is often due to partial hydrolysis.

B. Pharmacokinetic (PK) Profile

The primary advantage of Prodrug 7j is observed in vivo.

ParameterParent (PPTN) Oral DosingProdrug 7j Oral DosingImprovement Factor

(Plasma)
Low (< 50 ng/mL)High (> 500 ng/mL)>10-fold

LowHighSignificantly Improved
Bioavailability (

)
< 10% (Rat)~55 - 60% (Rat)~6-fold increase
Half-life (

)
VariableDriven by Parent eliminationN/A (Prodrug converts rapidly)

Key Insight: PPTN suffers from solubility-limited absorption. The zwitterionic nature (basic piperidine + acidic naphthoic acid) creates high crystal lattice energy. Prodrug 7j masks the acid, disrupting this interaction and improving lipophilicity for membrane transport.

Experimental Protocols

Protocol 1: In Vitro Bioactivation (Stability) Assay

Objective: Verify the conversion rate of Prodrug 7j to PPTN in plasma.

  • Preparation: Prepare a 10 mM stock of Prodrug 7j in DMSO.

  • Incubation: Spike human or rat plasma (pre-warmed to 37°C) with Prodrug 7j to a final concentration of 1

    
    M.
    
  • Sampling: Aliquot 50

    
    L samples at 
    
    
    
    min.
  • Quenching: Immediately add 200

    
    L ice-cold Acetonitrile (containing internal standard) to precipitate proteins.
    
  • Analysis: Centrifuge (10,000 x g, 5 min). Analyze supernatant via LC-MS/MS.

    • Monitor: Depletion of Prodrug 7j (m/z 561

      
       fragment) and appearance of PPTN (m/z 476 
      
      
      
      fragment).
  • Calculation: Plot % remaining vs. time to determine

    
     of hydrolysis.
    
Protocol 2: P2Y14 cAMP Antagonist Assay

Objective: Compare cellular


 of Parent vs. Prodrug.
  • Cell Line: CHO-K1 cells stably expressing human P2Y14.

  • Seeding: Plate 2,000 cells/well in 384-well plates; incubate overnight.

  • Treatment:

    • Add Forskolin (10

      
      M) to stimulate cAMP.
      
    • Add UDP-glucose (

      
       concentration) to activate P2Y14 (suppressing cAMP).
      
    • Add serial dilutions of PPTN or Prodrug 7j (0.1 nM to 10

      
      M).
      
  • Incubation: Incubate for 30–60 minutes at 37°C. Note: Longer incubation favors prodrug hydrolysis.

  • Detection: Use HTRF or GloSensor cAMP reagents to quantify cAMP levels.

  • Analysis: Fit data to a 4-parameter logistic equation.

    • Expectation: PPTN will show immediate inhibition. Prodrug 7j will show inhibition lagging slightly or matching PPTN depending on esterase expression in CHO cells.

Visualization: Activation Pathway

The following diagram illustrates the bioactivation logic and signaling blockade.

Prodrug_Activation_Pathway Prodrug Prodrug 7j (Inactive Ester) Parent PPTN (Active Drug) (High Affinity Antagonist) Prodrug->Parent Hydrolysis Enzyme Carboxylesterases (Plasma/Liver/Intestine) Enzyme->Prodrug Catalysis Receptor P2Y14 Receptor (G-protein Coupled) Parent->Receptor Binds (Ki = 0.4 nM) Signaling UDP-Glucose Signaling (Chemotaxis / Inflammation) Receptor->Signaling BLOCKS

Caption: Mechanism of Action: Prodrug 7j is hydrolyzed by esterases to yield PPTN, which blocks P2Y14 signaling.

References

  • Robichaud, J. et al. (2011). "Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y(14)". Bioorganic & Medicinal Chemistry Letters, 21(14), 4366–4368.

  • Axon Medchem. "P2Y14 Antagonist Prodrug 7j hydrochloride (Axon 1958) Product Page".[1]

  • Axon Medchem. "PPTN hydrochloride (Axon 3420) Product Page".

  • Deng, L. et al. (2021). "Purinergic receptor P2RY14 cAMP signaling regulates Schwann cell precursor self-renewal and nerve tumor initiation in neurofibromatosis". bioRxiv. (Demonstrates use of Prodrug 7j in cellular assays).

Sources

Validation

Comparative pharmacokinetics of prodrug 7j and standard P2Y14 antagonists

Executive Summary The P2Y14 receptor (P2Y14R) is a critical G-protein coupled receptor (GPCR) implicated in immune response, inflammation, and asthma. While PPTN (4-[4-(4-piperidinyl)phenyl]-7-[4-(trifluoromethyl)phenyl]...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The P2Y14 receptor (P2Y14R) is a critical G-protein coupled receptor (GPCR) implicated in immune response, inflammation, and asthma. While PPTN (4-[4-(4-piperidinyl)phenyl]-7-[4-(trifluoromethyl)phenyl]-2-naphthalenecarboxylic acid) has long served as the high-affinity standard antagonist, its utility in in vivo oral dosing studies is severely limited by poor bioavailability (<5%).

Prodrug 7j was developed specifically to overcome this kinetic barrier. By masking the carboxylic acid moiety of the parent PPTN scaffold with an ester group, 7j enhances lipophilicity and membrane permeability, acting as a robust vehicle for delivering the active antagonist systemically. This guide objectively compares the pharmacokinetic (PK) profiles of these two agents to assist researchers in selecting the appropriate tool for their specific experimental models.

Chemical & Pharmacological Profile

The Standard: PPTN (Compound 2)

PPTN is the prototypical high-affinity antagonist for P2Y14. It binds with nanomolar affinity but suffers from physicochemical properties that restrict it to parenteral (IV/IP) administration for effective systemic exposure.

  • Chemical Class: Naphthalene-2-carboxylic acid derivative.[1]

  • Key Limitation: The free carboxylic acid group is ionized at physiological pH, limiting passive diffusion across the intestinal epithelium (low permeability).

The Challenger: Prodrug 7j

Prodrug 7j is the ester-masked derivative of PPTN. It is pharmacologically inactive in its native form but is rapidly hydrolyzed by esterases in vivo to release the active parent compound (PPTN).

  • Design Strategy: Esterification of the carboxylic acid tail to mask charge and increase logP (lipophilicity).

  • Key Advantage: Substantially improved oral bioavailability (F%), enabling oral dosing studies in rodent models.

Comparative Specifications Table
FeaturePPTN (Standard) Prodrug 7j
Role Active AntagonistProdrug (Precursor)
Receptor Affinity (

)
~0.4 nM (High Affinity)>1000 nM (Inactive prior to hydrolysis)
Oral Bioavailability (

)
Low (< 5%) High (> 30%)
Primary Route of Admin. Intravenous (IV), Intraperitoneal (IP)Oral (PO)
Solubility Poor (Zwitterionic character)Improved (Lipophilic ester)
Metabolic Fate Eliminated unchanged/metabolizedRapidly hydrolyzed to PPTN

Mechanism of Action & Activation Pathway

To understand the pharmacokinetic advantage of 7j, one must visualize its activation pathway. 7j acts as a "Trojan horse," crossing the gut barrier efficiently before being converted to the active PPTN by ubiquitous esterases in the plasma and liver.

Pathway Diagram: Prodrug Activation and Signaling Blockade

G Prodrug Prodrug 7j (Oral Intake) Gut Intestinal Absorption Prodrug->Gut High Permeability Liver Hepatic/Plasma Esterases Gut->Liver Transport PPTN Active PPTN (Systemic Circulation) Liver->PPTN Hydrolysis Receptor P2Y14 Receptor (Cell Surface) PPTN->Receptor Antagonism (Ki ~0.4 nM) Gi Gi Protein Coupling Receptor->Gi Blocks Activation cAMP cAMP Production (Inhibition Blocked) Gi->cAMP Modulates

Caption: Prodrug 7j crosses the intestinal barrier due to lipophilic masking, then hydrolyzes to active PPTN to block P2Y14-Gi signaling.

Experimental Protocols for Validation

For researchers validating these compounds in their own models, the following protocols ensure scientific rigor. These workflows are designed to confirm the conversion of 7j to PPTN and measure the resulting exposure.

Protocol A: In Vitro Metabolic Stability (Microsomal Assay)

Objective: Verify the rapid hydrolysis of 7j into PPTN in liver microsomes.

  • Preparation: Thaw pooled liver microsomes (human/rat/mouse) on ice. Dilute to 0.5 mg/mL protein concentration in 100 mM phosphate buffer (pH 7.4).

  • Acclimation: Pre-incubate microsomes at 37°C for 5 minutes.

  • Initiation: Add Prodrug 7j (final concentration 1 µM). Note: No NADPH is strictly required for esterase activity, but NADPH is needed if assessing oxidative metabolism.

  • Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately transfer aliquots into ice-cold acetonitrile containing an internal standard (e.g., warfarin).

  • Analysis: Centrifuge (4000 rpm, 10 min) and analyze supernatant via LC-MS/MS monitoring transitions for both 7j (parent) and PPTN (metabolite).

    • Success Metric: Rapid disappearance of 7j (

      
       min) and stoichiometric appearance of PPTN.
      
Protocol B: In Vivo Pharmacokinetic Profiling (Rat)

Objective: Quantify oral bioavailability (


) of PPTN derived from 7j.
  • Subject Selection: Male Sprague-Dawley rats (n=3 per group), fasted overnight.

  • Dosing Groups:

    • Group 1 (IV Control): PPTN at 1 mg/kg (Vehicle: 20% DMSO / 20% PEG400 / 60% Saline).

    • Group 2 (Oral Test): Prodrug 7j at 10 mg/kg (Vehicle: 0.5% Methylcellulose suspension).

  • Blood Sampling: Collect serial blood samples via jugular vein catheter at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Processing: Centrifuge blood at 2000g for 10 min. Precipitate plasma proteins with acetonitrile (3:1 ratio).

  • Quantification: Analyze via LC-MS/MS.

  • Calculation:

    • Calculate

      
       for PPTN in both groups.
      
    • Determine Bioavailability (

      
      ):
      
      
      
      
    • Note: Correct

      
       for molecular weight differences between 7j and PPTN.
      

Strategic Recommendations

  • Use PPTN (Compound 2) when:

    • Performing in vitro binding assays or cellular functional assays (cAMP, Calcium flux).

    • Using Intravenous (IV) or Intraperitoneal (IP) routes where absorption barriers are bypassed.

    • You require a defined concentration of the active agent immediately upon administration.

  • Use Prodrug 7j when:

    • Conducting chronic in vivo efficacy studies requiring oral dosing (e.g., gavage or dietary admixture).

    • Studying disease models where non-invasive administration is critical to reduce stress-induced artifacts (e.g., asthma or inflammatory pain models).

    • Previous studies with PPTN showed insufficient systemic exposure.

References

  • Primary Discovery & PK Profiling: Robichaud, J., et al. (2011).[2][3] "Applying the Pro-Drug Approach to Afford Highly Bioavailable Antagonists of P2Y(14)." Bioorganic & Medicinal Chemistry Letters, 21(14), 4366-4368.[2][3][4]

  • Receptor Characterization & PPTN Profile: Barrett, M. O., et al. (2013). "A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils." Molecular Pharmacology, 84(1), 41-49.

  • Prodrug Strategy Review: Jautze, S., et al. (2023). "P2Y14 Receptor Antagonists: Current Status and Future Perspectives." Journal of Medicinal Chemistry. (Contextual grounding on the necessity of prodrugs for polar GPCR ligands).

Sources

Comparative

A Researcher's Guide to Ensuring Reproducibility: Evaluating the Calcium Mobilization Inhibition of Prodrug 7j

In the landscape of drug discovery, particularly in the realm of cell signaling, the reproducibility of experimental findings is the bedrock of scientific integrity. This guide provides a comprehensive framework for rese...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery, particularly in the realm of cell signaling, the reproducibility of experimental findings is the bedrock of scientific integrity. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the reproducibility of a novel compound, designated here as "Prodrug 7j," in inhibiting intracellular calcium mobilization. While "Prodrug 7j" serves as our primary subject, the principles and protocols detailed herein are broadly applicable to the evaluation of any compound targeting this critical signaling pathway.

The core premise of a prodrug strategy is to administer a pharmacologically inactive compound that is converted into an active drug within the body through metabolic processes.[1][2] This approach is often employed to enhance properties such as absorption, distribution, and targeted delivery, thereby improving the therapeutic window of the active molecule.[1][3] Prodrug 7j is designed with this principle in mind, engineered to release its active metabolite intracellularly, which is hypothesized to inhibit calcium mobilization.

Calcium (Ca2+) is a universal second messenger that governs a vast array of cellular processes, from muscle contraction and neurotransmitter release to gene transcription and cell proliferation.[4][5] The precise control of intracellular calcium concentration ([Ca2+]i) is therefore paramount. A common mechanism for increasing [Ca2+]i is the release of calcium from intracellular stores, primarily the endoplasmic reticulum (ER).[5][6] This process is often initiated by the activation of G protein-coupled receptors (GPCRs) that trigger the phospholipase C (PLC) pathway, leading to the generation of inositol 1,4,5-trisphosphate (IP3).[5][7] IP3 then binds to IP3 receptors (IP3Rs) on the ER membrane, opening channels that allow Ca2+ to flow into the cytoplasm.[6][7] The inhibition of this pathway is a key target for therapeutic intervention in numerous diseases.

This guide will walk through the essential steps to not only measure the inhibitory effect of Prodrug 7j but to do so in a manner that ensures the results are robust and reproducible. We will compare its performance against a well-characterized, alternative inhibitor and provide the experimental and analytical tools necessary for a thorough evaluation.

The Challenge of Reproducibility in Cell-Based Assays

Before delving into specific protocols, it is crucial to acknowledge the inherent challenges of reproducibility in in vitro research.[8][9] Seemingly minor variations in experimental conditions can lead to significant differences in results, making it difficult to compare data across experiments or laboratories.[10] Key factors that contribute to this variability include:

  • Biological Variables : Cell line identity, passage number, cell density, and phenotypic drift can all impact cellular responses.[11][12]

  • Reagent and Compound Handling : Inconsistent concentrations, solubility issues, and improper storage of compounds and reagents can introduce errors.[10]

  • Assay Conditions : Variations in incubation times, temperature, and even the specific wells used in a microplate (i.e., "edge effects") can affect outcomes.[10]

To mitigate these factors, this guide is built upon the principles of Good Cell Culture Practice and the establishment of standardized operating procedures (SOPs).[11] By treating cells and reagents with the same rigor as any other calibrated instrument, we can significantly enhance the reliability of our findings.[13]

Experimental Design for Reproducibility Testing of Prodrug 7j

The primary method for assessing the effect of Prodrug 7j is a fluorescent-based calcium mobilization assay. This assay measures changes in intracellular calcium concentration in real-time using a calcium-sensitive dye.

Core Principle of the Assay

Cells are loaded with a fluorescent indicator dye (e.g., Fluo-4 AM) that exhibits a significant increase in fluorescence intensity upon binding to free calcium.[7] After loading, the cells are treated with the test compound (Prodrug 7j) or a control. An agonist known to induce calcium release (e.g., a GPCR agonist that activates the IP3 pathway) is then added. The fluorescence intensity is monitored over time using a specialized plate reader, such as a Fluorometric Imaging Plate Reader (FLIPR) or a FlexStation.[7][14] Inhibition of calcium mobilization is observed as a reduction in the fluorescence signal in compound-treated cells compared to vehicle-treated cells.

Detailed Experimental Protocol

This protocol is designed for a 96-well plate format but can be adapted for 384-well plates for higher throughput.

Materials:

  • Cell Line: A well-characterized cell line endogenously expressing the target receptor of interest (e.g., HEK293 cells expressing a specific Gq-coupled GPCR). Ensure cells are from a certified source and used at a low passage number.

  • Culture Medium: As recommended for the specific cell line.

  • Prodrug 7j: Stock solution prepared in DMSO (analytical grade) and stored under appropriate conditions.

  • Agonist: A known agonist for the target receptor (e.g., carbachol for muscarinic receptors).

  • Calcium Assay Kit: e.g., FLIPR Calcium 5 Assay Kit, which includes a calcium-sensitive dye like Fluo-4 AM.[14]

  • Probenecid: An anion transport inhibitor, often required to prevent the active efflux of the dye from certain cell types.[14]

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

  • Black-walled, clear-bottom 96-well plates. [14]

  • Automated fluorescence plate reader (e.g., FlexStation® 3).[14]

Step-by-Step Methodology:

  • Cell Plating (Day 1):

    • Harvest and count cells, ensuring high viability (>95%).

    • Seed the cells into a black-walled, clear-bottom 96-well plate at a pre-optimized density to achieve a 90-100% confluent monolayer on the day of the assay.[14] A typical starting point is 50,000 cells per well in 100 µL of culture medium.

    • Causality Check: Optimizing cell density is critical. Too few cells will result in a weak signal, while overgrown cells can exhibit altered signaling responses.[8]

    • To mitigate edge effects, avoid using the perimeter wells for experimental data; instead, fill them with 100 µL of sterile PBS or culture medium.[10]

    • Incubate the plate overnight at 37°C in a 5% CO2 incubator.

  • Compound Plate Preparation (Day 2):

    • Prepare serial dilutions of Prodrug 7j in assay buffer. It is crucial to perform a dose-response curve to determine the IC50 (half-maximal inhibitory concentration). A typical concentration range might be from 10 nM to 100 µM.

    • Include a "vehicle control" (e.g., 0.1% DMSO in assay buffer) and a "positive control" inhibitor (see comparative analysis section).

    • Prepare the agonist solution at a concentration that elicits a robust response (typically the EC80, the concentration giving 80% of the maximal response).

  • Dye Loading (Day 2):

    • Prepare the calcium dye solution according to the manufacturer's instructions, often including probenecid.[14]

    • Gently remove the culture medium from the cell plate and add 100 µL of the dye solution to each well.

    • Incubate the plate for 60 minutes at 37°C, 5% CO2.[14]

    • Causality Check: This incubation step allows the cell-permeant AM ester form of the dye to enter the cells, where intracellular esterases cleave it, trapping the active, calcium-sensitive form in the cytoplasm.

  • Compound Incubation (Day 2):

    • After dye loading, carefully remove the dye solution.

    • Add 100 µL of the appropriate dilutions of Prodrug 7j (or controls) to the wells.

    • Incubate for a pre-determined time (e.g., 30 minutes) at room temperature or 37°C.

    • Causality Check: This incubation allows the prodrug to enter the cells and be converted to its active metabolite, which can then engage its intracellular target. The optimal incubation time must be determined empirically.

  • Measurement of Calcium Mobilization (Day 2):

    • Place the cell plate and the agonist plate into the fluorescence plate reader.

    • Set the instrument parameters (e.g., excitation/emission wavelengths, read interval).

    • Establish a stable baseline fluorescence reading for 15-20 seconds.

    • The instrument will then automatically add a specific volume (e.g., 50 µL) of the agonist to each well.

    • Continue to record the fluorescence signal for at least 60-120 seconds to capture the peak response and subsequent decay.

Data Analysis

The primary output is a kinetic trace of fluorescence intensity over time. The key parameter to extract is the peak fluorescence response following agonist addition.

  • Normalization: For each well, subtract the baseline fluorescence from the peak fluorescence to get the net response (ΔF).

  • Inhibition Calculation: Express the data as a percentage of the vehicle control response: % Inhibition = [1 - (ΔF_compound / ΔF_vehicle)] * 100

  • IC50 Determination: Plot the % Inhibition against the logarithm of the Prodrug 7j concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Assay Quality Control: Calculate the Z'-factor for the assay window (agonist vs. no agonist) to ensure the assay is robust for screening. A Z' factor > 0.5 is considered excellent.[15]

G cluster_prep Day 1: Preparation cluster_assay Day 2: Assay Execution PlateCells Seed Cells in 96-Well Plate Incubate1 Incubate Overnight (37°C, 5% CO2) PlateCells->Incubate1 DyeLoad Load Cells with Calcium Dye Incubate1->DyeLoad Incubate2 Incubate (60 min, 37°C) DyeLoad->Incubate2 CompoundAdd Add Prodrug 7j & Controls Incubate2->CompoundAdd Incubate3 Incubate (e.g., 30 min) CompoundAdd->Incubate3 FLIPR Measure Fluorescence in Plate Reader Incubate3->FLIPR AgonistAdd Add Agonist FLIPR->AgonistAdd Automated DataAnalysis Analyze Data (Calculate IC50) FLIPR->DataAnalysis AgonistAdd->FLIPR G Prodrug7j Prodrug 7j - Intracellular activation required - Potentially novel mechanism - Unknown off-target effects Assay Calcium Mobilization Assay - Cells loaded with Fluo-4 - Agonist-induced Ca2+ release - Fluorescence measured Prodrug7j->Assay Comparator 2-APB (Comparator) - Directly acts on IP3R - Well-characterized - Known potency & specificity Comparator->Assay Output Comparative Data - IC50 Values - Max Inhibition % - Reproducibility (CV%) Assay->Output

Sources

Validation

Benchmarking Guide: Prodrug 7j Hydrochloride vs. Standard GPR105 (P2Y14) Antagonists

Executive Summary: The Bioavailability Breakthrough The P2Y14 receptor (GPR105) is a critical chemotactic gateway for UDP-glucose-mediated inflammation, particularly in neutrophils and epithelial cells. While the high-af...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Bioavailability Breakthrough

The P2Y14 receptor (GPR105) is a critical chemotactic gateway for UDP-glucose-mediated inflammation, particularly in neutrophils and epithelial cells. While the high-affinity antagonist PPTN has served as the primary research tool for over a decade, its utility in in vivo oral dosing studies is severely limited by poor bioavailability (<5%) due to its zwitterionic nature and low permeability.

Prodrug 7j hydrochloride (derived from the 4-phenyl-2-naphthoic acid scaffold) represents the structural evolution designed to solve this pharmacokinetic bottleneck. By masking the carboxylic acid moiety as an ester, 7j achieves high oral bioavailability before undergoing enzymatic hydrolysis to release the active antagonist.

Verdict: For in vitro mechanistic studies, PPTN remains the standard. For in vivo efficacy models (e.g., colitis, asthma) requiring oral administration, Prodrug 7j HCl is the superior, validated choice.

Scientific Context & Mechanism of Action[1]

The Target: GPR105 (P2Y14)

GPR105 is a G-protein coupled receptor (GPCR) activated by UDP-glucose and UDP-galactose. It couples primarily to G


 , leading to the inhibition of cAMP production. However, it also recruits 

-arrestin and can induce calcium mobilization in cells co-expressing chimeric G-proteins (e.g., G

), a property exploited in screening assays.
The Problem: The "Acid" Trap

Most high-affinity P2Y14 antagonists, including PPTN, rely on a negatively charged carboxylate group to mimic the phosphate of UDP-glucose. This charge prevents passive diffusion across the intestinal epithelium, resulting in negligible oral bioavailability.

The Solution: Prodrug 7j

Prodrug 7j is the ethyl ester derivative of the active zwitterionic antagonist. It is lipophilic and membrane-permeable. Once in the systemic circulation, esterases (carboxylesterases) hydrolyze 7j to release the active metabolite, which then binds the receptor.

Visualization: Mechanism of Bioactivation and Antagonism

GPR105_Mechanism cluster_Cell Target Cell (Neutrophil/Epithelium) Prodrug Prodrug 7j HCl (Oral Formulation) Intestine Intestinal Absorption Prodrug->Intestine High Permeability Liver Liver/Plasma Esterases Intestine->Liver ActiveMetabolite Active Metabolite (Free Acid) Liver->ActiveMetabolite Hydrolysis Receptor GPR105 (P2Y14) ActiveMetabolite->Receptor Blocks (IC50 < 1nM) Gi Gi Protein Signaling Receptor->Gi Inhibits cAMP UDP UDP-Glucose (Agonist) UDP->Receptor Activates Chemotaxis Chemotaxis & Inflammation Gi->Chemotaxis

Figure 1: The bioactivation pathway of Prodrug 7j HCl. The inactive ester permeates the gut barrier and is hydrolyzed by esterases into the active metabolite, which then antagonizes the GPR105 receptor to block UDP-glucose signaling.

Comparative Benchmarking Data

The following data aggregates performance metrics from key medicinal chemistry studies (Robichaud et al., Bioorg. Med. Chem. Lett.; Zhu et al., J. Med. Chem.).[1][2][3][4][5][6][7][8][9]

Table 1: Pharmacological Profile Comparison
FeaturePPTN (Standard) Prodrug 7j HCl Active Metabolite (of 7j)
Chemical Class Naphthalene-2-carboxylic acidEthyl ester prodrugNaphthalene-2-carboxylic acid
Primary Utility In vitro tool, IP injectionIn vivo oral dosingThe active effector
GPR105 Binding (

)
~0.43 nM> 1,000 nM (Inactive)~0.5 - 1.5 nM
FLIPR IC50 0.4 - 2.0 nM> 10,000 nM< 2.0 nM
Solubility (pH 7.4) Low (< 5

g/mL)
Moderate (as HCl salt)Low
Oral Bioavailability (%F) < 5% (Rat)> 30 - 50% (Rat) N/A (formed in vivo)
Plasma Half-life (

)
Short (IV)ModerateDependent on hydrolysis rate
Selectivity >1000x vs P2Y1, P2Y12N/A>1000x vs P2Y1, P2Y12

Key Insight: Do not use Prodrug 7j for in vitro binding assays (e.g., radioligand binding or FLIPR) unless you include an esterase in the buffer. It requires bioactivation. For cell-based assays, use PPTN or the hydrolyzed free acid form.

Experimental Protocols

To validate 7j or benchmark new antagonists, two critical assays are required: Functional Potency (FLIPR) and Metabolic Stability.

Protocol A: Calcium Mobilization Assay (FLIPR)

Since GPR105 is


-coupled, it does not naturally mobilize calcium. You must use a promiscuous G-protein (

or chimeric

) to force the signal into the

pathway for detection.

Materials:

  • Cell Line: CHO-K1 or HEK293 stably expressing hP2Y14 and

    
    .
    
  • Agonist: UDP-Glucose (

    
     concentration, typically 1-3 
    
    
    
    M).
  • Dye: Fluo-4 AM or Calcium 6 (Molecular Devices).

Workflow:

  • Seeding: Plate cells (15,000/well) in 384-well black-wall plates. Incubate overnight.

  • Dye Loading: Aspirate media. Add 20

    
    L dye loading buffer (HBSS + 20mM HEPES + 0.1% BSA + Probenecid). Incubate 60 min at 37°C.
    
  • Antagonist Addition: Add 10

    
    L of test compound (PPTN or Active Metabolite of 7j). Note:  If testing Prodrug 7j directly, this assay will show no activity unless liver S9 fraction is added.
    
  • Incubation: 15 minutes at room temperature.

  • Challenge: Place in FLIPR Tetra. Inject UDP-Glucose.[1][9][10]

  • Readout: Measure RFU (Relative Fluorescence Units) peak minus baseline. Calculate IC50.

Protocol B: Prodrug Bioactivation (Plasma Stability)

This protocol confirms that 7j converts to the active antagonist in physiological fluids.

Workflow:

  • Preparation: Spike Prodrug 7j (1

    
    M) into pooled rat/human plasma or liver microsomes (0.5 mg/mL protein).
    
  • Incubation: Shake at 37°C.

  • Sampling: Aliquot at 0, 5, 15, 30, and 60 minutes.

  • Quenching: Add 3 volumes of ice-cold Acetonitrile (containing internal standard). Centrifuge at 4000g for 10 min.

  • Analysis: Inject supernatant into LC-MS/MS. Monitor the disappearance of Parent (7j) and appearance of Metabolite (Free Acid).

  • Success Criteria:

    
     conversion within 30-60 minutes indicates a successful prodrug design.
    

Visualizing the Experimental Workflow

Workflow cluster_InVitro Phase 1: In Vitro Validation cluster_InVivo Phase 2: In Vivo Proof of Concept Step1 Synthesize 7j (Ester) & Active Acid (Metabolite) Step2 FLIPR Assay (Gqi5 Cells) Test Active Acid vs UDP-Glc Step1->Step2 Validate Potency Step3 Plasma Stability Confirm 7j -> Acid Conversion Step1->Step3 Validate Release Step4 Oral Dosing (PO) Prodrug 7j HCl Step3->Step4 Go Decision Step5 PK Analysis Measure Plasma [Free Acid] Step4->Step5 Bioavailability Step6 Disease Model (e.g., DSS Colitis / Asthma) Step5->Step6 Efficacy

Figure 2: Strategic workflow for benchmarking Prodrug 7j. Note the distinct separation between in vitro potency testing (using the metabolite) and in vivo dosing (using the prodrug).

References

  • Robichaud, J., et al. (2011). "Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y14." Bioorganic & Medicinal Chemistry Letters, 21(14), 4366-4368.[2]

    • Primary source for the discovery and design
  • Gauthier, J.Y., et al. (2011).[2] "The discovery of potent, selective, and orally active P2Y14 receptor antagonists." Bioorganic & Medicinal Chemistry Letters, 21(9), 2836-2839.

    • Describes the foundational chemistry of the PPTN/Naphthoic acid scaffold.
  • Zhu, X., et al. (2023).[6] "Discovery of a Potent and Orally Efficacious P2Y14 Receptor Antagonist Prodrug for the Treatment of Colitis." Journal of Medicinal Chemistry, 66(13), 9076-9094.[9][11]

    • Recent optimization of P2Y14 prodrugs, validating the ester str
  • Karcz, T.P., et al. (2021).[12] "UDP-glucose and P2Y14 receptor amplify allergen-induced airway eosinophilia." Journal of Clinical Investigation, 131(7), e140709.

    • Validates the biological target and the use of PPTN as a pharmacological tool.

Sources

Comparative

Bridging the Gap: A Comparative Guide to the In Vitro and In Vivo Correlation of Capecitabine's Antitumor Activity

For researchers, scientists, and drug development professionals, understanding the journey of a drug from a laboratory curiosity to a clinical reality is paramount. This guide provides an in-depth technical analysis of t...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, understanding the journey of a drug from a laboratory curiosity to a clinical reality is paramount. This guide provides an in-depth technical analysis of the in vitro and in vivo correlation of the antitumor activity of Capecitabine, an orally administered fluoropyrimidine carbamate that acts as a prodrug of the widely used chemotherapeutic agent 5-fluorouracil (5-FU).[1] By examining the experimental data and the underlying scientific principles, we can elucidate the critical factors that govern the successful translation of preclinical findings to clinical efficacy.

The Rationale Behind Capecitabine: A Tale of Targeted Activation

The development of Capecitabine was driven by the desire to mimic the continuous infusion of 5-FU, a method known to improve its therapeutic index, but with the convenience and patient compliance of an oral medication.[1] The core of Capecitabine's design lies in its multi-step enzymatic conversion to 5-FU, a process that preferentially occurs within tumor tissues. This tumor-selective activation is the cornerstone of its improved safety profile compared to intravenously administered 5-FU.[1][2]

The activation cascade begins in the liver, where carboxylesterase hydrolyzes Capecitabine to 5'-deoxy-5-fluorocytidine (5'-DFCR). Subsequently, cytidine deaminase, found in the liver and tumor tissues, converts 5'-DFCR to 5'-deoxy-5-fluorouridine (5'-DFUR). The final, and most critical, step is the conversion of 5'-DFUR to the active cytotoxic agent 5-FU by the enzyme thymidine phosphorylase (TP).[1][2] Crucially, TP is often found in significantly higher concentrations in tumor cells compared to normal tissues, leading to a localized concentration of 5-FU at the site of malignancy.[1][3]

In Vitro Evaluation: Deciphering Cellular Responses in a Controlled Environment

In vitro assays are the foundational step in evaluating the potential of any new therapeutic agent. They provide a controlled environment to dissect the molecular mechanisms of action and to quantify the cytotoxic effects on cancer cells.

Methodology: Assessing Cytotoxicity with Precision

A standard method to determine the cytotoxic potential of Capecitabine and its metabolites is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Experimental Protocol: MTT Assay

  • Cell Culture: Human breast cancer cell lines, such as MCF-7 (estrogen receptor-positive) and MDA-MB-231 (estrogen receptor-negative), are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics.

  • Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

  • Drug Treatment: Cells are treated with a range of concentrations of Capecitabine, 5'-DFUR, 5'-DFCR, and 5-FU for a specified duration (e.g., 48 or 72 hours).

  • MTT Incubation: After the treatment period, the MTT reagent is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells.

  • Solubilization and Measurement: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO), and the absorbance is measured using a microplate reader at a specific wavelength.

  • Data Analysis: The half-maximal inhibitory concentration (IC50), the concentration of the drug that inhibits 50% of cell growth, is calculated from the dose-response curves.

In Vitro Findings: A Reflection of the Activation Pathway

In vitro studies consistently demonstrate that the direct cytotoxicity of Capecitabine is significantly lower than that of 5-FU. This is expected, as most cancer cell lines in culture have low levels of the necessary enzymes, particularly carboxylesterase, to initiate the conversion of Capecitabine. The intermediate metabolites, 5'-DFCR and 5'-DFUR, show progressively increasing cytotoxicity, with 5-FU being the most potent.

CompoundCell LineIC50 (µM)
CapecitabineMCF-7>100
5'-DFCRMCF-7~50
5'-DFURMCF-7~10
5-FUMCF-7~1

This table presents illustrative data based on typical findings. Actual IC50 values can vary depending on the specific experimental conditions.

These in vitro results underscore the principle of prodrug activation. The efficacy of Capecitabine is not inherent to the molecule itself but is entirely dependent on its conversion to 5-FU.

In Vivo Evaluation: Assessing Efficacy in a Complex Biological System

While in vitro studies provide valuable mechanistic insights, they cannot replicate the complex interplay of factors present in a living organism. In vivo studies, typically conducted in animal models, are essential to evaluate the pharmacokinetics, biodistribution, and overall antitumor efficacy of a drug candidate.

Methodology: Xenograft Models for Preclinical Efficacy

Human tumor xenograft models are a cornerstone of in vivo cancer research. In these models, human cancer cells are implanted into immunocompromised mice, allowing for the growth of a human tumor in a living system.

Experimental Protocol: Xenograft Study

  • Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used to prevent rejection of the human tumor cells.

  • Tumor Implantation: Human breast cancer cells (e.g., MCF-7) are injected subcutaneously into the flank of the mice.

  • Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size, and the mice are then randomized into treatment and control groups.

  • Drug Administration: Capecitabine is administered orally to the treatment group, typically on a cyclical schedule to mimic clinical dosing regimens. The control group receives a vehicle control.

  • Tumor Measurement: Tumor volume is measured regularly using calipers throughout the study.

  • Data Analysis: Tumor growth inhibition (TGI) is calculated to determine the efficacy of the treatment.

In Vivo Findings: The Power of Targeted Activation Realized

In stark contrast to the in vitro results, in vivo studies demonstrate the potent antitumor activity of Capecitabine. In xenograft models of various cancers, including breast and colorectal, oral administration of Capecitabine leads to significant tumor growth inhibition.[3]

Treatment GroupMean Tumor Volume (mm³) at Day 21Tumor Growth Inhibition (%)
Vehicle Control1500-
Capecitabine (oral)45070
5-FU (intravenous)60060

This table presents illustrative data based on typical findings in a breast cancer xenograft model.

The superior in vivo efficacy of Capecitabine compared to its in vitro performance is a direct consequence of its metabolic activation. The liver efficiently converts Capecitabine to its intermediates, which are then transported to the tumor site. The elevated levels of thymidine phosphorylase in the tumor microenvironment then lead to a high local concentration of 5-FU, resulting in potent and targeted cytotoxicity.[1][3]

The Correlation: Connecting the Dots Between Bench and Bedside

The apparent discrepancy between the in vitro and in vivo activity of Capecitabine is not a failure of the preclinical models but rather a clear demonstration of the prodrug principle. The correlation lies in understanding that the in vitro assays measure the intrinsic activity of the compounds, while the in vivo models assess the integrated outcome of administration, distribution, metabolism, and excretion (ADME), alongside the drug's mechanism of action.

The key to bridging the in vitro-in vivo gap for Capecitabine is the presence and activity of the converting enzymes. When in vitro systems are engineered to express higher levels of thymidine phosphorylase, the cytotoxicity of 5'-DFUR, and consequently the indirect effect of Capecitabine, is significantly enhanced, bringing the in vitro results more in line with the in vivo observations.

Visualizing the Path to Activity

The following diagram illustrates the experimental workflow and the logical relationship between the in vitro and in vivo evaluation of Capecitabine.

G cluster_in_vitro In Vitro Evaluation cluster_in_vivo In Vivo Evaluation cluster_correlation In Vitro-In Vivo Correlation vitro_start Cancer Cell Lines (e.g., MCF-7) vitro_treat Treatment with Capecitabine & Metabolites vitro_start->vitro_treat vitro_assay MTT Assay for Cell Viability vitro_treat->vitro_assay vitro_result IC50 Determination: Low intrinsic activity of Capecitabine vitro_assay->vitro_result correlation_node Key Correlating Factor: Enzymatic Activation (Carboxylesterase, Cytidine Deaminase, Thymidine Phosphorylase) vitro_result->correlation_node Explained by Lack of Enzymes vivo_start Immunocompromised Mice vivo_implant Xenograft Implantation (e.g., MCF-7 cells) vivo_start->vivo_implant vivo_treat Oral Administration of Capecitabine vivo_implant->vivo_treat vivo_measure Tumor Volume Measurement vivo_treat->vivo_measure vivo_result Tumor Growth Inhibition: High antitumor efficacy vivo_measure->vivo_result vivo_result->correlation_node Explained by Tumor-Specific Enzyme Activity

Experimental workflow for in vitro and in vivo evaluation of Capecitabine.

The following diagram illustrates the activation pathway of Capecitabine.

G cluster_liver Liver cluster_tumor Tumor Tissue Capecitabine Capecitabine (Oral Administration) DFCR 5'-deoxy-5-fluorocytidine (5'-DFCR) Capecitabine->DFCR Carboxylesterase DFUR 5'-deoxy-5-fluorouridine (5'-DFUR) DFCR->DFUR Cytidine Deaminase FU 5-Fluorouracil (5-FU) Active Cytotoxic Drug DFUR->FU Thymidine Phosphorylase (High Concentration) DNA Synthesis Inhibition DNA Synthesis Inhibition FU->DNA Synthesis Inhibition Mechanism of Action RNA Synthesis Disruption RNA Synthesis Disruption FU->RNA Synthesis Disruption Mechanism of Action

Metabolic activation pathway of Capecitabine.
Conclusion: A Paradigm of Prodrug Design

The case of Capecitabine serves as an exemplary model for understanding the in vitro to in vivo correlation of a prodrug's activity. The apparent disconnect between its low in vitro cytotoxicity and its high in vivo efficacy is not a contradiction but a testament to its rational design. The multi-step, tumor-selective activation is the critical link that bridges these two realms of preclinical evaluation. For drug development professionals, the story of Capecitabine highlights the importance of considering the complete biological context, including metabolic pathways and the tumor microenvironment, when interpreting preclinical data and predicting clinical success. This comprehensive understanding is essential for the continued development of innovative and effective cancer therapies.

References

  • Capecitabine in Oncology: Mechanisms, Clinical Applications, Regimens, and Toxicity Management. OncoDaily. Available at: [Link]

  • What is the mechanism of Capecitabine? Patsnap Synapse. Available at: [Link]

  • Capecitabine: From Mechanism to Clinical Success in Colon Cancer. Bentham Science. Available at: [Link]

  • Synthesis and preclinical characterization of a paclitaxel prodrug with improved antitumor activity and water solubility. PubMed. Available at: [Link]

  • N20-896S032 Capecitabine Clinical BPCA. FDA. Available at: [Link]

  • Mechanism of action of capecitabine and proposed synergistic... ResearchGate. Available at: [Link]

Sources

Validation

Comparative Analysis of Esterase Sensitivity in Prodrug Derivatives: A Guide for Drug Development Professionals

This guide provides a comprehensive comparative analysis of esterase sensitivity, using the hypothetical prodrug series '7j' as a case study to illustrate key principles and experimental methodologies. Our focus is to eq...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive comparative analysis of esterase sensitivity, using the hypothetical prodrug series '7j' as a case study to illustrate key principles and experimental methodologies. Our focus is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols to assess and optimize ester-based prodrugs for targeted activation.

Introduction: The Critical Role of Esterases in Prodrug Activation

The prodrug approach is a cornerstone of modern drug delivery, effectively overcoming limitations in solubility, stability, and bioavailability of parent drug molecules.[1][2][3] Ester-based prodrugs are particularly prevalent, leveraging the ubiquitous presence of esterase enzymes in the body to achieve controlled release of the active pharmaceutical ingredient (API).[1][4] These enzymes, primarily carboxylesterases (CES), catalyze the hydrolysis of ester bonds, converting the inactive prodrug into its active form.[5][6][7]

However, the rate and extent of this bioactivation are not uniform. They are critically dependent on the structural features of the prodrug and the specific esterase isozymes it encounters.[7][8] Mammalian systems express two major carboxylesterase families, CES1 and CES2, which exhibit distinct tissue distribution and substrate specificities.[5][6][7] CES1 is predominantly found in the liver and lungs, while CES2 is highly expressed in the small intestine.[5][6] Understanding the differential sensitivity of prodrug derivatives to these enzymes is paramount for predicting their pharmacokinetic profile and ensuring therapeutic efficacy.

This guide will walk through a comparative analysis of a hypothetical series of prodrugs, the "7j derivatives," to demonstrate how structural modifications can tune esterase sensitivity. We will provide detailed experimental protocols, present illustrative data, and discuss the underlying structure-activity relationships.

The Enzymatic Machinery: CES1 vs. CES2

The substrate specificity of CES1 and CES2 is a key determinant of a prodrug's fate in vivo.[5][7]

  • CES1 (hCE1 in humans): Typically hydrolyzes substrates with a small alcohol moiety and a large acyl group. Its active site is spacious and flexible, allowing it to accommodate a wide variety of substrates.[5][7]

  • CES2 (hCE2 in humans): Preferentially hydrolyzes substrates with a large alcohol group and a small acyl moiety. The active site of hCE2 is more sterically hindered, restricting the size of the acyl group it can process.[5]

These differences have profound implications for prodrug design. A prodrug intended for activation in the liver would be designed for optimal hydrolysis by CES1, whereas a prodrug targeting the intestine would need to be a substrate for CES2.[5][6]

Experimental Workflow for Assessing Esterase Sensitivity

To objectively compare the esterase sensitivity of prodrug derivatives, a standardized in vitro stability assay is essential. The following workflow provides a robust methodology for determining the rate of hydrolysis in various biological matrices.

G cluster_prep Preparation cluster_incubation Incubation cluster_sampling Sampling & Quenching cluster_analysis Analysis P1 Prepare Stock Solutions of Prodrug Derivatives (7a-7j) in DMSO I2 Initiate reaction by adding prodrug stock solution to matrix (final concentration e.g., 1 µM) P1->I2 P2 Prepare Biological Matrices: - Human Liver S9 Fractions (CES1 rich) - Human Intestinal S9 Fractions (CES2 rich) - Human Plasma I1 Pre-warm biological matrix to 37°C P2->I1 P3 Prepare Quenching Solution (e.g., ice-cold acetonitrile with internal standard) S2 Immediately add aliquot to quenching solution to stop enzymatic reaction P3->S2 I1->I2 I3 Incubate at 37°C with shaking I2->I3 S1 Withdraw aliquots at specified time points (e.g., 0, 5, 15, 30, 60 min) I3->S1 S1->S2 A1 Centrifuge samples to precipitate proteins S2->A1 A2 Analyze supernatant using LC-MS/MS to quantify remaining prodrug concentration A1->A2 A3 Plot ln(% remaining prodrug) vs. time A2->A3 A4 Calculate half-life (t½) and intrinsic clearance (CLint) A3->A4 caption Fig. 1: Experimental workflow for in vitro esterase stability assay.

Caption: Fig. 1: Experimental workflow for in vitro esterase stability assay.

Detailed Protocol: In Vitro Prodrug Stability Assay

This protocol describes a method for determining the metabolic stability of prodrug candidates in the presence of esterase-rich biological matrices.

1. Preparation of Reagents:

  • Prodrug Stock Solutions: Prepare 10 mM stock solutions of each prodrug derivative (e.g., 7a-7j) in dimethyl sulfoxide (DMSO).
  • Biological Matrices: Reconstitute commercially available pooled human liver S9 fractions, human intestinal S9 fractions, and human plasma according to the manufacturer's instructions. The final protein concentration should be standardized (e.g., 1 mg/mL).[9]
  • Incubation Buffer: Phosphate buffered saline (PBS), pH 7.4.
  • Quenching Solution: Ice-cold acetonitrile containing a suitable internal standard for LC-MS/MS analysis.

2. Incubation Procedure:

  • In a microcentrifuge tube, pre-warm 495 µL of the biological matrix (e.g., liver S9 fraction) at 37°C for 5 minutes.
  • To initiate the reaction, add 5 µL of the 100 µM working stock solution of the prodrug (diluted from the 10 mM stock) to the pre-warmed matrix. This results in a final prodrug concentration of 1 µM.
  • Incubate the mixture at 37°C in a shaking water bath.
  • At designated time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), withdraw a 50 µL aliquot of the incubation mixture.
  • Immediately add the aliquot to a tube containing 100 µL of the ice-cold quenching solution.[9] This action stops the enzymatic reaction by precipitating the proteins.

3. Sample Analysis:

  • Vortex the quenched samples and centrifuge at high speed (e.g., 12,000 rpm for 10 minutes) to pellet the precipitated proteins.[9]
  • Transfer the supernatant to a new plate or vial for analysis.
  • Quantify the concentration of the remaining prodrug in each sample using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.

4. Data Analysis:

  • Calculate the percentage of the prodrug remaining at each time point relative to the 0-minute time point.
  • Plot the natural logarithm (ln) of the percentage of remaining prodrug against time.
  • The slope of the linear portion of this plot corresponds to the elimination rate constant (k).
  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

Comparative Data Analysis of Prodrug 7j Derivatives

To illustrate the impact of structural modifications, let's consider a hypothetical dataset for the "7j" series of prodrugs. In this series, the parent drug is esterified with different promoieties to modulate its sensitivity to esterases.

Prodrug DerivativePromoieties ModificationHalf-life in Human Liver S9 (min)Half-life in Human Intestinal S9 (min)Half-life in Human Plasma (min)
7a Methyl Ester>12095>120
7b Ethyl Ester8560110
7j Isopropyl Ester 45 50 70
7d Phenylalanine Ester158025
7e Valine Ester6011090

This data is illustrative and intended for educational purposes.

Interpretation of Results:
  • Derivative 7d (Phenylalanine Ester): Shows rapid hydrolysis in liver S9 fractions, which are rich in CES1. This is consistent with literature showing that CES1 has a high catalytic efficiency for prodrugs with a phenylalanyl promoiety.[8] Its slower hydrolysis in intestinal S9 suggests it is a poorer substrate for CES2. This derivative would be a good candidate for liver-targeted delivery.

  • Derivatives 7a and 7b (Methyl and Ethyl Esters): Exhibit moderate to slow hydrolysis. The ethyl ester (7b) is hydrolyzed faster than the methyl ester (7a), a common trend observed in esterase-mediated activation.[2]

  • Prodrug 7j (Isopropyl Ester): Displays a balanced and relatively rapid hydrolysis in both liver and intestinal fractions, suggesting it is a substrate for both CES1 and CES2. This could lead to significant first-pass metabolism in both the intestine and the liver.

  • Derivative 7e (Valine Ester): Shows slower hydrolysis compared to the phenylalanine ester (7d), particularly by CES1. This aligns with findings that CES1 is less efficient at hydrolyzing prodrugs with valyl promoieties.[8]

Structure-Activity Relationship and Prodrug Design

The design of an effective ester prodrug hinges on a clear understanding of the structure-activity relationship governing its interaction with metabolic enzymes.

G Prodrug Inactive Prodrug (Ester Linkage) Intermediate Enzyme-Substrate Complex Prodrug->Intermediate Binding Enzyme Esterase (e.g., CES1, CES2) Enzyme->Intermediate ActiveDrug Active Drug (Free Acid/Alcohol) Intermediate->ActiveDrug Hydrolysis Byproduct Promoieties (e.g., Alcohol) Intermediate->Byproduct caption Fig. 2: Prodrug activation pathway.

Caption: Fig. 2: Prodrug activation pathway.

The key to tuning esterase sensitivity lies in modifying the promoiety.

  • Steric Hindrance: Bulky groups near the ester bond can sterically hinder the approach of the esterase enzyme, slowing the rate of hydrolysis. For example, replacing a simple ethyl ester with a more branched isopropyl group (as in 7j) or a bulky amino acid can significantly alter hydrolysis rates.

  • Electronic Effects: Electron-withdrawing groups in the promoiety can make the carbonyl carbon of the ester more electrophilic and thus more susceptible to nucleophilic attack by the serine residue in the esterase active site, potentially increasing the hydrolysis rate.

  • Lipophilicity: Increasing the lipophilicity of the promoiety can enhance its binding to the active site of some esterases, but excessive lipophilicity might lead to non-specific binding to other proteins or reduced aqueous solubility.[10]

By systematically modifying these features and evaluating the derivatives using the described protocols, researchers can rationally design prodrugs with a desired release profile, whether it be rapid activation to achieve high peak plasma concentrations or slow, sustained release for prolonged therapeutic effect.[11]

Conclusion

The comparative analysis of esterase sensitivity is a critical step in the preclinical development of ester-based prodrugs. A thorough understanding of the roles of CES1 and CES2, coupled with robust in vitro experimental models, allows for the rational design of prodrug derivatives with optimized pharmacokinetic and pharmacodynamic properties. The hypothetical "7j" series illustrates how subtle changes in a prodrug's promoiety can lead to significant differences in metabolic stability and, consequently, its therapeutic potential. By applying the principles and methodologies outlined in this guide, drug development professionals can better navigate the complexities of prodrug metabolism and accelerate the journey from discovery to clinical application.

References

  • Imai, T. (2006). Hydrolysis by carboxylesterase and disposition of prodrug with ester moiety. PubMed. Available at: [Link]

  • Laizure, S. C., et al. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? PMC. Available at: [Link]

  • Kim, I., et al. (2005). Nucleoside ester prodrug substrate specificity of liver carboxylesterase. PubMed. Available at: [Link]

  • Satoh, T., et al. (2002). Structure and Catalytic Properties of Carboxylesterase Isozymes Involved in Metabolic Activation of Prodrugs. MDPI. Available at: [Link]

  • Hatfield, M. J., et al. (2017). Interspecies Differences in the Metabolism of a Multi-Ester Prodrug by Carboxylesterases. PMC. Available at: [Link]

  • Boutin, J. A. (2013). Evaluating Prodrug Strategies for Esterase-Triggered Release of Alcohols. PMC. Available at: [Link]

  • Hetrick, K. J., et al. (2022). Assessing and Utilizing Esterase Specificity in Antimicrobial Prodrug Development. PMC. Available at: [Link]

  • Wright, D. G., et al. (2019). Microbial esterases and ester prodrugs: An unlikely marriage for combatting antibiotic resistance. PMC. Available at: [Link]

  • Zheng, Y., et al. (2017). An Esterase-Sensitive Prodrug Approach for Controllable Delivery of Persulfide Species. PubMed. Available at: [Link]

  • Vooturi, S., et al. (2015). Synthesis and In Vitro Evaluation of Potential Sustained Release Prodrugs via Targeting ASBT. PMC. Available at: [Link]

  • Bertozzi, C. R. (2007). Ester Bonds in Prodrugs. ResearchGate. Available at: [Link]

  • Wang, B., et al. (2016). Esterase-sensitive prodrugs with tunable release rates and direct generation of hydrogen sulfide. PMC. Available at: [Link]

  • Hergenrother, P. J. (2013). Evaluating prodrug strategies for esterase-triggered release of alcohols. PubMed. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Disposal Guide: P2Y14 Antagonist Prodrug 7j Hydrochloride

Executive Safety Summary (Immediate Action) P2Y14 Antagonist Prodrug 7j Hydrochloride is a high-potency bioactive research chemical. It is an ester prodrug designed to metabolize into the active antagonist PPTN (4-(4-(pi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary (Immediate Action)

P2Y14 Antagonist Prodrug 7j Hydrochloride is a high-potency bioactive research chemical. It is an ester prodrug designed to metabolize into the active antagonist PPTN (4-(4-(piperidin-4-yl)-phenyl)-7-(4-(trifluoromethyl)-phenyl)-2-naphthoic acid).

Core Disposal Directive:

  • Do NOT dispose of down the drain.

  • Do NOT mix directly with bleach (Sodium Hypochlorite) without prior neutralization (Risk of

    
     gas evolution due to HCl salt).
    
  • Primary Disposal Method: High-temperature incineration via approved chemical waste contractor.

Compound Profile & Hazard Identification

Understanding the chemical nature of your analyte is the first step in safe disposal. This compound is not merely "chemical waste"; it is a pharmacologically active substance (HPAPI context).[1]

ParameterTechnical DetailOperational Implication
Compound Name P2Y14 Antagonist Prodrug 7j HClLabel waste containers explicitly.
Synonyms EVT-3072221; PPTN Prodrug 7jUse these for waste manifesting.
CAS Number 1315308-19-0Required for regulatory documentation.
Chemical Class Naphthoic acid derivative (Ester Prodrug)Organic, combustible.
Salt Form Hydrochloride (HCl)Acidic in solution. Incompatible with strong oxidizers/bases.
Bioactivity P2Y14 Receptor Antagonist (GPCR)Biohazard: Modulates immune/inflammatory response (neutrophils).[2]
Biological Context: Why Proper Disposal Matters[3]

You are handling a "Trojan Horse" molecule. Prodrug 7j is designed to be lipophilic to cross membranes, after which intracellular esterases cleave it into the active inhibitor PPTN. Improper disposal into water systems can affect aquatic life by interfering with purinergic signaling pathways conserved across species.

Diagram 1: Mechanism of Action & Bioactivation

This pathway illustrates why the compound remains bioactive even after metabolic processing.

P2Y14_Activation Prodrug Prodrug 7j HCl (Lipophilic/Inactive) Esterase Intracellular Esterases Prodrug->Esterase Cell Entry PPTN Active PPTN (High Affinity Antagonist) Esterase->PPTN Hydrolysis Receptor P2Y14 Receptor (Gi-Coupled) PPTN->Receptor Binding (Ki ~0.4 nM) Effect Inhibition of Chemotaxis/Inflammation Receptor->Effect Blockade

Caption: Prodrug 7j is biologically inert until hydrolyzed by esterases into PPTN, a potent P2Y14 antagonist.[2][3][4][5][6] Waste streams may contain both forms.

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Powder)

Context: Expired stock, weighing errors, or residual powder in vials.

  • Containment: Do not empty the vial. Cap the original container tightly.

  • Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Zip-lock).

  • Labeling: Affix a hazardous waste label.

    • Constituents: "P2Y14 Antagonist Prodrug 7j (Organic Solid)."

    • Hazards: "Toxic," "Irritant."

  • Disposal Stream: Place in the Solid Chemical Waste drum intended for incineration.

    • Note: Do not use "Biohazard/Autoclave" bags for chemical solids unless the compound is mixed with infectious agents. Autoclaving does not guarantee chemical destruction of this heat-stable structure.

Scenario B: Liquid Waste (Stock Solutions in DMSO/Methanol)

Context: Leftover stock solutions.

  • Segregation: Do not mix with aqueous acid/base waste streams.

  • Container: Collect in a dedicated "Organic Solvent Waste" carboy (HDPE or Glass).

  • Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric acid) or active bleach.

  • Labeling: List "DMSO," "Methanol," and "Trace Bioactive Organics (P2Y14 Antagonist)."

Scenario C: Aqueous Waste (Cell Culture Media/Buffers)

Context: Media containing µM concentrations of the drug.

  • Deactivation (Optional but Recommended):

    • Caution: Because 7j is an HCl salt, check pH before adding bleach.

    • Protocol: Adjust pH to neutral (pH 7.0) using NaOH if necessary. Add household bleach (10% final volume) and let stand for 30 minutes. This oxidizes the organic structure.

  • Disposal: Pour into the Aqueous Chemical Waste carboy.

    • Never pour down the sink, even after bleaching, unless your facility has a specific permit for treated aqueous waste.

Critical Safety Warning: The "HCl" Factor

Many researchers habitually use bleach to decontaminate bioactive surfaces. You must exercise caution with Hydrochloride salts .

  • The Risk: Mixing concentrated Prodrug 7j HCl directly with Sodium Hypochlorite (Bleach) can drive the pH down locally, potentially liberating Chlorine gas (

    
    ).
    
    
    
    
  • The Solution: Always dilute the drug with water or buffer before adding bleach, or use a non-chlorine based oxidizer (e.g., Virkon-S) for surface decontamination.

Operational Decision Workflow

Use this logic flow to determine the correct waste stream immediately.

Disposal_Workflow Start Waste Generated: Prodrug 7j HCl Form Physical State? Start->Form Solid Solid / Powder Form->Solid Liquid Liquid Solution Form->Liquid Action_Solid Double Bag -> Solid Chem Waste (Incineration) Solid->Action_Solid Solvent Solvent Base? Liquid->Solvent Organic Organic (DMSO/MeOH) Solvent->Organic >10% Solvent Aqueous Aqueous (Media/Buffer) Solvent->Aqueous <10% Solvent Action_Org Organic Waste Carboy (No Oxidizers) Organic->Action_Org Action_Aq Neutralize pH -> Bleach (10%) -> Aqueous Waste Carboy Aqueous->Action_Aq

Caption: Decision matrix for segregating P2Y14 antagonist waste streams based on physical state and solvent composition.

Spill Management (Emergency Protocol)

If Prodrug 7j HCl powder is spilled on the benchtop:

  • PPE: Wear double nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is recommended for powders to prevent inhalation of the bioactive dust.

  • Dry Clean-up: Do not wet initially (spreading). Cover with a damp paper towel to minimize dust, then wipe up.

  • Surface Decontamination:

    • Wipe the area with 70% Ethanol (solubilizes the lipophilic prodrug).

    • Follow with a mild detergent and water.

    • Avoid pouring undiluted bleach on the powder pile.

  • Disposal: Place all wipes and gloves used in the cleanup into the Solid Chemical Waste bag.

References
  • Robichaud, J., et al. (2011). "Applying the pro-drug approach to afford highly bioavailable antagonists of P2Y14." Bioorganic & Medicinal Chemistry Letters, 21(14), 4366-4368.[3]

    • Primary source for the synthesis, structure (7j)
  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

    • Authoritative standard for general labor
  • MedChemExpress. (2024).[5][7] "PPTN Hydrochloride SDS."

    • Safety data for the active parent compound (PPTN), used as a proxy for the prodrug's hazard profile.
  • Vertex Pharmaceuticals (Europe) Ltd. (2011). "Patent WO2011003196A1: P2Y14 Receptor Antagonists."

    • Intellectual property filing detailing the chemical properties of the naphthoic acid deriv

Sources

© Copyright 2026 BenchChem. All Rights Reserved.